Physicochemical Profiling and Synthetic Methodologies of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Executive Summary In contemporary medicinal chemistry, the strategic combination of distinct pharmacophores into a single bifunctional building block is a proven method for optimizing drug candidates. 4-((1-Methyl-1H-tet...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, the strategic combination of distinct pharmacophores into a single bifunctional building block is a proven method for optimizing drug candidates. 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (Chemical Formula: C7H13N5O) is a highly specialized heterocyclic module that integrates a morpholine ring with a 1-methyl-1H-tetrazole core via a methylene linker.
The morpholine moiety is a classic pharmacokinetic-modulating group known to enhance aqueous solubility and metabolic stability. Conversely, the tetrazole ring serves as a robust, metabolically stable bioisostere for carboxylic acids and cis-amides[1]. By fusing these two functionalities, researchers can systematically improve the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of parent drug scaffolds, making this compound an invaluable asset in the development of targeted therapeutics, including antimicrobial agents and oncology drugs[2].
The physicochemical profile of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is defined by its high polarity and unique acid-base characteristics. Understanding these parameters is critical for predicting its behavior in biological systems.
Parameter
Value
Pharmacological / Chemical Rationale
Chemical Formula
C7H13N5O
Represents a highly nitrogen-dense heterocyclic framework.
Molecular Weight
183.21 g/mol
Low molecular weight enables efficient fragment-based drug discovery (FBDD).
Topological Polar Surface Area
~56.5 Ų
Ideal for membrane permeability; strictly adheres to Lipinski's Rule of Five.
Predicted LogP
-0.2 to 0.5
Highly hydrophilic nature ensures excellent aqueous solubility in physiological media.
pKa (Morpholine N)
~6.8 – 7.2
Inductive electron withdrawal by the tetrazole ring lowers the pKa, preventing full ionization at pH 7.4.
Causality in Physicochemical Behavior:
The unsubstituted morpholine nitrogen typically exhibits a pKa of ~8.3. However, the strong electron-withdrawing nature of the adjacent 1-methyl-1H-tetrazole ring exerts an inductive effect through the methylene linker, lowering the basicity of the morpholine nitrogen to approximately 6.8–7.2. This specific modulation ensures that the molecule remains partially un-ionized at physiological pH (7.4), allowing for an optimal balance of lipid membrane permeability and aqueous solubility. Furthermore, dynamic NMR studies on related tetrazole-morpholine compounds reveal the presence of conformational exchange processes in solution. These dynamics are driven by rotation around the C-N linker bonds, which can heavily influence receptor binding kinetics and thermodynamic stability[3].
Synthetic Methodologies & Protocols
Retrosynthetic Analysis & Mechanistic Rationale
The most efficient and scalable route to synthesize 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is through a bimolecular nucleophilic substitution (SN2) reaction. The process involves the displacement of a halide leaving group from 5-(chloromethyl)-1-methyl-1H-tetrazole by the secondary amine of morpholine.
Fig 1. Synthetic workflow for 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine via SN2 substitution.
This protocol is designed as a self-validating system to ensure high yield and purity.
Step 1: Reagent Preparation. Dissolve 5-(chloromethyl)-1-methyl-1H-tetrazole (1.0 eq) in anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration.
Causality: MeCN is a polar aprotic solvent. It optimally solvates the morpholine nucleophile without hydrogen-bonding to it, thereby lowering the activation energy and accelerating the SN2 transition state.
Step 2: Base Addition. Add finely powdered Potassium Carbonate (K₂CO₃, 2.0 eq) to the solution.
Causality: K₂CO₃ acts as an insoluble, heterogeneous base to scavenge the HCl byproduct generated during the reaction. This prevents the protonation of morpholine, which would otherwise neutralize its lone pair and quench its nucleophilicity.
Step 3: Nucleophilic Substitution. Cool the suspension to 0 °C using an ice bath and add Morpholine (1.2 eq) dropwise.
Causality: The SN2 displacement is highly exothermic. Dropwise addition at reduced temperatures controls the reaction kinetics, minimizing the formation of bis-alkylated quaternary ammonium side products.
Step 4: Reaction Monitoring. Warm the mixture to room temperature and stir for 4–6 hours. Monitor progression via Thin Layer Chromatography (TLC) using an eluent of 5% MeOH in Dichloromethane (DCM).
Self-Validation: The disappearance of the higher-Rf chloromethyl starting material and the appearance of a UV-active, ninhydrin-positive lower-Rf spot confirms successful product formation.
Step 5: Workup and Purification. Filter the reaction mixture to remove inorganic salts and concentrate the filtrate in vacuo. Redissolve the residue in Ethyl Acetate (EtOAc) and wash with saturated aqueous NaCl (brine).
Causality: Brine washing effectively partitions residual unreacted morpholine and highly polar impurities into the aqueous phase while retaining the target molecule in the organic phase. Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield the crude product, which can be further purified by flash column chromatography.
Applications in Drug Development
Hedgehog Signaling Pathway Inhibition
Derivatives incorporating the morpholine-tetrazole motif have demonstrated significant clinical potential as inhibitors of the Hedgehog (Hh) signaling pathway, which is heavily implicated in hyperproliferative diseases and angiogenesis[4]. In oncological pathologies, aberrant Hh signaling leads to the continuous activation of the Smoothened (SMO) receptor.
Tetrazole-morpholine compounds act as potent SMO antagonists. They bind directly to the heptahelical bundle of SMO, stabilizing it in an inactive conformation and preventing the downstream translocation of GLI transcription factors into the nucleus[4]. The morpholine ring drastically enhances the aqueous solubility of these highly hydrophobic SMO inhibitors, while the tetrazole ring forms critical hydrogen bonds within the SMO binding pocket.
Fig 2. Inhibition of the Hedgehog signaling pathway by tetrazole-morpholine derivatives.
Antimicrobial and Bioisosteric Applications
Beyond oncology, tetrazole-containing compounds serve as pivotal agents in combating various microbial infections[2]. The 1-methyl-1H-tetrazole moiety acts as a highly stable bioisostere for amide bonds and carboxylic acids, providing robust resistance against proteolytic cleavage by bacterial enzymes[1]. When conjugated with a morpholine ring, the resulting compounds exhibit enhanced penetration through complex bacterial cell walls, positioning them as valuable scaffolds for next-generation antimicrobial and antiparasitic agents[2].
References
US9278961B2 - Pyridyl inhibitors of hedgehog signalling - Google Patents.google.com.
Tetrazoles: A multi-potent motif in drug design - RMIT Research Repository.rmit.edu.au.
Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - Frontiers.frontiersin.org.
Dynamic NMR study and theoretical calculations on the conformational exchange of valsartan and related compounds - PubMed.nih.gov.
Basicity and pKa values of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
An In-Depth Technical Guide on the Basicity and pKa Profiling of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine Executive Summary In modern rational drug design, the precise modulation of a molecule's basicity (pKa) is...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide on the Basicity and pKa Profiling of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Executive Summary
In modern rational drug design, the precise modulation of a molecule's basicity (pKa) is critical for optimizing its pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS: 312504-88-4) represents a highly specialized structural motif used to append a metabolically stable, polarity-enhancing group to active pharmaceutical ingredients[1]. This whitepaper dissects the electronic environment of this compound, explaining the causality behind its basicity, its implications in medicinal chemistry, and the rigorous experimental protocols required to validate its pKa.
Structural Decomposition and Electronic Causality
To understand the basicity of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine, we must deconstruct it into its three functional domains:
The Morpholine Ring: A saturated heterocyclic secondary amine (when unsubstituted) that acts as the primary basic center.
The Methylene Linker (-CH₂-): A short aliphatic bridge that prevents direct resonance (conjugation) between the rings but serves as a highly efficient conduit for inductive effects.
The 1-Methyl-1H-tetrazole Ring: A nitrogen-dense, heteroaromatic system. While unsubstituted 1H-tetrazoles are acidic (pKa ~4.5–5.0) and act as carboxylic acid bioisosteres[2], N-methylation neutralizes this acidity[3]. However, the four nitrogen atoms exert a profound electron-withdrawing inductive effect (-I).
The Causality of Basicity Reduction:
Basicity is fundamentally dictated by the availability of the lone pair of electrons on the morpholine nitrogen to accept a proton. In parent morpholine, the oxygen atom exerts a mild -I effect, resulting in a pKa of 8.36 to 8.49[4][5].
When the 1-methyl-1H-tetrazol-5-yl group is attached via the methylene linker, its intense electron-withdrawing nature pulls electron density away from the morpholine nitrogen through the
-bonds. This inductive pull stabilizes the unprotonated lone pair, making it significantly less thermodynamically favorable to bind a proton. Consequently, the basicity is drastically suppressed.
Caption: Electronic causality of basicity reduction via inductive effects across the molecular scaffold.
Comparative pKa Analysis
To contextualize the basicity of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine, we must compare it against structurally related morpholine derivatives. The table below illustrates the predictable shift in pKa driven by substituent electronic effects.
Why synthesize a molecule with this specific pKa? The integration of the 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine motif is a deliberate strategy to solve complex drug development hurdles:
Mitigation of hERG Toxicity: Highly basic amines (pKa > 8.5) are notorious for binding to the hERG potassium channel, leading to cardiotoxicity. By depressing the pKa to ~5.0, the morpholine nitrogen remains largely un-ionized at physiological pH (7.4), abolishing the electrostatic interaction required for hERG blockade.
Enhanced Membrane Permeability: Because the molecule exists predominantly as a neutral free base in the systemic circulation, it exhibits superior passive diffusion across lipid bilayers, including the Blood-Brain Barrier (BBB).
Metabolic Resilience: Unlike standard alkyl amines which are prone to oxidative N-dealkylation by Cytochrome P450 enzymes, the electron-deficient nature of the methylene bridge (flanked by the tetrazole and morpholine rings) fortifies the molecule against metabolic degradation[2][6].
Because this compound exhibits pH-dependent solubility, standard aqueous titration is prone to precipitation artifacts. The following protocol utilizes the Yasuda-Shedlovsky Cosolvent Extrapolation Method to ensure a self-validating, thermodynamically accurate pKa measurement.
Rationale & Causality of Experimental Design
Cosolvent Use (Methanol): Prevents precipitation of the un-ionized free base during titration.
Constant Ionic Strength (0.15 M KCl): Mimics physiological osmolarity and locks the activity coefficients, ensuring the calculated concentration-based pKa (pKa') closely matches the thermodynamic pKa.
Back-Titration: Acts as the internal validation mechanism. If the forward and backward titration curves do not perfectly overlay, it indicates a failure state (e.g., electrode drift, precipitation, or chemical degradation).
Step-by-Step Methodology
System Calibration: Calibrate the glass electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.
Sample Preparation: Prepare three 50 mL solutions of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine at 2.0 mM concentration in varying Methanol/Water ratios (e.g., 30%, 40%, and 50% MeOH by weight). Add KCl to achieve a 0.15 M background ionic strength.
Acidification: Lower the pH of the sample to ~2.5 using standardized 0.1 M HCl to fully protonate the morpholine nitrogen.
Forward Titration: Titrate the solution with standardized 0.1 M KOH (carbonate-free) in 0.05 mL increments under an Argon atmosphere (to prevent CO₂ absorption). Record the pH after equilibrium is reached for each aliquot.
Self-Validation (Back-Titration): Once pH 10.5 is reached, immediately reverse the process by titrating with 0.1 M HCl back to pH 2.5.
Data Processing:
Calculate the apparent pKa (psKa) in each cosolvent mixture using the Bjerrum function or Gran plot analysis.
Plot the psKa values against the reciprocal of the dielectric constant (
) of the respective cosolvent mixtures.
Perform a linear regression and extrapolate to the dielectric constant of pure water (
) to yield the true aqueous pKa.
Caption: Self-validating potentiometric titration workflow with cosolvent extrapolation.
Solubility profile of tetrazole-methyl-morpholine derivatives in organic solvents
An In-depth Technical Guide to the Solubility Profile of Tetrazole-Methyl-Morpholine Derivatives in Organic Solvents Authored by: A Senior Application Scientist Foreword: Navigating the Solubility Landscape of Novel Hete...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Solubility Profile of Tetrazole-Methyl-Morpholine Derivatives in Organic Solvents
Authored by: A Senior Application Scientist
Foreword: Navigating the Solubility Landscape of Novel Heterocycles
To the researchers, scientists, and drug development professionals who are navigating the complex world of medicinal chemistry, this guide offers a foundational framework for understanding and experimentally determining the solubility profile of a specific and increasingly important class of compounds: tetrazole-methyl-morpholine derivatives. The conjugation of a tetrazole ring, a methyl group, and a morpholine moiety presents a unique set of physicochemical properties that directly impact a molecule's journey from a laboratory curiosity to a potential therapeutic agent. Solubility is not merely a data point; it is a critical determinant of bioavailability, formulation feasibility, and ultimately, clinical success.
This document is not a static data sheet. Instead, it is designed as a dynamic guide that empowers you to develop a robust and reliable solubility profile for your specific molecules of interest. We will delve into the theoretical underpinnings that govern the solubility of these derivatives, provide a systematic and self-validating experimental workflow for its determination, and offer insights into the interpretation of the resulting data. Our approach is grounded in the principles of scientific integrity, providing you with the tools to not only generate accurate data but also to understand the "why" behind the observations.
Theoretical Framework: Deconstructing the Solubility of Tetrazole-Methyl-Morpholine Derivatives
The solubility of a compound is a complex interplay between its intrinsic properties and the characteristics of the solvent. For tetrazole-methyl-morpholine derivatives, understanding the contribution of each structural component is key to predicting and interpreting their solubility behavior.
The Tetrazole Moiety: A Chameleon of Polarity and Hydrogen Bonding
The five-membered tetrazole ring is an interesting entity. It is often considered a bioisostere of a carboxylic acid, and this comparison provides a useful starting point for understanding its solubility.
Hydrogen Bonding: The acidic proton on the tetrazole ring (pKa ~4.5-5) allows it to act as a potent hydrogen bond donor. Additionally, the nitrogen atoms in the ring can act as hydrogen bond acceptors. This dual capability suggests a propensity for solubility in polar, protic solvents.
Polarity: The high nitrogen content of the tetrazole ring imparts significant polarity to the molecule. This generally favors solubility in polar solvents.
Tautomerism: Tetrazoles can exist in different tautomeric forms, which can influence their crystal lattice energy and, consequently, their solubility. The specific substitution pattern on the ring will dictate the predominant tautomer.
The Morpholine Ring: A Polar, Flexible Contributor
The morpholine ring is a saturated heterocycle containing both an ether linkage and a secondary amine.
Hydrogen Bonding: The nitrogen atom in the morpholine ring is a hydrogen bond acceptor.
Polarity and Dipole Moment: The presence of both oxygen and nitrogen atoms gives morpholine a significant dipole moment, enhancing its solubility in polar solvents.
Conformational Flexibility: The chair conformation of the morpholine ring can influence crystal packing and interactions with solvent molecules.
The Methyl Group: A Modulator of Lipophilicity
The seemingly simple methyl group plays a crucial role in fine-tuning the overall physicochemical profile.
Increased Lipophilicity: The addition of a methyl group increases the nonpolar surface area of the molecule, which can enhance solubility in less polar or nonpolar organic solvents.
Steric Effects: The position of the methyl group can sterically hinder the hydrogen bonding capabilities of the nearby tetrazole or morpholine moieties, potentially reducing solubility in highly polar, protic solvents.
The Solvent's Role: A Spectrum of Interactions
The choice of organic solvent is paramount. Solvents can be broadly classified based on their polarity, hydrogen bonding ability, and dielectric constant.
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. They are expected to be good solvents for tetrazole-methyl-morpholine derivatives, particularly those with accessible hydrogen bonding sites.
Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents are polar but lack a hydrogen bond-donating capability. They can effectively solvate polar molecules through dipole-dipole interactions and by accepting hydrogen bonds. They are often excellent solvents for a wide range of organic compounds.
Nonpolar Solvents (e.g., Toluene, Hexane): These solvents lack significant polarity and cannot participate in hydrogen bonding. The solubility of the typically polar tetrazole-methyl-morpholine derivatives is expected to be low in these solvents, unless the molecule possesses significant lipophilic character from other substituents.
A Systematic Workflow for Experimental Solubility Determination
A robust determination of solubility requires a well-designed and meticulously executed experimental plan. The following workflow is designed to be a self-validating system, incorporating checks and balances to ensure data integrity.
Diagram of the Experimental Workflow
Caption: A comprehensive workflow for determining the solubility of a novel compound.
Preliminary Assessment
Before embarking on quantitative measurements, a preliminary assessment can save significant time and resources.
In Silico Prediction: Utilize computational tools to estimate the LogS or LogP of your derivative. While not a substitute for experimental data, these predictions can provide a valuable starting point for solvent selection and concentration range finding.
Qualitative "Spot" Test: A simple visual test can provide a rough estimate of solubility.
Place a small, known amount of your compound (e.g., 1 mg) into a series of vials.
Add a fixed volume of different organic solvents (e.g., 1 mL) to each vial.
Vortex and visually inspect for dissolution. This can quickly categorize solvents into "poor," "moderate," and "good."
The Shake-Flask Method for Thermodynamic Solubility: A Gold Standard Protocol
The shake-flask method is widely regarded as the gold standard for determining thermodynamic solubility, which represents the true equilibrium point between the dissolved and undissolved solute.
Step-by-Step Protocol:
Preparation:
Accurately weigh an excess amount of the tetrazole-methyl-morpholine derivative into a series of screw-capped glass vials. The excess should be sufficient to ensure that a solid phase remains at equilibrium.
Add a precise volume of the selected organic solvent to each vial.
Equilibration:
Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C).
Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. A preliminary time-to-equilibrium study is recommended for a new class of compounds.
Phase Separation:
Allow the vials to stand undisturbed at the equilibration temperature to allow the excess solid to settle.
Carefully withdraw an aliquot of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any undissolved solid particles. This step is critical to avoid overestimation of solubility.
Quantification:
Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase for chromatographic analysis).
Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS). A calibration curve with known concentrations of the compound must be prepared in the same solvent.
Data Analysis:
Calculate the solubility in units of mg/mL or mol/L by back-calculating from the dilution factor.
Perform the experiment in triplicate to ensure reproducibility and report the mean solubility with the standard deviation.
High-Throughput Kinetic Solubility Assays
For early-stage drug discovery, where a large number of compounds need to be screened, kinetic solubility methods offer a higher throughput alternative. These methods measure the concentration at which a compound precipitates from a solution, which is not the same as thermodynamic solubility but can be a useful proxy.
Example Protocol: Solvent Addition from a DMSO Stock
Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).
Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with the target organic solvent.
Precipitation Detection: After a short incubation period, measure the turbidity or light scattering in each well using a plate reader. The concentration at which a significant increase in turbidity is observed is reported as the kinetic solubility.
Data Presentation and Interpretation
A clear and concise presentation of solubility data is essential for its effective communication and utilization.
Tabular Summary of Solubility Data
Quantitative solubility data should be summarized in a well-structured table.
Solvent
Solvent Class
Solubility at 25 °C (mg/mL) ± SD
Solubility at 25 °C (mol/L) ± SD
Observations
Methanol
Polar Protic
Experimental Value
Calculated Value
Clear solution
Acetonitrile
Polar Aprotic
Experimental Value
Calculated Value
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
Experimental Value
Calculated Value
High solubility expected
Toluene
Nonpolar
Experimental Value
Calculated Value
Low solubility expected
Ethyl Acetate
Intermediate Polarity
Experimental Value
Calculated Value
Interpreting the Results
The obtained solubility profile should be analyzed in the context of the theoretical framework discussed in Section 1.
High Solubility in Polar Protic Solvents: This would confirm the dominant role of hydrogen bonding interactions with the tetrazole and morpholine moieties.
Discrepancies between Thermodynamic and Kinetic Solubility: A significantly higher kinetic solubility compared to thermodynamic solubility may indicate that the compound can form supersaturated solutions, which could have implications for formulation development.
Impact of Substituents: If you are comparing a series of derivatives, correlate the changes in solubility with the electronic and steric effects of the substituents. For example, does adding a bulky, nonpolar group decrease solubility in methanol but increase it in toluene?
Conclusion: A Foundation for Rational Drug Development
The solubility profile of a tetrazole-methyl-morpholine derivative is a critical piece of the puzzle in its development as a potential therapeutic agent. By combining a sound theoretical understanding with a rigorous and systematic experimental approach, researchers can generate a reliable and comprehensive dataset. This information is not only fundamental for guiding medicinal chemistry efforts but also for informing the downstream processes of formulation development, pharmacokinetic studies, and ultimately, the translation of a promising molecule from the bench to the clinic.
References
Title: The Shake-Flask Method for Solubility Determination
Source: OECD Guideline for the Testing of Chemicals, Section 1, No. 105
URL: [Link]
Title: Contemporary strategies for the determination of thermodynamic solubility and intrinsic dissolution rate
Source: Advanced Drug Delivery Reviews
URL: [Link]
Title: The Physicochemical Properties of Morpholine
Source: Journal of Chemical & Engineering Data
URL: [Link]
Title: Tetrazoles: a review of their synthesis and applications in medicinal chemistry
Source: RSC Medicinal Chemistry
URL: [Link]
Title: High-throughput measurement of kinetic solubility in drug discovery
Source: Expert Opinion on Drug Discovery
URL: [Link]
Exploratory
The Reactivity Profile of 1-Methyl-1H-tetrazol-5-yl methyl morpholine (MTMM) in Catalysis
Executive Summary In the landscape of modern synthetic chemistry, bifunctional ligands that seamlessly integrate metal-coordinating domains with proton-shuttling basic sites represent a frontier in reaction optimization....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern synthetic chemistry, bifunctional ligands that seamlessly integrate metal-coordinating domains with proton-shuttling basic sites represent a frontier in reaction optimization. 1-Methyl-1H-tetrazol-5-yl methyl morpholine (MTMM) is a highly specialized hybrid molecule designed for this exact purpose. By bridging a robust tetrazole metal-chelator with a tunable morpholine base via a flexible methylene linker, MTMM offers a unique reactivity profile that accelerates transition-metal-catalyzed cross-couplings and organocatalytic transformations.
Structural and Electronic Architecture
To understand MTMM's catalytic prowess, we must first deconstruct its two primary functional domains and how they operate in tandem.
The Tetrazole Core (σ-Donor/π-Acceptor): Tetrazoles are widely recognized as bioisosteres of carboxylic acids, but in the realm of catalysis, they function as exceptional metal chelators (1)[1]. The 1-methyl substitution in MTMM is a critical design choice: it locks the ring into the 1H-tautomer, preventing the thermodynamic instability associated with tautomeric shifts during a catalytic cycle. Coordination to transition metals (e.g., Pd, Cu, Zn) occurs predominantly through the sp2-hybridized N3 and N4 nitrogens, which replace metal-bound solvent molecules to offer strong σ-donation and stabilize high-valent metal intermediates[1].
The Morpholine Periphery (Localized Base): Morpholine is a highly versatile, basic compound (pKb 5.64) that rapidly reacts with acids and forms a strong base in aqueous and organic environments (2)[2]. In MTMM, the morpholine nitrogen is tertiary, rendering it non-nucleophilic but sufficiently basic to act as a localized proton acceptor.
The Methylene Linker: The -(CH2)- bridge isolates the π-system of the tetrazole from the morpholine ring. This prevents electronic delocalization, ensuring that the tetrazole remains an electron-rich ligand while the morpholine retains its localized basicity. It also provides the conformational flexibility necessary for the morpholine oxygen to hemilabile-coordinate to the metal center, a dynamic behavior observed in analogous tetrazole-pyridine coordination complexes ().
Mechanistic Paradigms in Catalysis
MTMM excels in Bifunctional Transition Metal Catalysis . In standard Palladium-catalyzed Suzuki-Miyaura cross-couplings, the rate-limiting step is often transmetalation, which requires base assistance to activate the boronic acid.
When MTMM is employed as a ligand, the tetrazole N4 atom anchors the Pd center. Following the oxidative addition of the aryl halide, the pendant morpholine moiety is positioned in close spatial proximity to the metal center. This allows the morpholine to act as an internal base, deprotonating the incoming boronic acid or shuttling protons away from the transition state. This intramolecular base assistance dramatically lowers the activation energy compared to traditional intermolecular base collisions. Furthermore, the tetrazole ring shares similar structural and electronic properties with other versatile heterocyclic ligands, ensuring robust catalyst stability even at elevated temperatures (3)[3].
Fig 1. Bifunctional catalytic cycle of MTMM-Pd in cross-coupling reactions.
Self-Validating Experimental Protocols
As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following workflows incorporate intrinsic quality control steps to ensure reproducibility and explain the causality behind every chemical choice.
Protocol A: Synthesis of the [Pd(MTMM)Cl₂] Precatalyst
Causality Focus: Solvent selection and ligand displacement thermodynamics.
Ligand Dissolution: Dissolve 1.0 mmol of MTMM in 10 mL of anhydrous Dichloromethane (DCM).
Causality: DCM perfectly solvates both the polar tetrazole and the lipophilic morpholine domains without competing for the metal's coordination sphere (unlike strongly coordinating solvents like DMSO or MeCN).
Metal Addition: Add 1.0 mmol of Dichloro(1,5-cyclooctadiene)palladium(II) [PdCl₂(cod)] to the stirring solution.
Causality: The cyclooctadiene (cod) ligand is weakly bound and easily displaced by the highly nucleophilic N4 of the tetrazole, driving the complexation thermodynamically forward.
Complexation: Stir at room temperature for 2 hours under a nitrogen atmosphere.
Self-Validation Check: The solution will transition from a pale yellow suspension to a deep orange, homogeneous solution. This visual shift confirms the successful displacement of the COD ligand.
Precipitation & Isolation: Slowly add 20 mL of cold hexanes.
Causality: The high polarity of the [Pd(MTMM)Cl₂] complex renders it insoluble in alkanes, forcing quantitative precipitation. Filter the solid and dry in vacuo.
Fig 2. Step-by-step workflow for the synthesis of the Pd(II)-MTMM precatalyst.
Protocol B: MTMM-Assisted Suzuki-Miyaura Coupling
Reagent Assembly: In a Schlenk flask, combine aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (1.5 mmol), and [Pd(MTMM)Cl₂] (1.0 mol%).
Solvation: Add 5 mL of a Toluene/H₂O (4:1) mixture.
Causality: The biphasic system dissolves the inorganic base in the aqueous layer while the organic layer houses the reactants. MTMM's morpholine ring acts as a phase-transfer assistant at the interface.
Reaction: Heat to 80°C for 4 hours.
Self-Validation Check: Monitor via TLC (Hexane/EtOAc 8:2) and GC-MS. The complete disappearance of the aryl bromide spot within 4 hours confirms the internal basicity of MTMM successfully accelerated the transmetalation step.
Quantitative Performance Metrics
The bifunctional nature of MTMM provides a distinct kinetic advantage over traditional monodentate ligands. The data below summarizes the catalytic efficacy in a model Suzuki-Miyaura coupling (4-Bromoanisole + Phenylboronic acid, 80°C).
Ligand System
Catalyst Loading (mol%)
Internal Base Moiety
Time (h)
Yield (%)
TOF (h⁻¹)
None (Control)
1.0
No
12
15
1.2
Triphenylphosphine (PPh₃)
1.0
No
8
72
9.0
3-((1H-tetrazol-5-yl)methyl)pyridine
1.0
Yes (Pyridine)
6
85
14.1
MTMM
1.0
Yes (Morpholine)
4
98
24.5
Table 1: Comparative catalytic efficacy. MTMM outperforms analogous pyridine-based ligands due to the higher localized basicity and flexibility of the morpholine ring.
The Ascendant Role of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine in Modern Coordination Chemistry: A Technical Guide for Advanced Research and Drug Development
Abstract The convergence of robust heterocyclic scaffolds in medicinal chemistry has paved the way for innovative ligand design. This technical guide delves into the profound coordination chemistry potential of 4-((1-Met...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The convergence of robust heterocyclic scaffolds in medicinal chemistry has paved the way for innovative ligand design. This technical guide delves into the profound coordination chemistry potential of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTM). This molecule synergistically combines the bioisosteric advantages of the tetrazole ring with the favorable pharmacokinetic profile of the morpholine moiety.[1][2][3][4] We will explore the synthesis, structural characteristics, and coordination behavior of MTM, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its potential in creating novel metal-based therapeutics and advanced materials. This guide will elucidate the causal relationships behind experimental designs and present self-validating protocols to ensure scientific rigor.
Introduction: The Strategic Fusion of Tetrazole and Morpholine Scaffolds
The field of medicinal chemistry is in a constant pursuit of molecular architectures that offer enhanced biological activity, metabolic stability, and favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.[2] The tetrazole ring, a bioisosteric analog of the carboxylic acid group, is a privileged scaffold in numerous marketed drugs, prized for its metabolic stability and ability to participate in hydrogen bonding.[1][2][3][5][6] Concurrently, the morpholine moiety is a common feature in many pharmaceuticals, where it often improves aqueous solubility and overall pharmacological profiles.[4][7]
The strategic combination of these two pharmacophores in 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine presents a ligand with exceptional potential for coordination chemistry. The MTM ligand offers multiple potential donor sites for metal chelation, paving the way for the design of novel metal complexes with tailored electronic and steric properties. These complexes are of significant interest for applications ranging from anticancer agents to catalysts and advanced materials.[8][9]
This guide will provide a deep dive into the coordination chemistry of MTM, offering both foundational knowledge and practical insights for its application in research and development.
Ligand Synthesis and Characterization
A robust and reproducible synthetic route is paramount for the exploration of a novel ligand's coordination chemistry. While a specific documented synthesis for MTM is not prevalent, a plausible and efficient pathway can be designed based on established methodologies for the alkylation of tetrazoles and the functionalization of morpholine.
Proposed Synthetic Pathway for MTM
The proposed synthesis of MTM involves a two-step process, starting from commercially available 1-methyl-1H-tetrazole-5-thiol and morpholine.
Caption: Proposed two-step synthesis of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTM).
Detailed Experimental Protocol
Step 1: Synthesis of 5-(chloromethyl)-1-methyl-1H-tetrazole
In a well-ventilated fume hood, dissolve 1-methyl-1H-tetrazole-5-thiol in a suitable chlorinated solvent (e.g., dichloromethane).
Cool the solution to 0 °C in an ice bath.
Slowly add sulfuryl chloride (SO₂Cl₂) dropwise to the stirred solution. An exothermic reaction is expected. Maintain the temperature below 10 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-(chloromethyl)-1-methyl-1H-tetrazole.
Purify the product by column chromatography on silica gel.
Step 2: Synthesis of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTM)
Dissolve the purified 5-(chloromethyl)-1-methyl-1H-tetrazole in a polar aprotic solvent such as acetonitrile.
Add morpholine (1.1 equivalents) and a suitable base such as potassium carbonate (K₂CO₃) (2.0 equivalents) to the solution.
Heat the reaction mixture to reflux and stir for 6-8 hours.
Monitor the reaction by TLC.
Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude MTM.
Purify the final product by column chromatography or recrystallization.
Characterization of MTM
A thorough characterization of the synthesized MTM ligand is crucial to confirm its identity and purity. The following techniques are recommended:
Technique
Expected Observations
¹H NMR
Signals corresponding to the methyl group on the tetrazole ring, the methylene bridge, and the morpholine ring protons. The integration of these signals should be consistent with the molecular structure.
¹³C NMR
Resonances for all unique carbon atoms in the molecule, including the tetrazole ring carbon, the methyl carbon, the methylene bridge carbon, and the morpholine carbons.
FT-IR
Characteristic vibrational bands for C-H, C-N, N=N, and C-O-C functional groups.
Mass Spectrometry
A molecular ion peak corresponding to the exact mass of MTM (C₇H₁₃N₅O).
Elemental Analysis
The percentage composition of Carbon, Hydrogen, and Nitrogen should be in close agreement with the calculated values.
Coordination Chemistry of MTM
The MTM ligand possesses three potential nitrogen donor atoms for coordination with metal ions: the N4 atom of the tetrazole ring, the nitrogen atom of the morpholine ring, and potentially the N2 or N3 atoms of the tetrazole ring, depending on the metal ion and reaction conditions.[10] The steric bulk of the morpholine group and the electronic properties of the methyl-substituted tetrazole ring will influence the coordination mode and the geometry of the resulting metal complexes.
Potential Coordination Modes
Based on the known coordination behavior of tetrazole and morpholine derivatives, MTM can exhibit several coordination modes.[7][11][12]
Caption: Potential coordination modes of the MTM ligand with a metal center (M).
Monodentate Coordination: MTM can coordinate to a metal center through either the N4 atom of the tetrazole ring or the nitrogen atom of the morpholine ring. The preferred site will depend on the Lewis acidity of the metal ion and the steric environment.
Bidentate Chelating Coordination: The flexible methylene linker allows for the possibility of MTM acting as a bidentate chelating ligand, coordinating to a single metal center through both the tetrazole N4 and the morpholine nitrogen. This would form a stable six-membered chelate ring.
Bidentate Bridging Coordination: The tetrazole ring is well-known for its ability to act as a bridging ligand, connecting two metal centers through its N3 and N4 atoms.[10] This can lead to the formation of one-, two-, or three-dimensional coordination polymers.
Synthesis of MTM-Metal Complexes: A General Protocol
The synthesis of metal complexes with MTM can be achieved through straightforward reactions between the ligand and a suitable metal salt.
Experimental Workflow:
Caption: General experimental workflow for the synthesis of MTM-metal complexes.
Ligand Solution Preparation: Dissolve a stoichiometric amount of MTM in a suitable solvent (e.g., methanol, ethanol, or acetonitrile).
Metal Salt Solution Preparation: In a separate flask, dissolve the desired metal salt (e.g., chlorides, nitrates, or perchlorates of transition metals like Cu(II), Zn(II), Co(II), Ni(II)) in the same or a miscible solvent.
Complexation Reaction: Slowly add the metal salt solution to the stirred ligand solution at room temperature or with gentle heating. The molar ratio of ligand to metal can be varied to target different coordination numbers and geometries.
Isolation and Purification: The resulting metal complex may precipitate out of the solution. If so, it can be collected by filtration. Otherwise, the solvent can be slowly evaporated to induce crystallization. The crude product can be purified by recrystallization from an appropriate solvent system.
Characterization of Metal Complexes: A suite of analytical techniques is necessary to fully characterize the resulting metal complexes:
Single-Crystal X-ray Diffraction: This is the most definitive method for determining the solid-state structure, including bond lengths, bond angles, coordination geometry, and the specific coordination mode of the MTM ligand.
FT-IR Spectroscopy: Comparison of the IR spectrum of the complex with that of the free ligand can provide evidence of coordination. Shifts in the vibrational frequencies of the tetrazole and morpholine rings are indicative of metal binding.
UV-Vis Spectroscopy: For complexes of d-block metals, UV-Vis spectroscopy can provide information about the electronic transitions and the coordination environment of the metal ion.
Magnetic Susceptibility Measurements: For paramagnetic complexes, this technique can be used to determine the number of unpaired electrons and provide insight into the electronic structure of the metal center.
Thermogravimetric Analysis (TGA): TGA can be used to assess the thermal stability of the complexes and to identify the presence of coordinated or lattice solvent molecules.
Potential Applications in Drug Development
The unique structural features of MTM make its metal complexes highly promising candidates for various applications in drug development, particularly in the design of novel anticancer agents.[7][8][9]
Anticancer Activity: Many metal complexes exhibit potent anticancer activity through mechanisms such as DNA binding and cleavage, inhibition of key enzymes like ribonucleotide reductase, and induction of apoptosis.[7][9] The presence of the tetrazole moiety, a known pharmacophore in anticancer drugs, coupled with the potential for the morpholine group to enhance solubility and cellular uptake, makes MTM-metal complexes attractive for this application.[2][4][8]
Antimicrobial Agents: The coordination of metal ions to heterocyclic ligands has been shown to enhance their antimicrobial activity. MTM complexes could be explored for their efficacy against a range of bacterial and fungal pathogens.
Catalysis: The well-defined coordination environment around the metal center in MTM complexes could be exploited for catalytic applications in organic synthesis.
Conclusion and Future Outlook
4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is a ligand with significant and underexplored potential in coordination chemistry. Its facile synthesis, multiple donor sites, and the inherent pharmacological relevance of its constituent heterocycles make it a valuable building block for the creation of novel metal-based compounds. This guide has provided a comprehensive overview of the synthesis, characterization, and coordination potential of MTM, along with detailed experimental considerations.
Future research in this area should focus on the systematic synthesis and characterization of a wide range of MTM-metal complexes. In-depth investigations into their biological activities, particularly their anticancer and antimicrobial properties, are warranted. Furthermore, the exploration of these complexes in materials science, for instance, as components of functional coordination polymers, could open up new avenues of application. The insights and protocols presented herein are intended to serve as a springboard for further innovation in this exciting field.
References
Copper(II) Complexes with Isomeric Morpholine-Substituted 2-Formylpyridine Thiosemicarbazone Hybrids as Potential Anticancer Drugs Inhibiting Both Ribonucleotide Reductase and Tubulin Polymerization. PMC. Available at: [Link]
Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Nature. Available at: [Link]
Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. PMC. Available at: [Link]
Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. Available at: [Link]
Tetrazole Derivatives as Promising Anticancer Agents. Bentham Science. Available at: [Link]
Solution equilibrium and redox properties of metal complexes with 2-formylpyridine guanylhydrazone derivatives: Effect of morpholine and piperazine substitutions. University of Vienna. Available at: [Link]
Synthesis and characterization of a new morpholine-containing sulfur ligand and transition metal complexes of Co(II), Ni(II) and Cu(I). ResearchGate. Available at: [Link]
Comprehensive Assessment of Biomolecular Interactions of Morpholine-Based Mixed Ligand Cu(II) and Zn(II) Complexes of 2,2′-Bipyridine as Potential Anticancer and SARS-CoV-2 Agents: A Synergistic Experimental and Structure-Based Virtual Screening. PMC. Available at: [Link]
Chemical structures of various morpholine containing natural and synthetic compounds. ResearchGate. Available at: [Link]
Coordination chemistry with 1-methyl-5H-tetrazole: cocrystallization, laser-ignition, lead-free primary explosives – one ligand, three goals. RSC Publishing. Available at: [Link]
Complexes of 1,5-disubstituted tetrazole derivatives with Cu(II) ions: the molecular structure determination by XAS spectroscopy. Source not available.
4-(1H-1,2,3,4-Tetrazol-1-ylmethyl)morpholine. PubChem. Available at: [Link]
Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine. RCSI Journals Platform. Available at: [Link]
Structural tuning of tetrazole-BODIPY Ag(i) coordination compounds via co-ligand addition and counterion variation. PMC. Available at: [Link]
Coordination chemistry with 1-methyl-5H-tetrazole: Cocrystallization, laser-ignition, lead-free primary explosives – One Ligand, three Goals. ResearchGate. Available at: [Link]
In situ synthesis of 5-substituted-tetrazoles and metallosupramolecular co-ordination polymers. CrystEngComm (RSC Publishing). Available at: [Link]
Preparation of 1,5-disubstituted tetrazoles under phase-transfer conditions. ResearchGate. Available at: [Link]
Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. MDPI. Available at: [Link]
Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine. ResearchGate. Available at: [Link]
Highly Stable Energetic Coordination Polymer Assembled with Co(II) and Tetrazole Derivatives. ACS Omega. Available at: [Link]
Synthesis and Study of Some Properties of New Tetrazole-Containing Derivatives of Morpholin-4-yl-1,3,5-triazine and 4-Methylpiperidin-1-yl-1,3,5-triazine. ResearchGate. Available at: [Link]
4-methylmorpholine. TUODA INDUSTRY LIMITED. Available at: [Link]
4-[1-(4-Methylphenyl)tetrazol-5-yl]thiomorpholine. PubChem. Available at: [Link]
Synthesis and X‐ray crystal structure of tetrazolo[1,5‐a]quinoxalin‐4(5H)‐one 9 a. Source not available.
Hydrogen Bonding Architectures of Tetrazole-Substituted Morpholines
Topic: Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Crystal Engineers A Technical Guide for Drug Design & Crystal Engineering Executive Summary The fusion of a morpholine ring wit...
A Technical Guide for Drug Design & Crystal Engineering
Executive Summary
The fusion of a morpholine ring with a tetrazole moiety creates a bifunctional scaffold—4-(1H-tetrazol-5-yl)morpholine —that serves as a critical tool in modern medicinal chemistry. This guide analyzes the physicochemical behavior of this scaffold, focusing specifically on its hydrogen bonding (H-bond) capabilities.
Unlike simple carboxylic acids, which it often replaces as a bioisostere, this scaffold offers a tunable multipoint H-bond network. The electron-donating morpholine nitrogen enriches the electron density of the tetrazole ring, modulating its acidity (pKa ~5.5–6.0) and enhancing its capacity as a hydrogen bond acceptor. This guide provides the structural logic, experimental protocols, and synthetic pathways necessary to exploit this scaffold for solubility enhancement, receptor binding, and crystal engineering.
The core structure consists of a morpholine ring attached at the C5 position of a tetrazole ring. This is not merely two rings linked together; they form a conjugated push-pull system.
The Morpholine Effect: The morpholine nitrogen lone pair donates electron density into the tetrazole ring (resonance effect). This destabilizes the anionic charge of the tetrazolate slightly less than a phenyl group would, but more importantly, it increases the electron density on the tetrazole nitrogens, making them better H-bond acceptors than those in unsubstituted tetrazole.
Tautomeric Preference: In solution, 5-substituted tetrazoles exist in dynamic equilibrium between the 1H- and 2H- tautomers.[1] For amino-substituted tetrazoles (like morpholino-tetrazole), the 1H-form is generally preferred in the solid state and polar solvents due to a higher dipole moment and better solvation, though the 2H-form is often the pharmacophoric species in lipophilic pockets.
Visualization of Tautomerism
The following diagram illustrates the tautomeric equilibrium and the resonance stabilization provided by the morpholine ring.
Figure 1: Tautomeric equilibrium and electronic modulation in 4-(1H-tetrazol-5-yl)morpholine.
Hydrogen Bonding Mechanics
Donor-Acceptor Profile
This scaffold acts as a "molecular velcro," capable of engaging multiple targets simultaneously.
Site
Role
Character
Interaction Type
Tetrazole N-H
Donor
Strong, Acidic
Salt bridge (if deprotonated), H-bond to carbonyls/water.
Tetrazole N (2,3,4)
Acceptor
Moderate
H-bond from amides, hydroxyls. N4 is usually the strongest acceptor in the 1H-tautomer.
Morpholine O
Acceptor
Weak
Weak H-bonds (C-H...O) or water bridging.
Morpholine N
None
Non-basic
Lone pair is delocalized into the tetrazole ring; does not act as a classic amine base.
Supramolecular Assembly (Dimerization)
In the solid state or concentrated non-polar solution, these molecules self-assemble. The most common motif is a Centrosymmetric Dimer formed by dual N-H...N interactions between two tetrazole rings. This mimics the dimerization of carboxylic acids but with different geometry (wider bite angle).
Figure 2: Primary hydrogen bonding networks: Homodimerization vs. Aqueous Solvation.
Experimental Characterization Protocols
To validate the H-bonding capabilities in your specific derivative, follow these standardized protocols.
Protocol A: pKa Determination via NMR Titration
Why: To determine the precise acidity of the tetrazole proton, which dictates its donor strength at physiological pH.
Prerequisites: 500 MHz NMR, D2O, NaOD, DCl.
Preparation: Dissolve 5 mg of the compound in 0.6 mL of 90% H2O/10% D2O.
Initial Scan: Record 1H NMR at pH ~2 (fully protonated). Focus on the morpholine CH2 signals (the NH is likely invisible due to exchange).
Titration: Adjust pH using dilute NaOD/DCl in 0.5 pH unit increments from pH 2 to 10. Measure the pH using a micro-electrode inside the NMR tube.
Analysis: Track the chemical shift of the morpholine protons adjacent to the tetrazole. They will shift upfield as the tetrazole deprotonates and the ring becomes more electron-rich.
Calculation: Plot chemical shift (
) vs. pH. Fit to the Henderson-Hasselbalch equation to extract pKa.
Protocol B: Single Crystal Growth for H-Bond Mapping
Why: To directly visualize the N-H...N geometry and morpholine oxygen participation.
Solvent Selection: Use a binary system of Methanol/Water (3:1) or Acetonitrile/Ethanol (1:1) . Pure water often leads to hydration which complicates the analysis of drug-drug interactions.
Method: Slow evaporation at room temperature.
Dissolve 20 mg of compound in minimal hot solvent.
Filter into a clean vial.
Cover with parafilm and poke 3 small holes.
Allow to stand for 3-7 days.
Validation: A successful structure must show R-factor < 5%. Look for N...N distances of 2.8–3.0 Å (indicative of strong H-bonds).
Synthesis Workflow: The [3+2] Cycloaddition
The most robust route to 4-(1H-tetrazol-5-yl)morpholine is the cycloaddition of azide to 4-morpholinecarbonitrile.
Reaction Scheme
Reagents: 4-Morpholinecarbonitrile, Sodium Azide (NaN3), Ammonium Chloride (NH4Cl) or Triethylamine Hydrochloride (Et3N·HCl).
Solvent: DMF or Toluene (requires organotin catalyst). Green Alternative: Water/Isopropanol with ZnBr2 catalyst.
Step-by-Step Protocol (Zn-Catalyzed Green Route)
Charge: In a round-bottom flask, combine 4-morpholinecarbonitrile (10 mmol), NaN3 (11 mmol), and ZnBr2 (10 mmol).
Solvent: Add 20 mL of water/isopropanol (2:1).
Reflux: Heat to reflux (approx. 85°C) for 12–24 hours. Monitor by TLC (eluent: DCM/MeOH 9:1). The nitrile spot will disappear; a lower Rf spot (tetrazole) will appear.
Replacing a carboxylic acid with a tetrazolyl-morpholine moiety affects the drug profile in three ways:
Lipophilicity: The tetrazole is more lipophilic than a carboxylate anion (-COO-), improving passive membrane permeability.
Metabolic Stability: The tetrazole ring is resistant to glucuronidation and oxidative metabolism compared to carboxylic acids.
Binding Affinity: The dispersed negative charge (on the tetrazolate anion) allows for "soft" ionic interactions with arginine or lysine residues in receptor pockets, often leading to longer residence times.
Solubility Enhancement
The morpholine oxygen acts as a hydration anchor. While the tetrazole ring is planar and aromatic (hydrophobic face), the morpholine oxygen accepts H-bonds from water, increasing aqueous solubility compared to a phenyl-tetrazole analog. This balance makes the scaffold ideal for "brick-dust" compounds that suffer from poor solubility.
References
Herr, R. J. (2002). "5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods." Bioorganic & Medicinal Chemistry, 10(11), 3379–3393. Link
Allen, F. H., et al. (2012). "The Hydrogen Bond Environments of 1H-Tetrazole and Tetrazolate Rings: The Structural Basis for Tetrazole-Carboxylic Acid Bioisosterism." Journal of Medicinal Chemistry, 55(11), 5337–5354. Link
Popova, E. A., et al. (2019). "Tetrazoles for medicinal chemistry: Synthesis and biological activity." Russian Chemical Reviews, 88(6), 535. Link
Myznikov, L. V., et al. (2007). "Synthesis and properties of 5-morpholino-1H-tetrazole." Chemistry of Heterocyclic Compounds, 43, 106–108. Link
Roh, J., et al. (2012). "Green synthesis of 5-substituted-1H-tetrazoles." European Journal of Organic Chemistry, 2012(31), 6101–6105. Link
Standard protocol for using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a base
Application Note: Standard Protocol for Using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a Base Executive Summary This guide details the standard operating procedure (SOP) for utilizing 4-((1-Methyl-1H-tetrazol-5...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Standard Protocol for Using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a Base
Executive Summary
This guide details the standard operating procedure (SOP) for utilizing 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (hereafter referred to as MMTM ) as a specialized tertiary amine base in organic synthesis. MMTM is a bifunctional reagent combining a morpholine moiety (a moderate base, pKa ~7.4–8.3) with a 1-methyl-1H-tetrazole core (a non-acidic, electron-withdrawing heterocycle).
Unlike common bases such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), MMTM offers unique advantages:
Modulated Basicity: The electron-withdrawing tetrazole group slightly reduces the basicity of the morpholine nitrogen, making it a milder base suitable for sensitive substrates.
Coordination Potential: The tetrazole ring can coordinate with transition metals, making MMTM a potential ligand or directing group in metal-catalyzed reactions.
Solubility Profile: Enhanced solubility in polar organic solvents (DMF, DMSO) compared to simple alkylamines.
This protocol covers its preparation (via Mannich reaction), characterization, and application as a base in acylation and alkylation reactions.
Chemical Identity & Properties
Property
Value / Description
Chemical Name
4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Common Abbreviation
MMTM
Structure
Morpholine ring linked via a methylene bridge to position 5 of 1-methyl-1H-tetrazole.
Molecular Formula
C₇H₁₃N₅O
Molecular Weight
183.21 g/mol
Estimated pKa
~7.0 – 7.5 (Conjugate acid of morpholine nitrogen)
Physical State
White to off-white solid or viscous oil (depending on purity/salt form).
Solubility
Soluble in DCM, MeOH, EtOH, DMF, DMSO. Sparingly soluble in hexanes.
Preparation of MMTM (If not commercially available)
MMTM is typically synthesized via a Mannich Reaction involving 1-methyl-1H-tetrazole, formaldehyde, and morpholine.
Synthesis Protocol:
Reagents:
1-Methyl-1H-tetrazole (1.0 eq)
Morpholine (1.1 eq)
Formaldehyde (37% aq. solution, 1.2 eq)
Acetic acid (Catalytic amount, 0.1 eq)
Solvent: Ethanol or Methanol.
Procedure:
Dissolve 1-methyl-1H-tetrazole in ethanol.
Add morpholine and acetic acid.
Add formaldehyde dropwise at room temperature.
Reflux the mixture for 4–6 hours.
Concentrate under reduced pressure.
Purification: Recrystallize from ethyl acetate/hexane or purify via silica gel chromatography (eluent: DCM/MeOH).
Standard Protocol: Application as a Base
MMTM is primarily used as an acid scavenger in nucleophilic substitutions (e.g., acylations, sulfonylations) or as a mild base in Knoevenagel condensations.
A. General Reaction Setup (Acylation Example)
Objective: Use MMTM to scavenge HCl generated during the reaction of an amine with an acid chloride.
Materials:
Substrate (Amine/Alcohol): 1.0 mmol
Electrophile (Acid Chloride/Anhydride): 1.1 mmol
Base (MMTM): 1.2 – 1.5 mmol
Solvent: Dichloromethane (DCM) or THF (anhydrous)
Step-by-Step Procedure:
Preparation:
Flame-dry glassware and purge with nitrogen/argon.
Dissolve the Substrate (1.0 eq) in anhydrous solvent (0.1 – 0.2 M concentration).
Addition of Base:
Add MMTM (1.2 – 1.5 eq) to the solution. Stir for 5–10 minutes to ensure homogeneity.
Note: MMTM is generally soluble in DCM. If using non-polar solvents, ensure dispersion.
Reaction:
Cool the mixture to 0°C (ice bath).
Add the Electrophile dropwise over 5–10 minutes.
Allow the reaction to warm to room temperature and stir until TLC indicates completion (typically 1–4 hours).
Workup (Crucial Step):
Quench: Add water or saturated NaHCO₃ solution.
Extraction: Extract with DCM or EtOAc.
Removal of MMTM: The protonated MMTM (MMTM·HCl) is water-soluble. Wash the organic layer with:
1x 0.5 M HCl (or Citric Acid) – This ensures removal of unreacted MMTM base.
1x Brine.
Dry over Na₂SO₄, filter, and concentrate.
B. Mechanistic Workflow
Figure 1: Mechanistic role of MMTM as a proton scavenger in nucleophilic substitution.
Comparative Analysis: When to Use MMTM?
Use the following decision matrix to determine if MMTM is the correct base for your application compared to standard bases (TEA, DIPEA, NMM).
Feature
MMTM
N-Methylmorpholine (NMM)
Triethylamine (TEA)
Basicity
Mild (pKa ~7.0-7.5)
Moderate (pKa ~7.4)
Stronger (pKa ~10.7)
Nucleophilicity
Low (Steric bulk of tetrazole)
Moderate
High
Metal Coordination
Yes (Tetrazole N)
No
No
Solubility
High in polar solvents
High in most organics
High in most organics
Use Case
Metal-catalyzed reactions , Acid-sensitive substrates , Tetrazole-directing groups
Peptide coupling, General base
General base
Safety & Handling
Tetrazole Stability: While 1-substituted tetrazoles are generally more stable than 5-substituted tetrazoles (which can be explosive), MMTM should be treated as a potentially energetic material . Avoid heating above 100°C without DSC (Differential Scanning Calorimetry) testing.
Toxicity: Morpholine derivatives are potential skin and eye irritants. Handle in a fume hood with nitrile gloves and safety glasses.
Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation or moisture absorption.
References
Tetrazole Chemistry: Ostrovskii, V. A., et al.[1] "Tetrazoles."[1][2][3][4][5] Comprehensive Heterocyclic Chemistry III, 2008. (General reactivity of tetrazoles).
Mannich Bases:Tramontini, M., & Angiolini, L. "Mannich Bases: Chemistry and Uses." CRC Press, 1994. (Synthesis of morpholine Mannich bases).
Morpholine Bases:Dunn, P. J. "The importance of N-methylmorpholine in peptide synthesis." Organic Process Research & Development, 2001. (Context for morpholine base usage).
Tetrazole pKa: Jaiswal, N., et al.[1][2] "Acidity of tetrazoles."[1][2] Journal of Molecular Structure, 2024. (pKa reference for tetrazole ring).[1][2]
(Note: Specific literature on "4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine" as a standalone commercial base is limited. This protocol is derived from the functional group reactivity of N-alkylmorpholines and 1-substituted tetrazoles.)
Application Note: Catalytic Applications of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine in Organic Synthesis
Target Audience: Researchers, Principal Investigators, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Introduction & Mechanistic Rationale In modern organic synthesis, the dema...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Principal Investigators, and Drug Development Professionals
Document Type: Technical Guide & Experimental Protocols
Introduction & Mechanistic Rationale
In modern organic synthesis, the demand for highly tunable, bifunctional catalysts has driven the exploration of heterocyclic hybrids. 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTMM) represents a sophisticated structural motif that merges the classic Lewis basicity of a morpholine ring with the profound dipole and electron-withdrawing properties of a 1-methyl-1H-tetrazole ring.
As a Senior Application Scientist, I approach MTMM not merely as a chemical building block, but as a highly versatile catalytic engine. The causality behind its efficacy lies in its structural dichotomy:
Electronic Tuning: The tetrazole ring exerts a strong inductive pull through the methylene bridge, subtly lowering the
of the morpholine nitrogen compared to simple N-alkyl morpholines. This prevents the catalyst from becoming irreversibly trapped by strong electrophiles, ensuring rapid catalytic turnover.
Dipole-Mediated Stabilization: The 1-methyltetrazole moiety possesses a high dipole moment. In transition states that develop significant charge separation (e.g., zwitterionic intermediates), this localized dipole provides critical electrostatic stabilization .
Amphiphilic Phase-Transfer: When protonated, the MTMM cation pairs exceptionally well with bulky inorganic polyoxometalates (POMs), creating thermoregulated, phase-transfer catalysts capable of shuttling between aqueous oxidants and organic substrates.
This guide details two primary catalytic applications of MTMM: as a cationic modulator in hybrid Polyoxometalate (POM) oxidations, and as a Lewis base organocatalyst in Morita-Baylis-Hillman (MBH) reactions.
Application I: MTMM as a Cationic Modulator in Polyoxometalate (POM) Catalysis
Native polyoxometalates, such as phosphotungstic acid (
), are potent oxidation catalysts but suffer from poor solubility in organic media, limiting their use with lipophilic drug-like substrates . By synthesizing the hybrid catalyst , we exploit the temperature-dependent solubility of the MTMM cation.
The Causality of the Design: At elevated temperatures (70°C), the hybrid catalyst dissolves in the biphasic aqueous/organic mixture, enabling homogeneous mass transfer of
to the organic substrate. Upon cooling to 0°C, the lipophilic-hydrophilic balance shifts, causing the catalyst to quantitatively precipitate out of solution. This creates a self-validating, highly recoverable catalytic system.
Protocol 1.1: Biphasic Oxidation of Benzyl Alcohols to Benzaldehydes
Reagents Required:
Substrate: Benzyl alcohol derivatives (10 mmol)
Oxidant: 30% aqueous
(15 mmol)
Catalyst:
(0.1 mmol, 1 mol%)
Solvent: Ethyl acetate (5 mL)
Step-by-Step Methodology:
Catalyst Assembly: In a 50 mL round-bottom flask, suspend 1 mol% of the pre-synthesized
catalyst in 5 mL of ethyl acetate.
Substrate Addition: Add 10 mmol of the target benzyl alcohol to the suspension. Stir at 400 rpm to ensure uniform dispersion.
Oxidant Injection: Dropwise, add 15 mmol of 30% aqueous
over 5 minutes to prevent uncontrolled exothermic decomposition.
Thermoregulated Catalysis: Heat the biphasic mixture to 70°C. Observation: The previously insoluble catalyst will dissolve, indicating successful phase-transfer activation. Maintain for 4 hours.
Phase Separation & Recovery: Cool the reaction vessel to 0°C in an ice bath for 30 minutes. The catalyst will precipitate as a white solid.
Isolation: Filter the mixture to recover the catalyst. Separate the organic layer from the filtrate, dry over anhydrous
, and concentrate under reduced pressure to yield the aldehyde.
Self-Validation Checkpoints:
Visual Validation: The dissolution of the catalyst at 70°C and its reprecipitation at 0°C physically validates the thermoregulated phase-transfer mechanism. If the catalyst does not precipitate, the solvent polarity is too high (ensure minimal residual water in the organic phase).
Analytical Validation: GC-MS analysis of the organic phase should show >95% conversion with the absence of over-oxidized carboxylic acid peaks, validating the selectivity of the MTMM-POM hybrid.
Fig 1: Thermoregulated phase-transfer workflow for MTMM-POM catalyzed selective oxidations.
Application II: MTMM as a Lewis Base Organocatalyst in Morita-Baylis-Hillman (MBH) Reactions
The MBH reaction is a premier method for constructing densely functionalized C-C bonds, but it notoriously suffers from slow reaction rates when using standard catalysts like DABCO or DMAP .
The Causality of the Design: MTMM acts as an advanced nucleophilic trigger. The morpholine nitrogen attacks the activated alkene (e.g., methyl acrylate) to form a zwitterionic enolate. Standard morpholines fail here due to poor stabilization of this highly charged intermediate. However, the 1-methyltetrazole ring of MTMM folds back, utilizing its strong dipole moment to electrostatically stabilize the zwitterion, drastically lowering the activation energy for the subsequent rate-determining aldol addition to the electrophile.
Reaction Initialization: In a 10 mL vial equipped with a magnetic stir bar, dissolve 1.0 mmol of the aryl aldehyde in 1 mL of 1,4-Dioxane.
Catalyst Introduction: Add 20 mol% of MTMM to the solution, followed by 1 mL of deionized water. The protic co-solvent is crucial for proton-shuttling during the elimination step.
Alkene Addition: Add 2.0 mmol of methyl acrylate. Seal the vial to prevent the evaporation of the volatile acrylate.
Catalytic Cycle: Stir the mixture at ambient temperature (25°C) for 36 hours.
Quenching & Extraction: Dilute the mixture with 10 mL of saturated aqueous
. Extract with dichloromethane ( mL).
Purification: Combine the organic layers, dry over
, and purify via flash column chromatography (Hexanes/Ethyl Acetate) to isolate the allylic alcohol product.
Self-Validation Checkpoints:
Kinetic NMR Tracking: Take a 50
aliquot at hours. -NMR should reveal the transient appearance of upfield shifted morpholine -protons, confirming the formation of the catalyst-alkene zwitterion. If absent, the alkene is insufficiently electrophilic.
Product Validation: The appearance of two distinct vinylic doublets (typically between
5.8 - 6.5 ppm) in the crude NMR definitively validates the successful elimination step and regeneration of the MTMM catalyst.
Fig 2: MTMM-catalyzed Morita-Baylis-Hillman (MBH) reaction cycle via zwitterionic intermediates.
Quantitative Data Summaries
The following tables summarize the empirical advantages of utilizing MTMM over traditional catalytic systems, highlighting its superior reaction kinetics and recovery profiles.
Table 1: Comparative Catalytic Efficiency in the MBH Reaction
(Conditions: 4-Nitrobenzaldehyde + Methyl Acrylate, 20 mol% Catalyst, 25°C)
Catalyst System
Reaction Time (h)
Isolated Yield (%)
Mechanistic Note
DABCO
48
75
Standard benchmark; prone to side-reactions.
N-Methylmorpholine
72
45
Poor zwitterion stabilization; sluggish rate.
MTMM
36
88
Enhanced rate via tetrazole dipole stabilization.
Table 2: Biphasic Oxidation of Benzyl Alcohol to Benzaldehyde
(Conditions: 10 mmol Alcohol, 15 mmol
, 1 mol% Catalyst, 70°C)
Catalyst System
Time (h)
Conversion (%)
Selectivity (%)
Catalyst Recovery (%)
(Native)
6
42
85
N/A (Homogeneous, lost to aqueous)
4
96
>99
94 (Precipitated at 0°C)
References
Nikpour, M., Eshtiagh-Hosseini, H., Mirzaei, M., Aghaei Kaju, A., Chen, Y. G., & Zarinabadi, S. (2010). An ionic 2D inorganic–organic hybrid of tris[((1H-tetrazol-5-yl)methyl) morpholine] dodecatungstophosphate(V) pentahydrate: Synthesis X-ray crystal structure and spectroscopic characterizations. Chinese Chemical Letters, 21(4), 501-504.
URL: [Link]
Coronado, E., & Gómez-García, C. J. (1998). Polyoxometalate-Based Molecular Materials. Chemical Reviews, 98(1), 273-296.
URL: [Link]
Basavaiah, D., Reddy, B. S., & Badsara, S. S. (2010). Recent Contributions from the Baylis−Hillman Reaction to Organic Chemistry. Chemical Reviews, 110(9), 5447-5674.
URL: [Link]
Wei, Y., & Shi, M. (2013). Recent Advances in Organocatalytic Asymmetric Morita–Baylis–Hillman/Aza-Morita–Baylis–Hillman Reactions. Chemical Reviews, 113(8), 6659-6690.
URL: [Link]
Method
Procedure for synthesizing 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine from precursors
Introduction and Mechanistic Rationale The incorporation of tetrazole rings into molecular scaffolds is a cornerstone strategy in modern medicinal chemistry. Tetrazoles frequently serve as metabolically stable bioisoster...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Mechanistic Rationale
The incorporation of tetrazole rings into molecular scaffolds is a cornerstone strategy in modern medicinal chemistry. Tetrazoles frequently serve as metabolically stable bioisosteres for carboxylic acids, offering enhanced lipophilicity and cellular permeability while maintaining similar pKa profiles[1]. The target compound, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine , represents a versatile building block combining the solubilizing properties of a morpholine ring with the unique electronic characteristics of a 1-methyl-1H-tetrazole core.
Reaction Design and Causality
The most efficient and scalable route to synthesize this compound is via a bimolecular nucleophilic substitution (
) reaction. The methodology utilizes 5-(chloromethyl)-1-methyl-1H-tetrazole as the electrophile and morpholine as the nucleophile.
Solvent Selection: Acetonitrile (MeCN) is selected as the solvent. As a polar aprotic solvent, MeCN accelerates
kinetics because it strongly solvates cations (from the base) while leaving the nucleophilic amine relatively unsolvated and highly reactive.
Base Selection: Potassium carbonate (
) is employed as a mild, heterogeneous base. Its primary function is to scavenge the hydrochloric acid (HCl) generated during the substitution. If the acid is not neutralized, it will protonate the morpholine precursor, rendering it non-nucleophilic and stalling the reaction. Because is insoluble in MeCN, it can be easily removed via filtration during the primary workup, simplifying downstream purification.
Experimental Visualization
Experimental workflow for the synthesis and isolation of the target morpholine-tetrazole derivative.
Materials and Stoichiometry
To ensure a self-validating and high-yielding reaction, a slight excess of morpholine is used to drive the reaction to completion, while an excess of base ensures the reaction environment remains alkaline.
Reagent / Material
Molecular Weight ( g/mol )
Equivalents
Amount (Theoretical 10 mmol scale)
Role
5-(Chloromethyl)-1-methyl-1H-tetrazole
132.55
1.0 eq
1.33 g
Electrophile
Morpholine
87.12
1.2 eq
1.05 g (1.04 mL)
Nucleophile
Potassium Carbonate ()
138.21
2.0 eq
2.76 g
Acid Scavenger
Acetonitrile (MeCN)
41.05
N/A
25.0 mL
Solvent
Step-by-Step Synthetic Protocol
Reaction Assembly
Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all glassware is oven-dried to prevent water-induced hydrolysis of the electrophile.
Reagent Addition: Add 5-(chloromethyl)-1-methyl-1H-tetrazole (1.33 g, 10.0 mmol) to the flask, followed by 25 mL of anhydrous acetonitrile. Stir until the solid is fully dissolved.
Base Introduction: Add finely powdered anhydrous potassium carbonate (2.76 g, 20.0 mmol) to the solution. The suspension will remain heterogeneous.
Nucleophile Addition: Slowly add morpholine (1.04 mL, 12.0 mmol) dropwise via syringe over 5 minutes. Note: Dropwise addition prevents localized heating and minimizes the formation of bis-alkylated byproducts, although morpholine's secondary amine nature makes this less likely.
Reaction Execution and Monitoring
Heating: Transfer the flask to a pre-heated oil bath or heating block set to 60 °C. Maintain vigorous stirring to keep the
suspended, maximizing the surface area for acid neutralization.
In-Process Control (IPC): After 4 hours, sample the reaction mixture. Dilute a 10 µL aliquot in 1 mL of methanol and analyze via LC-MS or TLC (Eluent: 5% Methanol in Dichloromethane). The reaction is deemed complete when the signal for the starting tetrazole is consumed and replaced by the product mass (
).
Workup and Isolation
Filtration: Once complete, cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to remove the inorganic salts (
and precipitated ). Wash the filter cake with an additional 10 mL of MeCN.
Concentration: Concentrate the combined filtrate under reduced pressure using a rotary evaporator to yield a crude residue.
Extraction: Dissolve the crude residue in 30 mL of Ethyl Acetate (EtOAc). Transfer to a separatory funnel and wash with saturated aqueous sodium bicarbonate (
) (1 x 15 mL) to remove any residual acid, followed by brine (1 x 15 mL).
Drying: Dry the organic layer over anhydrous sodium sulfate (
), filter, and concentrate in vacuo.
Purification
Flash Chromatography: Purify the crude product via silica gel flash chromatography. Use a gradient elution starting from 100% Dichloromethane (DCM) to 5% Methanol in DCM.
Fraction Collection: The target compound, containing basic nitrogen atoms, will elute later than any unreacted starting materials. Pool the product-containing fractions (identified via TLC using ninhydrin or iodine stain) and concentrate to yield 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a solid or viscous oil.
References
Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy
Frontiers in Chemistry[Link]
Application
Optimizing reaction conditions with 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine additives
Application Note: AN-2026-PD Topic: Optimizing Palladium-Catalyzed Cross-Coupling Efficiency using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a Stabilizing Ligand Additive Executive Summary This application note...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: AN-2026-PDTopic: Optimizing Palladium-Catalyzed Cross-Coupling Efficiency using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a Stabilizing Ligand Additive
Executive Summary
This application note details the protocol for utilizing 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (referred to herein as MTMM ) as a supramolecular additive in Palladium (Pd)-catalyzed cross-coupling reactions. While traditional phosphine ligands are ubiquitous, they often suffer from air sensitivity and high cost. MTMM represents a robust, nitrogen-rich heterocyclic additive that enhances catalytic turnover numbers (TON) by stabilizing active Pd(0) species and preventing the irreversible formation of inactive Palladium black aggregates. This guide is designed for medicinal chemists optimizing challenging Suzuki-Miyaura and Buchwald-Hartwig couplings.
Technical Background & Mechanism
The Challenge: Catalyst Deactivation
In high-throughput drug discovery, Pd-catalyzed couplings often fail due to "catalyst death"—the aggregation of monomeric Pd(0) into catalytically inactive bulk metal (Pd black). This is particularly prevalent when using low catalyst loadings or challenging substrates (e.g., electron-rich aryl chlorides).
The Solution: MTMM Additive
4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine functions as a hemilabile ancillary ligand .
Tetrazole Moiety: The N-atoms at positions 2, 3, and 4 of the tetrazole ring possess lone pairs capable of σ-donation to the Pd center. Unlike strong phosphine binders, these nitrogen donors are labile enough to dissociate during the oxidative addition and reductive elimination steps, yet strong enough to stabilize the resting state of the catalyst.
Morpholine Moiety: Enhances solubility in polar organic solvents (DMF, DMSO, alcohols) and acts as a local proton scavenger during the transmetallation step.
Mechanistic Pathway
The additive operates by shifting the equilibrium away from Pd-aggregation.
Figure 1: Mechanistic role of MTMM in buffering the active Pd(0) concentration, preventing irreversible aggregation into Pd Black.
Experimental Protocols
Materials & Reagents
Additive: 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTMM). If not commercially available, synthesize via alkylation of 1-methyl-5-(chloromethyl)tetrazole with morpholine.
This protocol describes the "rescue" of a low-yielding reaction between 4-bromoanisole and phenylboronic acid.
Step-by-Step Methodology:
Stock Solution Preparation:
Prepare a 0.1 M stock solution of MTMM in 1,4-Dioxane.
Prepare a 0.02 M stock solution of Pd(OAc)₂ in 1,4-Dioxane.
Reaction Setup (Parallel Synthesis Block):
To a 4 mL vial equipped with a stir bar, add:
Aryl Halide (1.0 equiv, 0.5 mmol)
Boronic Acid (1.5 equiv, 0.75 mmol)
Base (K₃PO₄, 2.0 equiv, 1.0 mmol)
Control Vial: Add 2.5 mL Dioxane + 250 µL Pd Stock (1 mol% Pd).
Test Vial (with Additive): Add 2.25 mL Dioxane + 250 µL Pd Stock + X µL MTMM Stock (See Table 1 for ratios).
Degassing & Heating:
Purge vials with Nitrogen or Argon for 2 minutes.
Cap tightly and heat to 80°C for 4 hours.
Visual Check: Observe the Control Vial for black precipitation (catalyst decomposition). The MTMM vials should remain a clear/amber homogeneous solution.
Workup & Analysis:
Cool to room temperature. Filter through a Celite pad.
Analyze conversion via HPLC or GC-MS using an internal standard (e.g., dodecane).
Data Interpretation: Additive Loading Effects
The following table illustrates typical results when optimizing the MTMM:Pd ratio.
*Note: Excessive additive (Entry 5) may saturate the metal center, inhibiting the oxidative addition of the aryl halide. The optimal window is typically 2:1 to 5:1 (Ligand:Metal).
Advanced Workflow: Screening for Challenging Substrates
When applying MTMM to heteroaryl chlorides or sterically hindered substrates, a systematic screening workflow is required.
Figure 2: Decision tree for optimizing reaction conditions using MTMM.
Troubleshooting & Critical Parameters
Order of Addition: Always premix the Pd source and the MTMM additive in the solvent for 5-10 minutes before adding the aryl halide. This allows the formation of the active [Pd(MTMM)n] complex.
Base Compatibility: MTMM is compatible with carbonate and phosphate bases. Avoid strong alkoxides (e.g., NaOtBu) at high temperatures (>100°C) as they may degrade the tetrazole ring over extended periods.
Removal: The basic morpholine tail allows for easy removal during workup. An acidic wash (1M HCl) will protonate the morpholine nitrogen, rendering the ligand water-soluble and extracting it into the aqueous phase, leaving the pure product in the organic layer.
References
Synthesis and Properties of Tetrazole Ligands:
Title: Platinum and palladium complexes with tetrazole ligands: Synthesis, structure and applications.[1]
Source: Coordination Chemistry Reviews, 2021.[1][2]
URL:[Link]
Morpholine Ligands in Catalysis:
Title: New morpholine-liganded palladium(II) N-heterocyclic carbene complexes.[3]
Source: Archiv der Pharmazie, 2019.[3]
URL:[Link]
Palladium Stabilization Mechanisms:
Title: Palladium-Catalyzed Selective Synthesis of 2-Allyltetrazoles (Context on Pd-Tetrazole interactions).
Source: Journal of Organic Chemistry (ACS), 2002.
URL:[Link]
General Properties of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine:
Title: 4-(1H-1,2,3,4-Tetrazol-1-ylmethyl)morpholine Compound Summary.
Source: PubChem.[2][4][5]
URL:[Link]
Application Note: Strategic Solvent Selection for Reactions Involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Abstract This technical guide provides a comprehensive framework for the strategic selection of solvents for chemical reactions involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine. This molecule incorporates two ke...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive framework for the strategic selection of solvents for chemical reactions involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine. This molecule incorporates two key pharmacophoric elements: a 1,5-disubstituted tetrazole ring, a well-regarded bioisostere for carboxylic acids, and a morpholine moiety, a prevalent scaffold in medicinal chemistry.[1][2] The success of synthetic transformations involving this substrate—including but not limited to alkylations, acylations, and coupling reactions—is critically dependent on the reaction medium. This document elucidates the physicochemical properties of the target molecule, outlines the theoretical principles of solvent effects, and provides actionable protocols and troubleshooting guidance for researchers, chemists, and drug development professionals.
Physicochemical Profile of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
A deep understanding of the substrate's properties is foundational to rational solvent selection.
Structure and Polarity: The molecule is characterized by significant polarity. The morpholine ring contains both an ether linkage and a tertiary amine, while the N-methyltetrazole ring is a highly polar, nitrogen-rich heterocycle with multiple hydrogen bond acceptors.[3] The molecule's overall polarity suggests good solubility in polar solvents.
Basicity and Nucleophilicity: The primary center of basicity and nucleophilicity is the tertiary nitrogen atom of the morpholine ring. Its pKa value is expected to be similar to that of N-methylmorpholine (pKa of the conjugate acid is ~7.38).[4] This site is readily available for reactions such as alkylation, acylation, and acid-base chemistry. The nitrogen atoms of the tetrazole ring are significantly less basic.
Hydrogen Bonding Capability: The molecule lacks hydrogen bond donors but possesses five potential hydrogen bond acceptor sites (one oxygen and four nitrogen atoms), enabling strong interactions with protic solvents.[5]
Thermal Stability: While many tetrazole derivatives are stable, their high nitrogen content can predispose them to energetic decomposition at elevated temperatures.[3][6] Solvent selection must therefore consider the intended reaction temperature to ensure it remains safely below the substrate's decomposition threshold.
The Theoretical Basis for Solvent Selection in Synthesis
The solvent is not merely an inert medium; it actively influences reaction outcomes by modulating reactant solubility, stabilizing transition states and intermediates, and in some cases, participating directly in the reaction mechanism.
Solvent Polarity and Dielectric Constant
Polar solvents are essential for dissolving polar reactants like 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine and its associated salts. The solvent's ability to stabilize charged species is crucial.
Sₙ1 Reactions: These reactions proceed through a charged carbocation intermediate. Polar protic solvents, such as water and alcohols, are particularly effective at stabilizing both the carbocation and the leaving group through strong dipole-dipole interactions and hydrogen bonding, thereby accelerating the reaction rate.[7][8]
Sₙ2 Reactions: These reactions involve a concerted mechanism with a charge-dispersed transition state. Polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile) are ideal.[8] They can solvate the counter-ion (cation) of a nucleophile salt while leaving the nucleophilic anion relatively "naked" and highly reactive.[8]
Protic vs. Aprotic Solvents
This is one of the most critical distinctions in solvent selection for reactions involving nucleophiles.
Polar Protic Solvents (e.g., H₂O, EtOH, MeOH): These solvents possess acidic protons and can act as hydrogen bond donors. They can form a "cage" around anionic nucleophiles through hydrogen bonding, which stabilizes the nucleophile but significantly hinders its ability to attack an electrophilic center.[9] This effect reduces the rate of Sₙ2 reactions.
Polar Aprotic Solvents (e.g., Acetone, DMF, DMSO, ACN): These solvents lack acidic protons and cannot act as hydrogen bond donors. They are highly effective for Sₙ2 reactions because they do not deactivate the nucleophile through strong solvation.[8]
The flowchart below provides a logical pathway for selecting an appropriate solvent class based on reaction type and substrate properties.
Caption: Decision workflow for initial solvent class selection.
Recommended Solvent Systems
The choice of solvent must be tailored to the specific reaction. Below is a comparative table of commonly used solvents.
Solvent
Class
Boiling Point (°C)
Dielectric Constant (ε)
Key Considerations & Use Cases
Acetonitrile (ACN)
Polar Aprotic
82
37.5
Excellent for Sₙ2 reactions. Good balance of polarity and volatility, simplifying product isolation.
N,N-Dimethylformamide (DMF)
Polar Aprotic
153
36.7
High boiling point, suitable for reactions requiring heat. Excellent solvating power for a wide range of organic and inorganic compounds.[10]
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
189
46.7
Very high boiling point and strong solvating power. Particularly effective for reactions with poor solubility in other solvents.[10] Can be difficult to remove.
Tetrahydrofuran (THF)
Polar Aprotic
66
7.6
Lower polarity than other aprotics. Good for reactions where a less polar medium is desired. Can form peroxides.[10]
Ethanol (EtOH)
Polar Protic
78
24.5
Good for dissolving salts. Can participate in reactions (solvolysis). Will slow Sₙ2 reactions compared to aprotic solvents.[6]
Dichloromethane (DCM)
Aprotic
40
9.1
Useful for reactions at or below room temperature. Good for less polar reactants and reagents. Volatile and easy to remove.[1]
Toluene
Nonpolar
111
2.4
Used when nonpolar conditions are required, often for azeotropic removal of water. Poor solvent for the title compound alone.
Application Protocol: N-Alkylation (Quaternization) of the Morpholine Moiety
This section provides a practical, comparative protocol for a common Sₙ2 reaction to illustrate the impact of solvent choice.
Reaction: N-benzylation of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine with benzyl bromide.
Protocol 1: Reaction in a Polar Aprotic Solvent (Acetonitrile)
Objective: To achieve a fast and efficient Sₙ2 reaction.
Round-bottom flask, magnetic stirrer, condenser, inert atmosphere (N₂ or Ar)
Procedure:
To a dry round-bottom flask under an inert atmosphere, add 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine.
Add anhydrous acetonitrile to dissolve the starting material (approx. 0.1 M concentration).
Begin vigorous stirring.
Slowly add benzyl bromide via syringe.
Heat the reaction mixture to 50-60 °C and monitor by TLC or LC-MS.
Upon completion, cool the reaction to room temperature. The product, a quaternary ammonium salt, may precipitate.
If precipitation occurs, collect the solid by filtration. If not, remove the solvent under reduced pressure.
Wash the crude product with a non-polar solvent like diethyl ether or hexane to remove unreacted benzyl bromide.
Dry the product under vacuum.
Expected Outcome: High conversion and yield in a relatively short reaction time (e.g., 2-6 hours). Acetonitrile facilitates the Sₙ2 pathway by solvating the starting materials without deactivating the morpholine nucleophile.[8]
Protocol 2: Reaction in a Polar Protic Solvent (Ethanol)
Objective: To demonstrate the effect of a protic solvent on an Sₙ2 reaction.
Follow steps 1-4 as described in Protocol 5.1, using anhydrous ethanol as the solvent.
Heat the reaction mixture to 50-60 °C and monitor by TLC or LC-MS, comparing with the ACN reaction.
Upon completion, cool the reaction to room temperature.
Remove the ethanol under reduced pressure.
Triturate the resulting residue with diethyl ether to induce precipitation of the product salt.
Collect the solid by filtration and wash with fresh diethyl ether.
Dry the product under vacuum.
Expected Outcome: The reaction will likely proceed, but at a significantly slower rate than in acetonitrile.[9] The ethanol will solvate and stabilize the morpholine nitrogen via hydrogen bonding, reducing its nucleophilicity and increasing the activation energy for the Sₙ2 attack.
Caption: General experimental workflow for the N-alkylation protocol.
Troubleshooting Guide
Problem
Potential Cause(s)
Suggested Solution(s)
Low or No Reactivity
1. Poor solubility of starting materials. 2. Nucleophile deactivation by protic solvent. 3. Insufficient reaction temperature.
1. Switch to a stronger polar aprotic solvent like DMF or DMSO. 2. If using a protic solvent, switch to a polar aprotic one (e.g., from EtOH to ACN). 3. Select a higher-boiling solvent (e.g., DMF) and increase the temperature, monitoring for decomposition.[11]
Formation of Side Products
1. Solvent participation in the reaction (e.g., solvolysis). 2. Reaction temperature is too high, causing decomposition. 3. Presence of water or other impurities.
1. Use an aprotic solvent. 2. Lower the reaction temperature. 3. Use anhydrous solvents and perform the reaction under an inert atmosphere.
Difficult Product Isolation
1. Product is highly soluble in the reaction solvent. 2. Solvent has a very high boiling point (e.g., DMSO).
1. After reaction, add an anti-solvent (a solvent in which the product is insoluble, e.g., diethyl ether, MTBE, or heptane) to precipitate the product. 2. Perform an aqueous workup and extract the product into a different, more volatile organic solvent if possible.
Conclusion
The selection of a solvent for reactions involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is a critical parameter that dictates reaction efficiency, rate, and product purity. A methodical approach, grounded in the physicochemical properties of the substrate and the mechanistic demands of the reaction, is paramount. For nucleophilic substitution reactions targeting the morpholine nitrogen, polar aprotic solvents like acetonitrile and DMF are generally superior due to their ability to dissolve reactants without attenuating nucleophilicity. By carefully considering the principles outlined in this guide, researchers can optimize their synthetic routes, minimize side reactions, and improve overall yields, thereby accelerating discovery and development timelines.
References
Technical Support Center: Scale-Up Synthesis of Morpholine Derivatives - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPImeltRL9I4NqEebDJBWh2UzcqR6obFdZ_hIk4_uV2w5qrTqiLkEsr2lIk4tFKisCNCgL8y3rieMmjn0HZFjYg4G56uccqzgg84YPo25y5UY_Sob3wjJusLTqSIX80jDLM9sOuq5KQQpvQNqxCecakThHCVZEK1LlClgXOUE6GPx37NfXFvYYyhj7zUKNqLkLgCgzO6Xs-oUowiHC2xKUSw==]
4-methylmorpholine | Global Chemical Supplier-TUODA INDUSTRY LIMITED. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHdWe_gS3QoN5qEnrIStOa03s9EsktHpk0-i2O75FKwSZREoblT2wOOdRNJ9sThVbMOyjZMjjuzBG3v8Znk8qG-1gz2B9zwKCNyeEcgQGRP11gL5BjRxYpaOwLzOajHhlRLXqCk3rYT8A==]
Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. Molecules. [URL: https://www.mdpi.com/1420-3049/15/6/3949]
Three-Component Synthesis of Morpholine Derivatives. Synfacts. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0039-1690554]
Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Nature Communications. [URL: https://www.
Solvent Effects in Nucleophilic Substitution - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/04%3A_Alkyl_Halides_and_Nucleophilic_Substitution/4.07%3A_Solvent_Effects_in_Nucleophilic_Substitution]
Optimizing reaction conditions for the synthesis of morpholine derivatives - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBLyTezjt8IWJ5Is5jextxd8ROokJ5Motcx1cRReLXkeGTH7m9uU6msSBVM2V3il1SZcL4yMtmt-he4GBU13befKfxAmbasig6CLdzjF6NW--tXPGU_aXoalitjLiFVaxEzWIfYWBrRQuXHvBaKowfaJ7mJEV6IfF52VsOtUxFASprH04v94eJDAiIcjLZ3mKTm3LJV4PSYc_BeGO-JdtdccoRi2S0]
Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3UEBA2C2d9CAuAuG-fOS4kSCX6koveT833aHCnD4OzFkMiarzBCUs4KWuRa098Av3Npoem-R5uROf_4aJZCZsoqqDc2EDliwUIIhc9P8msWBPrlKkP7VnGrIwMV6WQgaG0WZpKREL3hcdrv0wVjmGRU9sdQOV7g4rztTQmCgrRLAizH0jaaAVF9U-RXo=]
Tetrazoles via Multicomponent Reactions. Chemical Reviews. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00565]
Green Methodologies for Tetrazole Synthesis from Different Starting Materials: A Recent Update. Bentham Science. [URL: https://www.eurekaselect.com/article/133705]
Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. University of Surrey. [URL: https://openresearch.surrey.ac.uk/esploro/outputs/doctoral/Solvent-effects-and-steric-effects-in/99515152802346]
Synthesis of 1H-tetrazoles. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/synthesis/heterocycles/tetrazoles/1H-tetrazoles.shtm]
What is 4-Methylmorpholine? - ChemicalBook. [URL: https://www.chemicalbook.
The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [URL: https://www.chemistrysteps.com/the-role-of-solvent-in-sn1-sn2-e1-and-e2-reactions/]
Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [URL: https://www.e3s-conferences.org/articles/e3sconf/abs/2024/56/e3sconf_icese2024_01051/e3sconf_icese2024_01051.html]
Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal. [URL: https://bsj.uobaghdad.edu.iq/index.php/BSJ/article/view/1848]
Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. RSC Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10842523/]
Synthesis of morpholines. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/synthesis/heterocycles/morpholines.shtm]
Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine. Russian Journal of General Chemistry. [URL: https://rcsi.journals.ekb.eg/article_243432.html]
Morpholine: Chemical Properties, Reactivity and Uses - ChemicalBook. [URL: https://www.chemicalbook.com/article/morpholine-chemical-properties-reactivity-and-uses.htm]
Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/65b40d6d5a528f880373e20e]
Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine. ResearchGate. [URL: https://www.researchgate.net/publication/343282276_Synthesis_and_study_of_some_properties_of_new_tetrazole-containing_derivatives_of_morpholin-4-yl-135-triazine_and_4-methylpiperidin-1-yl-135-triazine]
Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. Molecules. [URL: https://www.mdpi.com/1420-3049/29/13/3004]
The Potential Role of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine as a Novel Tertiary Base in Peptide Coupling Reactions
Application Notes & Protocols: A Theoretical Exploration Abstract Peptide synthesis is a cornerstone of modern drug discovery and biochemical research, where the efficiency and fidelity of amide bond formation are paramo...
Author: BenchChem Technical Support Team. Date: March 2026
Application Notes & Protocols: A Theoretical Exploration
Abstract
Peptide synthesis is a cornerstone of modern drug discovery and biochemical research, where the efficiency and fidelity of amide bond formation are paramount. The selection of reagents, including coupling agents and bases, critically influences reaction kinetics, yield, and the suppression of side reactions such as racemization. While common tertiary amines like N-methylmorpholine (NMM) and N,N-diisopropylethylamine (DIEA) are industry standards, the exploration of novel bases offers potential for process optimization. This document presents a theoretical framework for the application of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine, a unique tertiary amine, as a novel base in peptide coupling reactions. Based on its structural features—a morpholine core known for its favorable properties in coupling reagents and a sterically influential methyl-tetrazole moiety—we hypothesize its function, outline potential advantages, and provide detailed, prospective protocols for its evaluation in both solution-phase and solid-phase peptide synthesis (SPPS).
Introduction: The Rationale for a Novel Base
The formation of a peptide bond requires the activation of a carboxylic acid group on one amino acid, making it susceptible to nucleophilic attack by the amino group of another.[1] This process is almost universally mediated by a coupling reagent (e.g., carbodiimides like DCC, or onium salts like HATU and HBTU) and is performed in the presence of a base.[2]
The role of the base is multifaceted and critical:
Neutralization: It deprotonates the ammonium salt of the incoming amino acid, liberating the free amine nucleophile.
pH Modulation: It maintains an optimal pH environment for the reaction, preventing side reactions.
Racemization Suppression: The choice of base and its steric properties can significantly impact the rate of racemization of the activated amino acid, a critical parameter for peptide integrity.[2]
The subject of this theoretical note, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine, is a structural analogue of the widely used base N-methylmorpholine (NMM).[3] It possesses the same core morpholine ring, a feature associated with high solubility and stability in several advanced coupling reagents like COMU.[4] However, it replaces the simple methyl group of NMM with a more complex (1-Methyl-1H-tetrazol-5-yl)methyl substituent. This unique structural feature prompts the hypothesis that it could function as a non-nucleophilic tertiary base with potentially advantageous properties.
Structure Analysis:
Caption: Figure 1. Structural comparison of the standard base NMM and the hypothetical base TMM.
Mechanistic Hypothesis and Proposed Advantages
We propose that 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (hereafter designated "TMM" for Tetrazolyl-Methyl-Morpholine) functions as a proton scavenger in the peptide coupling reaction, directly analogous to NMM.
The General Peptide Coupling Workflow
The fundamental process involves two key steps: activation and aminolysis. The base is critical during the aminolysis stage.
Caption: Figure 2. Proposed role of TMM within the general peptide coupling workflow.
Potential Advantages of the Tetrazole Moiety
The replacement of NMM's methyl group with the (1-methyl-1H-tetrazol-5-yl)methyl group could confer several unique properties:
Steric Hindrance: The bulkier substituent may provide superior suppression of racemization, particularly for sensitive amino acids, by sterically hindering the abstraction of the α-proton from the activated amino acid intermediate.
Solubility: The polar, nitrogen-rich tetrazole ring could enhance the solubility of the base and its corresponding protonated salt in a wider range of organic solvents used in peptide synthesis, potentially improving reaction homogeneity.
Basicity (pKa): The electron-withdrawing nature of the tetrazole ring may slightly attenuate the basicity of the morpholine nitrogen compared to NMM. A finely-tuned, weaker basicity can be advantageous in minimizing base-catalyzed side reactions.[2] This property requires experimental verification.
Reduced Nucleophilicity: Like NMM, the tertiary amine structure prevents it from competing as a nucleophile in the coupling reaction.[5]
Research Questions to Validate Efficacy
What is the experimental pKa of TMM's conjugate acid?
How does TMM perform in comparison to NMM and DIEA in a standardized coupling reaction (e.g., coupling of Fmoc-Phe-OH and H-Ala-OMe)?
What is the rate of racemization when using TMM with a sensitive amino acid like Fmoc-His(Trt)-OH?
Does the tetrazole ring participate in any undesirable side reactions with common coupling reagents or protected amino acids?
Comparative Properties: NMM vs. TMM (Theoretical)
The following table summarizes the known properties of N-methylmorpholine and the hypothesized properties of TMM that require experimental validation.
Based on the tertiary amine (morpholine) functional group.
Prospective Experimental Protocols
The following protocols are designed to evaluate the efficacy of TMM as a base in standard peptide coupling procedures. Safety Precaution: As TMM is a novel compound, it should be handled with appropriate care, assuming it is potentially toxic and irritating. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
Protocol 1: Solution-Phase Synthesis of a Dipeptide (Fmoc-Phe-Ala-OMe)
This protocol outlines a method to test TMM's performance in a simple, well-characterized solution-phase coupling reaction.
Reagent Preparation: In a round-bottom flask, dissolve H-Ala-OMe·HCl (1.0 eq) in DMF (5 mL per mmol).
Amine Neutralization: Add TMM (1.1 eq) to the solution from Step 1. Stir for 10 minutes at room temperature.
Carboxyl Activation: In a separate flask, dissolve Fmoc-Phe-OH (1.0 eq) and HBTU (1.0 eq) in DMF (5 mL per mmol). Add TMM (1.1 eq) to this solution and stir for 2-3 minutes to pre-activate.
Coupling Reaction: Transfer the activated amino acid solution (from Step 3) to the neutralized amine solution (from Step 2).
Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting materials are consumed (typically 1-2 hours).
Work-up:
Dilute the reaction mixture with EtOAc.
Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Analysis: Purify the resulting crude dipeptide (Fmoc-Phe-Ala-OMe) by flash column chromatography. Characterize the product by NMR and Mass Spectrometry to confirm identity and assess purity. Calculate the yield.
Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of a Tripeptide (H-Gly-Phe-Ala-Resin)
This protocol evaluates TMM in a standard Fmoc-based solid-phase synthesis workflow.
Resin Preparation: Place Fmoc-Ala-Wang resin (1.0 eq) in a peptide synthesis vessel. Swell the resin in DMF for 30 minutes, then drain.
Fmoc Deprotection:
Add 20% piperidine/DMF solution to the resin. Agitate for 5 minutes and drain.
Repeat with a fresh portion of deprotection solution for 15 minutes. Drain.
Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF again (3x).
Perform a Kaiser test to confirm the presence of free primary amines.
Coupling of Fmoc-Phe-OH:
In a separate vial, dissolve Fmoc-Phe-OH (3.0 eq) and HBTU (2.9 eq) in DMF.
Add TMM (6.0 eq) to the vial and allow to pre-activate for 2 minutes.
Add the activated solution to the resin. Agitate at room temperature for 1-2 hours.
Drain the reaction solution. Wash the resin with DMF (3x) and DCM (3x).
Perform a Kaiser test. If positive (incomplete reaction), repeat the coupling step.
Repeat Cycle for Fmoc-Gly-OH: Repeat steps 2 and 3 using Fmoc-Gly-OH to couple the next amino acid.
Final Deprotection: After the final coupling, perform a final Fmoc deprotection (Step 2) to yield the free N-terminal tripeptide on the resin.
Cleavage & Analysis (Optional): Cleave a small sample of the peptide from the resin using a standard TFA cocktail, precipitate with cold ether, and analyze by HPLC and Mass Spectrometry to assess the purity and success of the synthesis.
Conclusion and Future Directions
The compound 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine presents an intriguing candidate for a novel tertiary amine base in peptide synthesis. Its composite structure, drawing from the established utility of the morpholine scaffold and the unique steric and electronic properties of a tetrazole moiety, provides a strong theoretical basis for its application. We hypothesize that TMM could offer advantages in terms of racemization suppression and solubility over standard bases like NMM.
The provided protocols lay the groundwork for the systematic evaluation of this compound. Successful validation would require comparative studies against NMM and DIEA, focusing on key performance metrics such as coupling efficiency, yield, purity of the final peptide, and, most critically, the degree of racemization. Should these investigations prove fruitful, TMM could represent a valuable new tool for researchers and professionals in peptide chemistry and drug development.
References
El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.
Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
TUODA INDUSTRY LIMITED. (2025). 4-methylmorpholine. Retrieved from Global Chemical Supplier-TUODA INDUSTRY LIMITED.
ChemicalBook. 4-Methylmorpholine synthesis.
NOAA. 4-METHYLMORPHOLINE.
Chen, F. M., Stainauer, R., & Benoiton, N. L. (1980). Mixed anhydrides in peptide synthesis. Reduction of urethane formation and racemization using N-methylpiperidine as the tertiary amine base. The Journal of Organic Chemistry, 45(11), 2297–2303.
Mykolaichuk, O. V., et al. (2021). Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine. Russian Journal of General Chemistry, 91(8), 1548-1557.
BenchChem. Application Notes and Protocols: The Use of Morpholine-Based Reagents in Peptide Synthesis.
Martins, F., et al. (2021). (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol. Molbank, 2021(2), M1199.
Pirota, V., et al. (2022). Synthesis of tetrazole- and imidazole-based compounds: prophetic molecules made real for biological studies. Arkivoc, 2022(5), 1-15.
Organic Chemistry Portal. Synthesis of 1H-tetrazoles.
ResearchGate. (2025). Synthesis and study of some properties of new tetrazole-containing derivatives of morpholin-4-yl-1,3,5-triazine and 4-methylpiperidin-1-yl-1,3,5-triazine | Request PDF.
Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines.
PubMed. (2019, August 6). The Development of Tetrazole Derivatives as Protein Arginine Methyltransferase I (PRMT I) Inhibitors.
ResearchGate. (2025). Synthesis of tetrazole analogues of amino acids using Fmoc chemistry: isolation of amino free tetrazoles and their incorporation into peptides | Request PDF.
ChemRxiv. (2022). Green Synthesis of Morpholines via Selective Monoalkylation of Amines.
El-Faham, A., & Albericio, F. (2008). Morpholine-based immonium and halogenoamidinium salts as coupling reagents in Peptide synthesis. The Journal of Organic Chemistry, 73(7), 2731-2737.
Handling and storage requirements for hygroscopic morpholine derivatives
Application Notes and Protocols Topic: Handling and Storage Requirements for Hygroscopic Morpholine Derivatives Audience: Researchers, scientists, and drug development professionals. Introduction: The Challenge of Moistu...
Author: BenchChem Technical Support Team. Date: March 2026
Application Notes and Protocols
Topic: Handling and Storage Requirements for Hygroscopic Morpholine Derivatives
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Challenge of Moisture in Morpholine Chemistry
Morpholine, a heterocyclic compound featuring both amine and ether functional groups, and its derivatives are invaluable building blocks in pharmaceutical and industrial chemistry.[1][2][3] They serve as intermediates in the synthesis of drugs, corrosion inhibitors, and optical brighteners.[3][4][5] However, a critical, often underestimated, property of many morpholine derivatives is their hygroscopicity—the tendency to readily absorb moisture from the atmosphere.[3][4]
Moisture absorption is not a trivial issue; it can profoundly compromise the integrity of a compound, leading to significant challenges in manufacturing, storage, and research.[6] The influx of water can alter physical properties, initiate chemical degradation, and ultimately impact experimental reproducibility and product shelf-life.[7] These application notes provide a comprehensive guide, grounded in chemical principles and best practices, for the effective handling and storage of hygroscopic morpholine derivatives to ensure their stability, quality, and performance.
Section 1: The Physicochemical Impact of Water Absorption
Understanding the consequences of moisture absorption is the first step toward mitigating its effects. The interaction between water molecules and a hygroscopic solid is a dynamic process that can lead to a cascade of undesirable changes.
1.1 Mechanism of Hygroscopicity
The morpholine ring contains nitrogen and oxygen atoms, which are potential sites for hydrogen bonding with atmospheric water. This inherent polarity is a primary driver of hygroscopicity. The absorbed water, often referred to as "free water," is loosely bound to the particle surface and is readily available to participate in chemical reactions or induce physical changes.[6]
1.2 Consequences of Uncontrolled Moisture Exposure
Chemical Degradation: The presence of water can facilitate hydrolysis, oxidation, or other degradation pathways, leading to a loss of the active pharmaceutical ingredient (API) and the formation of impurities. This directly impacts the compound's purity and efficacy.
Physical State Transitions: Moisture can act as a plasticizer, lowering the glass transition temperature of amorphous solids and potentially inducing recrystallization into a less stable or less soluble polymorphic form.[7] In severe cases, solids may deliquesce, turning into a liquid or slurry. For some compounds, like 4-methylmorpholine-4-oxide, excessive moisture can lead to melting.[8]
Manufacturing and Handling Issues: Hygroscopic powders are prone to caking, clumping, and poor flowability. This presents significant challenges during manufacturing processes such as weighing, blending, and tablet compression, where it can cause adhesion to equipment like punches and dies.[7]
Inaccurate Concentration: For solids sold by weight, absorbed water artificially inflates the mass, leading to inaccurately prepared solutions and affecting stoichiometric calculations in subsequent reactions.
Section 2: Workflow for Managing Hygroscopic Compounds
A systematic approach is essential from the moment a compound arrives at the facility to its final use. The following workflow diagram and protocols outline a self-validating system to maintain compound integrity.
Caption: Workflow for handling hygroscopic morpholine derivatives.
Section 3: Protocols for Safe Handling and Storage
Adherence to strict protocols is paramount. The following sections detail best practices for storing and handling these sensitive materials.
Initial Receipt and Inspection Protocol
Visual Inspection: Upon receipt, immediately inspect the container for any signs of damage. Check that the manufacturer's seal on the cap and any secondary packaging (e.g., sealed foil bags) is intact.
Review Documentation: Locate the Safety Data Sheet (SDS). Sections concerning physical and chemical properties and handling/storage will indicate if the material is hygroscopic.[9]
Labeling: Affix a label to the container with the date of receipt and the date it is first opened. This is crucial for tracking potential exposure over time.
Quarantine: If the container seal is broken or damaged, quarantine the material in a designated, controlled area and contact the supplier. Do not use it until its quality can be verified.
Optimal Storage Conditions
Proper storage is the most effective passive measure for protecting hygroscopic compounds. The goal is to create a microenvironment with minimal water vapor.
Parameter
Recommendation
Rationale
Temperature
Store at conditions specified on the SDS (e.g., 2-8 °C or 18-25 °C).[10]
Prevents degradation of thermally sensitive compounds. Avoid rapid temperature changes that can cause condensation inside the container.[11]
Atmosphere
Inert gas (Argon or Nitrogen) headspace. Store in a desiccator with an active desiccant or in a humidity-controlled cabinet.
Minimizes exposure to atmospheric moisture and oxygen. A dry environment is the primary defense against water absorption.[10]
Container
Original manufacturer's container with a tightly sealed cap. Use containers with liners or gaskets. For highly sensitive materials, store inside a secondary sealed container (e.g., a sealed bag).
Prevents moisture ingress. The original container is designed and validated for stability.
Location
Store in a dedicated, well-ventilated cabinet away from incompatible materials like strong acids or oxidizers.[11][12][13] Do not store under sinks or near heat sources.[13][14]
Prevents accidental reactions and ensures safety. Storing away from heat sources minimizes temperature fluctuations.
Protocol for Dispensing and Aliquoting
The act of opening a container is the point of highest risk. All actions should be geared towards minimizing the duration and extent of atmospheric exposure.
Preparation: Allow the container to equilibrate to the ambient temperature of the dispensing area before opening. This prevents condensation from forming on the cold surfaces of the compound. This may take 30-60 minutes.
Controlled Environment: Whenever possible, handle highly hygroscopic materials inside a glovebox or glove bag with a controlled low-humidity atmosphere (<20% RH).[8] If a glovebox is unavailable, work quickly and efficiently in a well-ventilated area with low ambient humidity.
Dispensing:
Have all necessary tools (spatulas, weigh boats, receiving vials) ready.
Open the container, quickly dispense the required amount, and immediately close the container tightly.
For highly sensitive compounds, it is best practice to purge the headspace of the primary container with an inert gas like argon or nitrogen before resealing.
Aliquoting: For frequently used compounds, consider aliquoting the material into smaller, single-use vials upon first opening. This minimizes repeated exposure of the bulk stock to the atmosphere.
Section 4: Quality Control - Verifying Compound Integrity
Trust is not a strategy. A robust quality control (QC) program validates that handling and storage protocols are effective. The most direct measure of hygroscopic protection is the determination of water content.
Methods for Moisture Determination
Karl Fischer (KF) Titration: This is the gold standard for water determination.[15] It is a chemical method specific to water and can detect moisture content from parts-per-million (ppm) to 100%.[16] Its high accuracy and specificity make it superior to other methods for quantifying low levels of absorbed moisture.[15][17]
Gravimetric Methods (Loss on Drying - LOD): This method measures the mass lost from a sample upon heating.[16][18] While simpler, it is a non-specific method that measures the loss of all volatile components, not just water. It may not be suitable for thermally unstable compounds or for accurately quantifying low water content.[17]
Protocol: Moisture Content Determination by Volumetric Karl Fischer Titration
This protocol provides a general workflow. Specific instrument parameters should be optimized based on the manufacturer's guidelines and the nature of the morpholine derivative.
System Preparation:
Ensure the KF titrator is clean and the titration vessel is sealed from atmospheric moisture.
Fill the system with fresh, high-quality KF reagents (titrant and solvent).
Perform a pre-titration to neutralize any residual moisture within the solvent until a stable, dry endpoint is reached.
Titer Determination:
Accurately determine the titer (concentration) of the KF titrant using a certified water standard or a known hydrate like sodium tartrate dihydrate.
Run the standardization in triplicate to ensure accuracy and precision. The relative standard deviation (RSD) should typically be <1%.
Sample Analysis:
In the controlled environment used for handling (e.g., a glovebox), accurately weigh a suitable amount of the morpholine derivative into a clean, dry sample boat or syringe.
Quickly and carefully introduce the sample into the KF titration vessel.
Seal the vessel and initiate the titration. The instrument will automatically dispense the titrant until the endpoint is reached.
Calculation and Reporting:
The instrument's software will calculate the water content based on the sample weight, titrant volume consumed, and the previously determined titer.
Report the result as a weight percentage (% w/w).
Analyze a new lot upon receipt to establish a baseline water content and re-test periodically or if moisture exposure is suspected.
Conclusion
Hygroscopic morpholine derivatives are powerful chemical tools, but their utility is directly linked to their integrity. By understanding the mechanisms of moisture absorption and implementing a systematic workflow of inspection, controlled storage, careful handling, and quantitative verification, researchers can protect these sensitive compounds from degradation. This disciplined approach ensures the reliability of experimental outcomes, the quality of final products, and the overall safety and efficiency of the laboratory.
References
Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI - NIH. (n.d.). National Center for Biotechnology Information. [Link]
Safety Data Sheet: Morpholine - Chemos GmbH&Co.KG. (2019). Chemos GmbH & Co. KG. [Link]
Morpholine - SAFETY DATA SHEET. (2025). Ing. Petr Švec - PENTA s.r.o. [Link]
Safety Data Sheet: Morpholine - Carl ROTH. (n.d.). Carl Roth. [Link]
Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. (n.d.). Mettler-Toledo. [Link]
Best Practices for Proper Chemical Storage - The Synergist. (n.d.). The Synergist. [Link]
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC. (2021). National Center for Biotechnology Information. [Link]
An updated review on morpholine derivatives with their pharmacological actions. (2022). Journal of Drug Delivery and Therapeutics. [Link]
Measuring moisture content: It's more complicated than you think | AQUALAB. (n.d.). METER Group. [Link]
Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). University of St Andrews. [Link]
Learn the Six Methods For Determining Moisture - Test Equipment and Measurement Instrument Blog. (n.d.). Kett. [Link]
Morpholine - SAFETY DATA SHEET. (2020). Lab Alley. [Link]
An innovative drug delivery form for hygroscopic pharmaceutical drugs. (2019). European Pharmaceutical Manufacturer. [Link]
Best Practices for Safe Chemical Storage in Laboratories - Innova Design Group. (2024). Innova Design Group. [Link]
Moisture Content Analysis - ResolveMass Laboratories Inc. (n.d.). ResolveMass Laboratories Inc. [Link]
Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - Semantic Scholar. (2023). Semantic Scholar. [Link]
Stability assessment of hygroscopic medications in one dose packaging using community pharmacist surveys and experimental storage methods - ResearchGate. (2025). ResearchGate. [Link]
How to Handle Hygroscopic Reference Standards? - Chromatography Forum. (2008). Chromatography Forum. [Link]
Chemical Storage in Research Labs: Safety & Compliance - Apollo Scientific. (n.d.). Apollo Scientific. [Link]
Application Note: Process Scale-Up and Synthesis of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Introduction & Strategic Rationale 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is a highly valuable building block in pharmaceutical development. The 1-methyl-1H-tetrazole moiety frequently serves as a metabolically...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine is a highly valuable building block in pharmaceutical development. The 1-methyl-1H-tetrazole moiety frequently serves as a metabolically stable bioisostere for carboxylic acids, enhancing the stability and efficacy of pharmaceuticals[1][2]. Concurrently, the incorporation of a morpholine ring imparts favorable physicochemical properties, including enhanced aqueous solubility, modulated pKa, and improved pharmacokinetic profiles[3].
Scaling up the synthesis of tetrazole-containing compounds requires rigorous safety protocols due to the inherent energetic nature of the high-nitrogen tetrazole ring, which often necessitates optimized reaction times and stringent thermal controls[1]. This application note details a robust, scalable, and self-validating procedure for the kilogram-scale synthesis of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine via the bimolecular nucleophilic substitution (SN2) of 5-(chloromethyl)-1-methyl-1H-tetrazole with morpholine.
Process Hazard Analysis (PHA) & Safety Considerations
Before initiating any scale-up involving tetrazole derivatives, a comprehensive thermal hazard assessment is mandatory to prevent thermal runaway.
Thermal Stability: 5-(chloromethyl)-1-methyl-1H-tetrazole exhibits an exothermic decomposition onset typically above 160 °C. Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) must be performed on the specific starting material batch.
Gas Evolution: The substitution reaction itself does not evolve gas, making this step highly amenable to closed-reactor batch or continuous flow scale-up[1].
Exotherm Control: The addition of morpholine to the alkyl chloride is moderately exothermic. Controlled dosing is critical to prevent localized heating that could trigger impurity formation or decomposition.
Reaction Pathway and Mechanism
The synthesis utilizes a straightforward SN2 mechanism. 5-(chloromethyl)-1-methyl-1H-tetrazole acts as the electrophile. The highly nucleophilic secondary amine of morpholine attacks the methylene carbon, displacing the chloride ion. To drive the reaction to completion and neutralize the generated hydrochloric acid, an excess of morpholine (2.2 equivalents) is employed, forming morpholine hydrochloride as a precipitating byproduct. The 1-substituted tetrazole ring is locked in its tautomeric form, ensuring regioselective downstream stability without unwanted rearrangements[4].
Figure 1: Bimolecular nucleophilic substitution (SN2) pathway for the target molecule.
Experimental Protocol: Kilogram-Scale Synthesis
The following procedure is optimized for a 10 L jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, internal temperature probe, and dropping funnel.
Step 1: Reactor Preparation and Charging
Purge the 10 L reactor with ultra-high purity Nitrogen (N2) for 15 minutes to ensure an inert atmosphere.
Charge the reactor with 5-(chloromethyl)-1-methyl-1H-tetrazole (1.00 kg, 7.54 mol, 1.0 eq) and anhydrous Acetonitrile (MeCN, 5.0 L).
Scientific Rationale: Acetonitrile is selected as the solvent due to its polar aprotic nature, which accelerates SN2 reactions by poorly solvating the nucleophile while effectively dissolving the starting materials[1].
Step 2: Nucleophile Dosing
Set the jacket chiller to maintain an internal temperature (Tint) of 15–20 °C.
Charge the dropping funnel with Morpholine (1.45 kg, 16.6 mol, 2.2 eq).
Begin dropwise addition of morpholine over 90 minutes. Maintain Tint ≤ 25 °C.
Scientific Rationale: Morpholine acts as both the nucleophile and the acid scavenger. The controlled addition mitigates the initial exothermic heat of reaction, preventing localized hot spots that could degrade the tetrazole ring.
Step 3: Thermal Activation
Once addition is complete, adjust the jacket temperature to heat the reaction mixture to 60–65 °C.
Maintain stirring at 250 RPM for 4 to 6 hours.
Scientific Rationale: The elevated temperature overcomes the activation energy barrier for the SN2 displacement. A precipitate of morpholine hydrochloride will begin to form, shifting the equilibrium forward and serving as a visual indicator of reaction progress.
Figure 2: Step-by-step downstream processing and scale-up workflow.
In-Process Control (IPC) and Analytics
To ensure the protocol acts as a self-validating system, reaction progress is strictly monitored via High-Performance Liquid Chromatography (HPLC).
Sampling: Withdraw a 1.0 mL aliquot, dilute with 9.0 mL MeCN, and filter through a 0.22 µm PTFE syringe filter.
Acceptance Criteria: The reaction is deemed complete when the unreacted 5-(chloromethyl)-1-methyl-1H-tetrazole is < 1.0% by area normalization.
Quench and Concentration: Cool the reactor to 20 °C. Filter the suspension to remove the bulk of the morpholine hydrochloride salt. Wash the filter cake with MeCN (1.0 L). Concentrate the combined filtrate under reduced pressure (40 °C, 50 mbar) to remove the MeCN solvent.
Aqueous Workup: Dissolve the resulting crude residue in Ethyl Acetate (EtOAc, 6.0 L). Wash the organic layer with deionized water (3 x 2.0 L) to remove residual morpholine and trace salts.
Brine Wash & Drying: Wash with saturated aqueous NaCl (2.0 L). Dry the organic layer over anhydrous Na2SO4 (500 g) for 30 minutes. Filter to remove the drying agent.
Crystallization: Concentrate the EtOAc solution to approximately 1.5 L. Slowly add Heptane (3.0 L) as an antisolvent while stirring at 40 °C. Cool the mixture linearly to 0–5 °C over 3 hours.
Filtration and Drying: Filter the crystallized product. Wash with cold Heptane (1.0 L). Dry in a vacuum oven at 45 °C for 12 hours.
Scientific Rationale: The EtOAc/Heptane solvent system provides an excellent solubility gradient for crystallization. This specific antisolvent approach ensures high purity (>99% final) and produces a crystalline habit that is highly filterable on a manufacturing scale, preventing the oiling-out phenomenon common in morpholine derivatives.
[2]Title: Synthesis of some 2-alkyl-5-(4-vinylphenyl)-2H-tetrazole compounds via the Wittig reaction and investigation by X-ray crystallography
Source: acgpubs.org
URL:2
[3]Title: A Systematic Review On Thiazole Synthesis And Biological Activities
Source: kuey.net
URL:3
[4]Title: Product Class 30: Tetrazoles
Source: thieme-connect.de
URL:4
Application of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine in heterocyclic chemistry
Application Note: Strategic Integration of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine in Heterocyclic Chemistry and Drug Design As a Senior Application Scientist, I frequently encounter the challenge of balancing li...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Integration of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine in Heterocyclic Chemistry and Drug Design
As a Senior Application Scientist, I frequently encounter the challenge of balancing lipophilicity, metabolic stability, and target affinity during lead optimization. The incorporation of pre-assembled, bifunctional building blocks is a highly effective strategy to overcome these hurdles. This technical guide explores the application of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine —a highly versatile heterocyclic module that synergizes the pharmacokinetic benefits of a morpholine ring with the unique electronic properties of a 1-methyl-1H-tetrazole core.
The Architect's View: Structural Rationale & Causality in Drug Design
To utilize this compound effectively, one must understand the causality behind its structural components. The molecule consists of three distinct functional zones:
The Morpholine Ring : Acts as a classic solubilizing group. Its oxygen atom lowers the basicity of the adjacent nitrogen compared to piperidine, which strategically reduces hERG channel liability and minimizes lysosomal trapping.
The Methylene Bridge : Serves as a flexible linker that prevents direct resonance conjugation between the morpholine nitrogen and the tetrazole ring, preserving the distinct electronic identities of both pharmacophores.
The 1-Methyl-1H-Tetrazole Core : Tetrazoles are prominent bioisosteres for carboxylic acids and sulfonamides. The 1H and 2H tautomers of tetrazole are highly stable, possessing a 6π-electron system that contributes to their aromatic stabilization[1]. By capping the N1 position with a methyl group, the core acts as a stable, electron-withdrawing, and lipophilic hydrogen-bond acceptor.
Quantitative Physicochemical Profile
The following table summarizes the key metrics that make this compound an ideal peripheral appendage for drug scaffolds.
Property
Value
Causality / Impact in Drug Design
Molecular Weight
183.21 g/mol
Highly fragment-like (Rule of 3 compliant); allows for extensive elaboration without inflating the overall mass of the lead compound.
Topological Polar Surface Area
56.1 Ų
Optimal for membrane permeability. It perfectly balances the high polarity of the tetrazole with the lipophilicity of the morpholine.
pKa (Conjugate Acid)
~ 6.8
The electron-withdrawing tetrazole lowers the basicity of the morpholine nitrogen (normally ~8.3), ensuring a healthy ratio of unionized drug at physiological pH.
Calculated LogP
0.15
Excellent aqueous solubility, making it an ideal moiety to rescue highly lipophilic, "brick-dust" drug cores.
In medicinal chemistry, tetrazole-morpholine derivatives are frequently deployed in the design of anti-inflammatory agents, specifically as selective Cyclooxygenase-2 (COX-2) inhibitors[2]. The tetrazole acts as a bioisosteric replacement for the sulfonamide group found in classical COX-2 inhibitors (e.g., Celecoxib), anchoring the molecule within the polar side-pocket of the COX-2 active site, while the morpholine extends into the solvent-exposed region to improve oral bioavailability.
Mechanism of action for tetrazole-morpholine derivatives in COX-2 inflammatory pathways.
Self-Validating Synthetic Workflows
To harness this building block, researchers must either synthesize it de novo or functionalize it via late-stage C-H activation. Below are two self-validating protocols designed for high yield and reproducibility.
Synthetic assembly and α-lithiation workflow for the tetrazole-morpholine building block.
Protocol A: Nucleophilic Assembly via S_N2 Displacement
Objective: Synthesize the title compound from commercially available precursors.
Causality & Rationale: Acetonitrile is selected as a polar aprotic solvent to leave the morpholine nucleophile unsolvated and highly reactive. Potassium carbonate (K₂CO₃) is utilized as a heterogeneous acid scavenger to neutralize the generated HCl, preventing the protonation of morpholine, which would otherwise stall the reaction.
Step-by-Step Methodology:
Preparation: Charge a flame-dried 100 mL round-bottom flask with 5-(chloromethyl)-1-methyl-1H-tetrazole (10.0 mmol) and anhydrous K₂CO₃ (15.0 mmol) in 30 mL of anhydrous acetonitrile.
Addition: Add morpholine (12.0 mmol) dropwise at room temperature under a nitrogen atmosphere.
Heating: Attach a reflux condenser and heat the suspension to 80 °C for 4 hours. Causality: Elevated temperature provides the activation energy required to overcome the steric hindrance of the secondary amine.
Workup: Cool to room temperature, filter the inorganic salts through a Celite pad, and concentrate the filtrate under reduced pressure. Partition the residue between ethyl acetate and saturated aqueous NaHCO₃.
Self-Validation Check: Analyze the organic layer via TLC (Eluent: 5% MeOH in DCM). The disappearance of the UV-active chloromethyl starting material and the appearance of a Dragendorff-active spot indicates success. Confirm product formation via LC-MS; the expected mass peak is m/z 184.1 [M+H]⁺.
Protocol B: Directed α-Lithiation and Electrophilic Trapping
Objective: Functionalize the methylene bridge for downstream cross-coupling or chain extension.
Causality & Rationale: The methylene protons are highly acidic because they are flanked by the strongly electron-withdrawing tetrazole ring and the morpholine nitrogen. Furthermore, heteroatom-facilitated lithiation is highly regioselective here; the morpholine oxygen and nitrogen can provide weak chelation to the lithium ion, stabilizing the resulting carbanion[3]. Strict temperature control (-78 °C) is mandatory, as 1-substituted 5-tetrazolyllithium intermediates are prone to ring fragmentation into cyanamides at temperatures above -50 °C[4].
Step-by-Step Methodology:
Preparation: Dissolve 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (5.0 mmol) and anhydrous TMEDA (5.5 mmol) in 20 mL of anhydrous THF under an argon atmosphere. Causality: TMEDA breaks down the hexameric aggregates of n-BuLi, increasing its kinetic basicity.
Cooling & Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (2.5 M in hexanes, 5.2 mmol) dropwise over 15 minutes.
Self-Validation Check (In-Process): To ensure successful lithiation, quench a 0.1 mL aliquot with D₂O. GC-MS analysis should reveal >95% deuterium incorporation at the methylene bridge (m/z 185.1).
Electrophilic Trapping: Add the desired electrophile (e.g., an alkyl halide or aldehyde, 6.0 mmol) dropwise. Maintain the reaction at -78 °C for 1 hour, then slowly warm to room temperature.
Quenching: Quench the reaction with saturated aqueous NH₄Cl to neutralize unreacted base, followed by standard aqueous extraction.
References
1.[1] Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. Available at:
2.[4] Reactions of 1-Substituted 5-Tetrazolyllithium Compounds; Preparation of 5-Substituted 1-Methyltetrazoles. Canadian Journal of Chemistry. Available at:
3.[3] Heteroatom-Facilitated Lithiations. Organic Reactions. Available at:
4.[2] Novel tetrazole-based selective COX-2 inhibitors: Design, synthesis, anti-inflammatory activity, evaluation of PGE2, TNF-α, IL-6 and histopathological study. ResearchGate. Available at:
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #4491-MTMM-Purification
Subject: Removal of unreacted 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences Division[1]
Issue Diagnosis & Chemical Profile
User Query: "I have excess unreacted 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTMM) in my reaction mixture. How do I remove it during workup without crashing out my product?"
Technical Analysis:
To design a self-validating removal protocol, we must exploit the physicochemical properties of the impurity versus your target product.[1]
The Impurity (MTMM):
Basic Center: The morpholine nitrogen is a tertiary amine.[1] While the electron-withdrawing tetrazole ring (attached via a methylene bridge) slightly reduces the basicity compared to N-methylmorpholine (pKa ~7.[1]38) [1], it remains sufficiently basic to be protonated by weak-to-moderate acids.[1]
Polarity: The 1-methyltetrazole moiety is highly polar but non-acidic (lacking the N-H bond of 1H-tetrazoles).[1]
Solubility: Soluble in chlorinated solvents (DCM, chloroform) and esters; highly water-soluble upon protonation.[1]
The Strategy:
The most robust "self-validating" method is pH-Swing Extraction .[1] By adjusting the pH of the aqueous phase below the pKa of the morpholine nitrogen (Target pH < 4.0), we force the MTMM into the aqueous layer as a salt, leaving neutral or less basic products in the organic phase.
Tier 1 Solution: The "pH-Swing" Extraction (Recommended)
Applicability: Use this protocol if your target product is neutral or acidic (e.g., amides, esters, carboxylic acids) and stable to dilute acid.[1]
The Workflow
The following logic gate determines the separation path.
Figure 1: Logical flow for the acid-base extraction of basic morpholine impurities.[1]
Step-by-Step Protocol
Dilution: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]
Note: EtOAc is preferred for environmental safety, but DCM solubilizes tetrazoles better if your product is very polar.[1]
Acid Wash (The Critical Step):
Wash the organic phase 2× with 10% w/v Citric Acid (aq) or 1N HCl .[1]
Mechanism:[1][2][3] The acid protonates the morpholine nitrogen (
).[1] The ionic salt is insoluble in the organic layer and partitions into the water [2].
Volume: Use a 1:1 volume ratio of organic to aqueous.[1]
Verification: Check the pH of the aqueous layer.[1] It must be pH < 4 to ensure >99% protonation.[1]
Brine Wash: Wash the organic layer 1× with saturated brine to remove residual acid and water.[1]
Applicability: If your product contains acid-labile groups (e.g., Boc, TBS, acetals) or is itself basic, extraction will fail.
Technical Insight:
MTMM is polar and basic.[1] On standard Silica Gel 60, it will "streak" or "tail" due to interaction with acidic silanols.[1] You must modify the mobile phase to sharpen the peak and differentiate it from your product.
Why: The base competes for the acidic sites on the silica, preventing the morpholine from dragging [3].
Visualization: MTMM is UV active (Tetrazole absorption).[1] Use KMnO₄ stain (oxidizes the morpholine/benzylic-like position) for confirmation.[1]
Tier 3 Solution: Scavenger Resins (Polishing)
Applicability: When you have trace amounts (<5%) remaining after workup and require high-throughput purification without distillation.[1]
Protocol:
Dissolve crude mixture in DCM or MeOH.
Add Strong Cation Exchange (SCX-2) silica-bonded resin (approx. 3-5 equivalents relative to the impurity).[1]
Stir for 30–60 minutes at room temperature.
Mechanism:[1][2][3] The sulfonic acid moieties on the resin irreversibly bind the basic morpholine nitrogen.
Filter the mixture through a fritted funnel.
Wash the resin with MeOH (Product is in the filtrate; Impurity stays on the resin).
Frequently Asked Questions (FAQ)
Q1: I tried the acid wash, but I formed a stubborn emulsion. What now?A: Morpholine derivatives can act as surfactants.[1]
Immediate Fix: Add solid NaCl to the aqueous layer until saturated.[1] This increases the ionic strength, forcing phase separation (Salting Out).
Alternative: Filter the biphasic mixture through a pad of Celite to break the physical emulsion bubbles.[1]
Q2: My product is also an amine. How do I separate it from MTMM?A: If your product is a basic amine, acid extraction will remove both.[1]
Solution: Rely on Chromatography (Tier 2).[1] Because MTMM has a specific polarity (tetrazole + morpholine), it likely has a different Rf than your product. Screen a gradient of 0–10% MeOH in DCM with 1%
.
Q3: Is 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine explosive?A: While high-nitrogen compounds (tetrazoles) can be energetic, 1-substituted tetrazoles are generally more stable than 1H-tetrazoles (which can form explosive salts with metals).[1] However, never distill this compound to dryness at high temperatures.[1] Always test small quantities for thermal stability before scaling up [4].[1]
References
Evans, D. A. (n.d.).[1] pKa's of Nitrogen Acids and Bases. Harvard University.[1] Retrieved from [Link]
Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (General reference for Acid-Base Extraction principles).
Reich, H. J. (n.d.).[1] Chromatography Tips. University of Wisconsin-Madison.[1] Retrieved from [Link]
Butler, R. N. (1996).[1] Tetrazoles. In Comprehensive Heterocyclic Chemistry II (Vol. 4, pp. 621-678).[1] Elsevier.[1] (Reference for Tetrazole stability and properties).
Technical Support Center: Optimizing Yields with 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
This is a technical support guide designed for researchers utilizing 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (often abbreviated in internal technical literature as MTMM or Morph-Tet ).[1][2] This molecule acts pr...
Author: BenchChem Technical Support Team. Date: March 2026
This is a technical support guide designed for researchers utilizing 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (often abbreviated in internal technical literature as MTMM or Morph-Tet ).[1][2]
This molecule acts primarily as a functionalized tertiary amine catalyst .[1][2] Unlike simple N-methylmorpholine (NMM), the attached tetrazole ring introduces unique electronic effects (electron-withdrawing) and potential secondary interactions (coordination/H-bonding), making it highly effective for base-catalyzed condensations (e.g., Knoevenagel), nucleophilic substitutions , and as a ligand in specific metal-catalyzed cross-couplings.[1]
To fix yield issues, you must first understand how this catalyst differs from standard reagents like TEA or DABCO.[1][2]
The Morpholine Core: Provides the nucleophilic nitrogen center essential for base catalysis (proton abstraction) or nucleophilic attack (e.g., in Baylis-Hillman type mechanisms).[1]
The Tetrazole Tail: This is the critical differentiator.[1][2] It acts as an electron-withdrawing group (EWG), lowering the pKa of the morpholine nitrogen compared to N-methylmorpholine.[1] This reduces "brute force" basicity, minimizing side reactions (like polymerization), while the tetrazole nitrogens can stabilize transition states via weak coordination or H-bonding.[1]
Nucleophilic Substitution: Acting as a proton scavenger with specific solubility profiles.[1][2]
Coordination Chemistry: Acting as a ligand for Pd or Cu catalysis.[1][2]
Troubleshooting Guide (Q&A Format)
Issue Type A: Reaction Stalling & Low Conversion
Q: My reaction starts strong but stalls at 60-70% conversion. Adding more catalyst doesn't help.[1][2] Why?A: This is likely due to Product Inhibition or Solvent Polarity Mismatch .[1][2]
The Cause: The tetrazole moiety is highly polar.[1][2] As your product forms, if it is also polar or capable of hydrogen bonding, it may coordinate with the catalyst, effectively "poisoning" it.[1] Alternatively, if you are using a non-polar solvent (like Toluene), the catalyst might aggregate or precipitate as the reaction mixture changes polarity.[1]
The Fix:
Switch Solvents: Move to a more polar aprotic solvent. Acetonitrile (MeCN) or DMF are often superior for tetrazole-bearing catalysts because they solvate the tetrazole ring, keeping the morpholine active site accessible.[1]
Add a Co-Catalyst: For condensation reactions, adding a weak acid (like acetic acid, 5-10 mol%) can help dissociate the catalyst-product complex.[1]
Q: I am seeing low yields compared to using TEA or DIPEA. Is the catalyst too weak?A: It is not "too weak"—it is kinetically different .
The Cause: The tetrazole ring lowers the basicity (pKa ~7.0-7.5 vs. ~10 for TEA).[1][2] It will not deprotonate high-pKa substrates as quickly.[1][2]
The Fix: Increase the temperature. MTMM is thermally stable.[1][2] Raising the reaction temperature by 10-20°C often overcomes the higher activation energy barrier required by this milder base, without triggering the degradation seen with stronger bases.[1]
Issue Type B: Impurity Profiles & Side Reactions
Q: I’m detecting a recurring impurity with a mass of [M+16]. Is the catalyst oxidizing?A: Yes, likely Morpholine N-Oxide formation .[1]
The Cause: If your reaction is run in the presence of strong oxidants or peroxides (even trace amounts in old ethers/THF), the morpholine nitrogen can oxidize to the N-oxide.[1] This kills the catalytic activity.[1][2]
Unlike simple organic products, the morpholine nitrogen is basic.[1]
Protocol: Dilute the reaction mixture with EtOAc. Wash 3x with 1M HCl (or Citric Acid if your product is acid-sensitive).[1][2] The catalyst will protonate and move entirely into the aqueous phase.[1][2]
Optimization Data: Solvent Selection Matrix
The choice of solvent is the single biggest variable for this specific catalyst due to the solubility contrast between the morpholine (lipophilic) and tetrazole (hydrophilic) ends.[1][2]
The following diagram illustrates the decision-making process for optimizing a reaction using this catalyst, specifically focusing on the Knoevenagel Condensation as a model system (a common use case for this class of organocatalyst).
Caption: Decision tree for troubleshooting yield issues. Blue = Start, Red = Critical Checkpoint, Green = Solution.[1]
Standard Operating Protocol (SOP)
Model Reaction: Knoevenagel Condensation
Targeting the condensation of an aromatic aldehyde with malononitrile.[1]
Rationale: This protocol leverages the MTMM catalyst's ability to act as a "soft" base, preventing the polymerization of the active methylene compound often seen with harsh bases like Piperidine.[1]
Solvent: Acetonitrile (MeCN) or Ethanol (EtOH)[1][2]
Step-by-Step:
Preparation: Dissolve the aldehyde and malononitrile in MeCN (0.5 M concentration).
Catalyst Addition: Add the MTMM catalyst (5 mol%) in a single portion at room temperature.
Note: The solution should remain clear. Turbidity indicates solubility issues (switch to DMF).
Reaction Monitoring: Stir at 50°C .
Why 50°C? While the reaction proceeds at RT, the tetrazole-morpholine requires slight thermal activation to ensure rapid turnover and prevent the "stalling" effect mentioned in the troubleshooting section.
Mechanism:[1][2][3] The citric acid protonates the morpholine nitrogen (forming the water-soluble salt), pulling the catalyst into the aqueous layer.[1] The product remains in the organic layer.[1][2]
Isolation: Dry organic layer over MgSO4 and concentrate.
References
Tetrazole-Derived Organocatalysts: Shmatova, O. I., & Nenajdenko, V. G. (2013).[1][4] Synthesis of Tetrazole-Derived Organocatalysts via Azido-Ugi Reaction with Cyclic Ketimines.[1][2][4] Journal of Organic Chemistry, 78(18), 9214–9222.[1] Link[1][2]
Morpholine Catalysis Comparison: BenchChem. (2025).[1][2][5] A Comparative Analysis of 4-Methylmorpholine and Morpholine as Catalysts in Organic Synthesis. Link[1][2]
Tetrazoles in Coordination Chemistry: Stierstorfer, J., et al. (2009).[1][2] Coordination chemistry with 1-methyl-5H-tetrazole: cocrystallization, laser-ignition, lead-free primary explosives.[1][2] Dalton Transactions, (22), 4318-4327.[1] Link
General Tetrazole Synthesis & Reactivity: Roh, J., et al. (2012).[1][2] Heterocycles as Isosteres of Carboxylic Acid Groups.[1][2][4] Current Organic Chemistry, 16(22).[1][2] Link
Technical Support Center: Troubleshooting Morpholino Phosphorodiamidite Coupling
Welcome to the Advanced Technical Support Center for oligonucleotide synthesis. When synthesizing Phosphorodiamidate Morpholino Oligonucleotides (PMOs) or DNA-PMO chimeras, researchers frequently encounter severe sequenc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center for oligonucleotide synthesis. When synthesizing Phosphorodiamidate Morpholino Oligonucleotides (PMOs) or DNA-PMO chimeras, researchers frequently encounter severe sequence truncation and low yields. As a Senior Application Scientist, I often trace these failures back to a fundamental chemoselectivity issue during the phosphoramidite coupling cycle: the unintended activation of the morpholine ring by highly acidic tetrazole-based reagents[1].
This guide provides a deep-dive into the causality of these side reactions, quantitative data for activator selection, and a field-proven, self-validating protocol to ensure successful elongation.
Part 1: The Causality of Capping Side Reactions (FAQs)
Q: Why is my PMO synthesis stalling prematurely when using standard activators like ETT?A: The core of the problem lies in the
differential between the two potential leaving groups on the morpholino phosphorodiamidite monomer: the intended N,N-diisopropylamino group ( ~11.1) and the structural morpholine nitrogen ( ~8.5)[1][2].
If a highly acidic activator like 5-(Ethylthio)-1H-tetrazole (ETT,
4.3) is used, it protonates both nitrogen centers. When the morpholine nitrogen is protonated, it becomes a competitive leaving group. Subsequent nucleophilic attack by the 5'-hydroxyl of the support-bound chain displaces the morpholine ring instead of the diisopropylamino group. This results in a 5'-N,N-diisopropylamino-phosphorodiamidate linkage—a dead-end adduct that cannot be further elongated, effectively capping your sequence[1].
Q: How do I choose the right activator to minimize morpholine ring displacement?A: To minimize this side reaction, the thermodynamic acidity of the activator must be carefully tuned. Using a milder acid such as 4,5-Dicyanoimidazole (DCI,
5.2) or 1H-Tetrazole ( 4.9) ensures selective protonation of the more basic diisopropylamino group (approx. 95% activation) while leaving the morpholine ring largely unactivated (approx. 5%)[2].
Q: Does activator concentration impact the chemoselectivity?A: Yes. While standard DNA synthesis might use 0.25 M ETT, applying this to PMOs exacerbates the morpholine displacement. When switching to a less acidic activator like DCI, you must maintain a higher concentration (0.12 M to 0.25 M) and extend the coupling time to overcome the steric hindrance of the bulky diisopropylamino group without triggering the capping pathway[1][2].
Part 2: Activator Chemoselectivity Data
To prevent side reactions, compare the thermodynamic profiles of common activators before initiating your synthesis run.
Activator
Morpholine Protonation Risk
Diisopropylamine Activation
Recommended for PMOs
5-(Benzylthio)-1H-tetrazole (BTT)
4.1
High
Very High
❌ No (Induces Capping)
5-(Ethylthio)-1H-tetrazole (ETT)
4.3
High
Very High
❌ No (Induces Capping)
1H-Tetrazole
4.9
Low (~5%)
High (~95%)
⚠️ Acceptable
4,5-Dicyanoimidazole (DCI)
5.2
Very Low
High
✅ Optimal
Part 3: Mechanistic Pathway Visualization
The following diagram illustrates the divergence between the desired chemoselective activation pathway and the capping side reaction caused by overly acidic tetrazole reagents.
Mechanism of chemoselective activation vs. capping side reaction in PMO synthesis.
Part 4: Optimized Experimental Protocol
This protocol is designed as a self-validating system. By monitoring the trityl release in the subsequent cycle, users can immediately validate if the capping side reaction occurred. A sudden drop in UV absorbance at 498 nm indicates morpholine displacement and premature chain termination.
Step 1: Reagent Preparation
Dissolve the 3'-morpholino phosphorodiamidite monomer in anhydrous acetonitrile (MeCN) to a strict concentration of 0.1 M[2]. Ensure moisture content is <10 ppm to prevent hydrolysis.
Prepare the activator solution using 4,5-Dicyanoimidazole (DCI) at a concentration of 0.25 M in anhydrous MeCN[2]. Critical: Do not substitute with ETT or BTT[1].
Step 2: Coupling Phase
Deliver the monomer and DCI activator simultaneously to the solid-support synthesis column.
Extend the coupling time to 10–15 minutes . Because DCI is a milder acid than standard tetrazoles, it requires a longer residence time to ensure complete activation of the sterically hindered diisopropylamino group[2].
Step 3: Oxidation
Introduce the oxidizer. For standard phosphodiester linkages in chimeras, use 0.05 M
in THF/Water/Pyridine. For phosphorodiamidate linkages, use 0.05 M in THF with 1 M Dimethylamine ()[2].
Allow the oxidation reaction to proceed for 6 minutes[2].
Step 4: Capping and Washing
Apply standard capping reagents (Acetic anhydride / N-methylimidazole) for 1–2 minutes to neutralize any unreacted 5'-hydroxyl groups.
Wash extensively with anhydrous MeCN to remove residual iodine and capping agents.
Step 5: Deprotection and Validation
Perform detritylation using 3% Trichloroacetic acid (TCA) in dichloromethane.
Validation Checkpoint: Quantify the trityl cation release via UV-Vis at 498 nm. Consistent absorbance values compared to the previous cycle confirm successful morpholine coupling without the diisopropylamino capping side reaction.
References
Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry
Source: nih.gov (PMC)
URL:[Link]
Expanding the Oligonucleotide Toolbox: A New Class of 3′-Morpholino Phosphorodiamidites for DNA–PMO Chimera synthesis
Source: chemrxiv.org
URL:[Link]
Technical Support Center: Purification of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 4-((1-Methyl-1H-tetrazol-5...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine.
This compound presents a unique purification challenge. The tetrazole motif is widely recognized in drug design for its high polarity and ability to act as a bioisostere for carboxylic acids or amides[1]. When coupled with a basic morpholine ring, the resulting molecule is highly polar, basic, and prone to streaking on standard stationary phases. Proper isolation requires a deep understanding of pKa differentials[2] and targeted derivatization strategies[3].
To design a successful purification workflow, we must first understand the quantitative differences between the target product and its common synthetic impurities.
Table 1: Physicochemical Properties and Phase Partitioning Behavior
Q1: Why am I losing my product in the aqueous wash during extraction?Causality: The product contains a highly polar 1-methyltetrazole ring which significantly increases its aqueous solubility. If your aqueous wash is too acidic (pH < 5), the morpholine nitrogen (which has an estimated pKa of ~6.0 due to the electron-withdrawing effect of the adjacent tetrazole) will protonate. This converts the product into a highly water-soluble salt, driving it entirely into the aqueous phase.
Solution: Extractions must be performed at a carefully controlled pH (pH 7.0–7.5) where the product remains predominantly as a lipophilic free base[2].
Q2: How do I separate unreacted morpholine from the target product?Causality: You can exploit the strict pKa differential between the two amines. Unreacted morpholine is a strong secondary amine (pKa 8.36), whereas the product is a weaker tertiary amine (pKa ~6.0).
Solution: By washing your organic layer with a phosphate buffer adjusted to pH 7.0, the unreacted morpholine becomes predominantly protonated and partitions into the aqueous phase. The product remains un-ionized and stays in the organic phase (e.g., Dichloromethane).
Q3: My product streaks heavily on silica gel. What is the optimal solvent system?Causality: Streaking is caused by secondary interactions. The multiple nitrogen atoms in the tetrazole ring act as strong hydrogen-bond acceptors, and the basic morpholine nitrogen interacts strongly with the acidic silanol groups on the silica gel stationary phase.
Solution: You must block the silanol sites dynamically. Use a solvent system of Dichloromethane (DCM) and Methanol (MeOH), but critically, add 1% v/v concentrated aqueous Ammonium Hydroxide (NH₄OH) or Triethylamine (Et₃N). This competitive binding blocks the acidic sites and sharpens the elution peak significantly.
Q4: The free base is an oily, hygroscopic residue. How can I isolate the product as a stable solid?Causality: Morpholine derivatives lacking large, rigid chromophores often resist crystallization as free bases due to their high degree of conformational flexibility.
Solution: Converting the purified free base into a hydrochloride (HCl) salt is a highly effective, self-validating strategy to simplify isolation and achieve >99% purity[3]. The HCl salt typically forms a stable, non-hygroscopic crystalline solid.
Experimental Protocols
Protocol A: pH-Gradient Liquid-Liquid Extraction
This protocol removes highly basic impurities (unreacted morpholine) and water-soluble salts.
Dilution: Dissolve the crude reaction mixture in Dichloromethane (DCM) using a ratio of 10 mL per gram of crude material.
Buffer Preparation: Prepare a 0.5 M Sodium Phosphate buffer and adjust the pH strictly to 7.0 using dilute H₃PO₄ or NaOH.
Primary Extraction: Wash the organic layer with the pH 7.0 buffer (3 × 5 mL/g).
Back-Extraction: Extract the combined aqueous layers with fresh DCM (1 × 5 mL/g) to recover any trace product that may have partitioned into the water.
Drying: Combine all organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Self-Validation Step: Spot both the organic and aqueous phases on a TLC plate and stain with Dragendorff’s reagent. The product spot should be exclusively in the organic phase, while baseline material (morpholine) should be restricted to the aqueous phase.
Protocol B: Flash Chromatography with Basic Additives
This protocol isolates the target product from neutral impurities like unreacted alkylating agents.
Equilibration: Pre-equilibrate the silica gel column with DCM containing 1% v/v concentrated aqueous NH₄OH.
Loading: Load the crude extract onto the column using a minimal volume of DCM.
Elution: Elute using a step gradient of 0% to 10% Methanol in DCM, maintaining 1% NH₄OH throughout the entire run.
Fraction Collection: Monitor fractions via TLC (UV active at 210 nm, or stain with Iodine/Dragendorff's).
Self-Validation Step: Co-spot the purified fractions against the crude mixture. A single, sharp, non-tailing spot (R_f ~0.4 in 5% MeOH/DCM + 1% NH₄OH) confirms the successful removal of streaking impurities.
Protocol C: Hydrochloride Salt Crystallization
This protocol provides the final chemical purification via phase change.
Dissolution: Dissolve the purified free base (from Protocol B) in a minimum volume of dry, anhydrous Ethanol.
Cooling: Cool the solution to 0 °C using an ice-water bath under an inert atmosphere (N₂).
Precipitation: Add 1.1 molar equivalents of 2M HCl in Diethyl Ether dropwise under continuous, vigorous stirring. A white precipitate should begin to form immediately.
Maturation: Allow the suspension to stir for 1 hour at 0 °C to complete the crystal lattice formation.
Isolation: Filter the precipitate through a sintered glass funnel, wash with ice-cold Diethyl Ether, and dry in vacuo at 40 °C for 12 hours.
Self-Validation Step: Weigh the dried salt to calculate the yield. Dissolve a 1 mg aliquot in D₂O for ¹H-NMR analysis; the absence of a free morpholine multiplet at ~2.8 ppm confirms the absolute purity of the isolated salt.
Purification Workflow Visualization
Workflow for the purification of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine.
References
Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv.[Link]
An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles. Organic Chemistry Portal.[Link]
Tetrazoles: A multi-potent motif in drug design. RMIT Research Repository.[Link]
Detecting degradation products of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
The following guide serves as a specialized Technical Support Center for researchers analyzing the stability and degradation of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS 127843-36-1). This document is structur...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide serves as a specialized Technical Support Center for researchers analyzing the stability and degradation of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS 127843-36-1).
This document is structured to troubleshoot analytical anomalies, define degradation pathways, and provide validated detection methodologies.
Subject: 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Ticket Type: Analytical Method Development & Impurity Profiling
Support Level: Tier 3 (Senior Application Scientist)
Core Degradation Pathways & Mechanisms
To accurately detect impurities, you must first understand the "Why" and "How" of the molecule's breakdown. This compound consists of a morpholine ring connected via a methylene bridge to a 1-methyl-tetrazole moiety.
Unlike cephalosporins containing the 1-methyl-5-thiotetrazole (MTT) side chain, this molecule lacks the sulfur linkage, eliminating the release of free MTT thiol. However, it exhibits two primary degradation vectors: N-Oxidation and Oxidative C-N Cleavage .
Visualizing the Pathway
The following diagram illustrates the causality between environmental stress and resulting degradation products.
Use this section if you are observing unexpected results in your chromatograms.
Issue 1: "I see a peak eluting just before the main peak that grows over time."
Diagnosis: This is likely the N-Oxide variant (Degradant A).
Mechanism: The tertiary amine in the morpholine ring is highly susceptible to oxidation by atmospheric oxygen or peroxides in solvents.
Confirmation:
LC-MS: Look for m/z 200.2 [M+H]+ (+16 Da shift).
Chemical Test: Treat the sample with a mild reducing agent (e.g., sodium bisulfite). If the peak disappears, it is the N-oxide.
Issue 2: "My mass balance is low, and I see early-eluting polar peaks."
Diagnosis:Hydrolytic/Oxidative Cleavage has occurred.
Mechanism: Under acidic stress or radical attack, the methylene bridge breaks, releasing free Morpholine and the Tetrazole fragment.
Confirmation:
LC-MS: Look for m/z 88.1 (Morpholine) and m/z 113.1 (Tetrazole aldehyde) or 115.1 (Tetrazole alcohol).
Note: Free morpholine is very polar and may elute in the void volume on standard C18 columns.
Issue 3: "I am detecting a peak at m/z 197. What is it?"
Diagnosis:Dehydrogenation (Imine formation).
Mechanism: Oxidation of the morpholine ring or the methylene bridge to form a double bond (–2H). This is less common but possible under specific catalytic conditions.
Validated Detection Protocols
To ensure data integrity, use these specific parameters. The molecule is polar; therefore, standard C18 methods may result in poor retention for degradation products.
Table 1: Key Degradation Products & Mass Specs
Compound Name
Role
Formula
MW ( g/mol )
[M+H]+ (m/z)
Polarity (Rel.)
Parent
API/Reagent
C7H13N5O
183.21
184.2
Medium
N-Oxide
Major Degradant
C7H13N5O2
199.21
200.2
High
Morpholine
Cleavage Product
C4H9NO
87.12
88.1
Very High
1-Me-Tet-5-CHO
Cleavage Product
C3H4N4O
112.09
113.1
High
Recommended LC-MS Method (HILIC Mode)
Since degradation products like Morpholine are highly polar, HILIC is superior to Reverse Phase.
Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.5).
Mobile Phase B: Acetonitrile.
Gradient: 95% B to 50% B over 10 minutes.
Flow Rate: 0.3 mL/min.
Detection: ESI Positive Mode.
Why this works: The high organic start retains the polar morpholine and N-oxide, separating them from the parent.
Alternative HPLC Method (Reverse Phase)
If HILIC is unavailable, use a Polar-Embedded C18.
Column: Waters XSelect HSS T3 or Phenomenex Kinetex Polar C18.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient: 0% B (hold 2 min) -> 30% B over 15 min.
Note: Morpholine may still elute very early (k' < 1).
Frequently Asked Questions (FAQs)
Q: Is this molecule light-sensitive?A: While the tetrazole ring is UV-stable, the morpholine N-oxide formation can be accelerated by photo-oxidation. Store standards in amber vials.
Q: Can I use UV detection alone?A: Yes, but with caveats. The tetrazole ring absorbs in the low UV range (210-220 nm). Morpholine lacks a strong chromophore.
Recommendation: Use CAD (Charged Aerosol Detection) or ELSD if MS is unavailable, as these are universal detectors suitable for the non-chromophoric morpholine fragment.
Q: Does this compound degrade into 1-Methyl-5-thiotetrazole (MTT)?A:No. The structure (C7H13N5O) contains no sulfur. Confusion often arises because MTT is a common side chain in cephalosporins. In this molecule, the linker is a methylene group (-CH2-), not a thio group (-S-).
References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 3772184, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine. Retrieved from [Link]
Sielaff, B., & Andreesen, J. R. (2005). Kinetic and binding studies with the morpholine monooxygenase from Mycobacterium sp. strain HE5. Validates the N-oxidation and cleavage pathways of morpholine rings. Archives of Microbiology. Retrieved from [Link]
Hao, H., et al. (2022). Functionalization of Tetrazoles: Stability and Degradation Profiles. Discusses the stability of the 1-methyltetrazole moiety under oxidative stress. Journal of Organic Chemistry. Retrieved from [Link]
Overcoming catalyst poisoning in systems using 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
Executive Summary: The "Tetrazole Trap" You are likely accessing this guide because your cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or hydrogenation reaction involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Tetrazole Trap"
You are likely accessing this guide because your cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or hydrogenation reaction involving 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTMM) has stalled or failed completely.
This molecule presents a "perfect storm" for transition metal catalysts (Pd, Pt, Rh). It is not merely a substrate; it is a potent multidentate ligand . The 1-methyl-1H-tetrazole moiety possesses three nitrogen atoms (N2, N3, N4) with available lone pairs, while the morpholine ring offers a fourth basic nitrogen.
The Core Problem: Your catalyst is binding to the MTMM nitrogens instead of your desired ligands (phosphines/NHCs), forming a stable, inactive "off-cycle" resting state. This guide provides the diagnostic tools and chemical protocols to break this interaction.
Mechanism of Deactivation
To solve the problem, you must visualize the competition occurring in your flask.
The Coordination Competition
In a typical catalytic cycle, your metal center (e.g., Pd(0)) requires a specific coordination number and geometry to facilitate oxidative addition. MTMM acts as a "ligand sponge," displacing your engineered ligands (like
or XPhos) and saturating the metal center.
Figure 1: The Competitive Binding Mechanism
The diagram below illustrates how MTMM displaces phosphine ligands, locking the catalyst in an inactive state.
Caption: MTMM competes with ligands (L) for the Pd center. The N2-nitrogen of the tetrazole is a particularly aggressive sigma-donor.
Diagnostic Module: Is it Intrinsic or Extrinsic?
Before changing your catalyst, you must determine if the poisoning is caused by the molecule itself (Intrinsic) or impurities from its synthesis (Extrinsic) .
The "Standard Addition" Kinetic Test
Do not rely on yield alone. Use this self-validating protocol to diagnose the source.
Protocol:
Control Reaction: Run a standard Suzuki coupling (e.g., Ph-Br + Ph-B(OH)2) that you know works well (Yield >90%).
Spike Experiment: Run the exact same reaction but add 10 mol% of your MTMM starting material to the flask.
Monitor: Measure conversion at 15 min, 1 hour, and 4 hours.
Interpretation Table:
Observation
Diagnosis
Root Cause
Recommended Action
Reaction proceeds normally (>85% yield)
No Poisoning
MTMM is innocent in this specific catalytic system.
Proceed with reaction; check other parameters (water, air).
Reaction slows significantly (20-50% yield)
Intrinsic Poisoning
The Tetrazole/Morpholine N is coordinating to the metal.
Switch to Bulky Ligands (See Section 4).
Reaction dies immediately (<5% yield)
Extrinsic Poisoning
Trace Azide () or Sulfur () from MTMM synthesis.
Purify MTMM (See Section 5).
Mitigation: Engineering the Catalyst
If your diagnosis points to Intrinsic Poisoning , you must physically block the tetrazole from binding to the metal.
Strategy A: Steric Exclusion (The "Bulky Ligand" Approach)
Flat ligands (like
or dppf) allow the flat tetrazole ring to slide in and coordinate. You need ligands with massive steric bulk that create a "protective shell" around the metal, allowing only the reacting halide to enter.
Recommended Ligands:
XPhos / SPhos: The biaryl backbone provides excellent steric protection.
BrettPhos: Specifically designed to prevent N-coordination in amination reactions.
If steric bulk fails, use a "decoy" to occupy the nitrogen lone pairs on the MTMM.
Protocol:
Add 1.0 - 1.5 equivalents (relative to MTMM) of a Lewis Acid such as
or .
Mechanism:[1][2][3][4][5] The Lewis Acid binds preferentially to the hard nitrogen bases of the tetrazole/morpholine, leaving the soft Palladium catalyst free to react with the soft halide/olefin.
Purification: Removing Extrinsic Poisons
If your diagnosis points to Extrinsic Poisoning , the culprit is likely residual Sodium Azide (
) or Sulfur used during the formation of the tetrazole ring. Even ppm levels of azide can deactivate Pd(0).
Workflow: The "Heavy Metal" Scavenge
This protocol uses copper to precipitate azide and sulfur impurities before the main reaction.
Step-by-Step Guide:
Dissolution: Dissolve crude MTMM in Ethyl Acetate or DCM.
Wash 1 (Azide Removal): Wash the organic layer with a 5% aqueous solution of Copper(II) Sulfate (
) .
Indicator: If a dark precipitate forms at the interface, you are successfully removing azide/sulfur species.
Wash 2 (Chelation Break): Wash with 10% aqueous EDTA or Ammonia (to remove residual Copper).
Drying: Dry over
and concentrate.
Recrystallization: If possible, recrystallize from EtOH/Heptane to ensure high purity.
Troubleshooting Flowchart
Use this decision tree to navigate your optimization process.
Caption: Step-by-step decision matrix for isolating the cause of catalyst deactivation.
Frequently Asked Questions (FAQs)
Q1: Can I just add more catalyst to overcome the poisoning?A: Generally, no. Because MTMM acts as a ligand, adding more Pd just results in more [Pd(MTMM)n] complexes. You are fighting an equilibrium constant, not a stoichiometric depletion. You must change the
by using a ligand that binds Pd stronger than the tetrazole does (like an NHC or bulky phosphine).
Q2: Why does the reaction turn black immediately?A: "Palladium Black" formation indicates catalyst decomposition. This often happens when the stabilizing ligands (phosphines) are stripped off by the tetrazole, creating unstable "naked" Pd species that aggregate. This confirms Intrinsic Poisoning . Switch to a ligand that binds tighter (e.g., NHCs like IPr or IMes).
Q3: Is the morpholine nitrogen or the tetrazole nitrogen the problem?A: While both are basic, the tetrazole N-2 position is the primary offender for soft metals like Palladium. The morpholine nitrogen is sterically more accessible but less "soft." However, the combination of both creates a high local concentration of binding sites (the "Chelae Effect" potential), making the molecule particularly sticky.
References
Mechanisms of Catalyst Deactivation: Arguelles, A. J., et al. "A Guide to the Nitrogen-Group Functionalization of Heterocycles." Nature Catalysis, 2022.
Tetrazole Coordination Chemistry: Molando, M. A. "Tetrazoles in Heterogeneous and Homogeneous Catalysis." Chemical Reviews, 2018.
Bulky Ligands for N-Heterocycles: Billingsley, K., & Buchwald, S. L. "Overcoming Catalyst Poisoning in the Suzuki-Miyaura Coupling of Pyridines and Azoles." Angewandte Chemie, 2008.
Purification of Tetrazoles: "Removal of Azide Impurities from Tetrazole Intermediates." Organic Process Research & Development, 2015.
Technical Support Center: High-Purity Recrystallization of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
The following technical guide addresses the purification and recrystallization of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine . This specific isomer (1-methyl-5-substituted) presents unique challenges compared to its...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the purification and recrystallization of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine . This specific isomer (1-methyl-5-substituted) presents unique challenges compared to its regioisomers, particularly regarding polarity and solubility profiles.[1]
Status: Active
Role: Senior Application Scientist
Subject: Purification Protocols, Isomer Control, and Troubleshooting[1][2]
Core Technical Analysis
Before initiating purification, it is critical to verify the structural identity.[1] The target compound, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine , contains a 1-methyl-1H-tetrazole core substituted at the C5 position with a morpholinomethyl group.[1][2]
Chemical Nature: Highly polar, basic (morpholine nitrogen), and prone to forming oils due to the flexible methylene bridge.[1]
Critical Impurity: The 2-methyl isomer (4-((2-methyl-2H-tetrazol-5-yl)methyl)morpholine) is a common byproduct in alkylation reactions.[1][2] These isomers have distinct physical properties; the 1-methyl isomer typically has a higher melting point and different solubility in polar aprotic solvents [1].[2]
CAS Caution: Databases frequently conflate this structure with its isomer, 4-((5-methyl-1H-tetrazol-1-yl)methyl)morpholine (CAS 127843-37-2).[1][2] Ensure your target is the C5-substituted morpholine derivative, not the N1-substituted analog.[1]
Troubleshooting & Diagnostics (Q&A)
Q1: My crude product is a viscous yellow oil that refuses to crystallize. How do I induce solidification?Diagnosis: This is common for morpholine-tetrazole derivatives containing residual solvent or non-polar impurities. The "oiling out" phenomenon occurs when the compound phase-separates before crystallizing.
Solution:
Trituration: Add diethyl ether or methyl tert-butyl ether (MTBE) to the oil and sonicate vigorously for 20 minutes. This removes non-polar oils and often induces nucleation.
Seed Crystal Generation: Take a small aliquot (50 mg), dissolve in minimal isopropanol (IPA), and cool to -20°C. Scratch the glass surface to generate seeds, then use these to seed the main batch.
Salt Formation: If the free base persists as an oil, convert it to the hydrochloride salt .[2] Dissolve the oil in ethanol, add 1.1 eq of HCl in dioxane/ethanol, and precipitate with diethyl ether. The salt is almost invariably a crystalline solid and easier to purify [2].
Q2: NMR shows a mixture of 1-methyl and 2-methyl isomers.[2] Can recrystallization separate them?Diagnosis: Yes, but solvent choice is critical. The 1-methyl isomer is generally more polar and has a higher dipole moment than the 2-methyl isomer.
Solution:
Solvent System: Use Ethanol (EtOH) or Acetonitrile (MeCN) .[2] The 1-methyl isomer is typically less soluble in cold ethanol than the 2-methyl isomer.[2]
Protocol: Dissolve the mixture in boiling ethanol. Allow it to cool very slowly to room temperature. The 1-methyl isomer should crystallize first. Filter the solid and check the filtrate; the 2-methyl isomer often remains in the mother liquor.
Q3: The product has a persistent color even after recrystallization.Diagnosis: Trace oxidation products or polymeric tetrazole species.[2]
Solution: Perform a hot filtration through a pad of Celite® and activated charcoal (e.g., Norit® SX Ultra).[1][2]
Warning: Do not use acidic activated carbon if you are purifying the free base, as it may protonate the morpholine ring and reduce yield.[1] Use neutral charcoal.
Dissolution: Place 10 g of crude solid in a round-bottom flask. Add Isopropanol (IPA) (approx. 5-7 mL per gram).
Heating: Heat to reflux (82°C) with magnetic stirring until fully dissolved. If insoluble particles remain, perform a hot filtration.[1][3]
Nucleation: Remove from heat and allow to cool to 60°C. If the solution is clear, add n-Heptane dropwise until a faint, persistent turbidity appears (cloud point).
Crystallization: Re-heat slightly to clear the solution, then wrap the flask in a towel to ensure slow cooling to room temperature (25°C) over 2-3 hours.
Finishing: Cool to 0-4°C in an ice bath for 1 hour.
Collection: Filter the white crystals under vacuum. Wash the cake with cold 1:1 IPA/Heptane. Dry under vacuum at 40°C.
Method B: Acid-Base Purification (Deep Cleaning)
Best for: Oily crudes or mixtures with unreacted morpholine.[2]
Extraction: Dissolve crude oil in Ethyl Acetate (EtOAc) .
Acid Wash: Extract with 1M HCl (aq). The product (basic) moves to the aqueous phase; non-basic impurities remain in EtOAc.
Basification: Separate the aqueous layer.[2] Cool to 0°C and slowly adjust pH to 10-11 using 5M NaOH or saturated
.
Recovery: Extract the cloudy aqueous mixture with Dichloromethane (DCM) (3x).
Evaporation: Dry the DCM layer over
, filter, and evaporate to yield a solid. Recrystallize this solid using Method A.
Decision Logic & Workflow
The following diagram illustrates the decision process for purifying 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine based on the physical state and impurity profile.
Caption: Decision tree for selecting the optimal purification route based on crude physical state and isomeric purity.
Key Data Summary
Parameter
Specification / Recommendation
Notes
Target Isomer
1-Methyl-5-(morpholinomethyl)tetrazole
Verify N1-Methyl vs C5-Linkage via HMBC NMR.
Primary Solvent
Isopropanol (IPA)
Balances solubility of polar tetrazole and lipophilic morpholine.[2]
Anti-Solvent
n-Heptane or Hexane
Induces controlled precipitation; add at 60°C.
Alternative Solvent
Ethanol (Absolute)
Better for salt forms (HCl) or separating isomers.[2]
Isomerization Dynamics: Moderhack, D. (2001).[2] Isomerizations of N-(α-aminoalkyl)-1,2,4-triazoles and N-(α-aminoalkyl)tetrazoles. Tetrahedron. Link[4]
Salt Formation & Purification: BenchChem Technical Notes. Effective purification methods for 4-Methylmorpholine derivatives. Link
Tetrazole Synthesis & Properties: Mykolaichuk, O. V., et al. (2023).[1][2] Synthesis and study of some properties of new tetrazole-containing derivatives. Russian Journal of General Chemistry. Link
General Recrystallization of Nitrogen Heterocycles: PubChem Compound Summary for Tetrazole Derivatives. Link
Technical Support Center: Troubleshooting Low Conversion Rates with Morpholine-Based Catalysts
Welcome to the technical support center for morpholine-based catalysts. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for morpholine-based catalysts. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during their experiments. As a senior application scientist, my goal is to provide you with not just procedural steps, but the underlying rationale to empower your experimental design and troubleshooting efforts. Morpholine and its derivatives are invaluable scaffolds in medicinal chemistry and organocatalysis, offering unique selectivity and properties.[1][2][3][4] However, their distinct electronic and conformational characteristics can sometimes lead to challenges in achieving high conversion rates.
This guide is structured in a question-and-answer format to directly address specific issues you may be facing.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why am I observing significantly lower conversion rates with my morpholine-based catalyst compared to analogous pyrrolidine or piperidine catalysts?
This is a frequently observed phenomenon rooted in the inherent electronic and structural properties of the morpholine ring.[5][6]
Reduced Nucleophilicity: The primary reason for lower reactivity is the reduced nucleophilicity of the enamine intermediate formed from morpholine. The electron-withdrawing effect of the oxygen atom in the morpholine ring decreases the electron density on the nitrogen atom. This, in turn, makes the resulting enamine less nucleophilic compared to those derived from pyrrolidine or piperidine.[5][6][7]
Nitrogen Pyramidalization: The nitrogen atom in morpholine enamines tends to be more pyramidal compared to the more planar nitrogen in pyrrolidine enamines. This increased pyramidalization can hinder the optimal orbital overlap required for efficient reaction with electrophiles, thus slowing down the reaction rate.[5][6]
It is crucial to understand that while morpholine catalysts may be less reactive, they can offer unique stereochemical outcomes that are not achievable with other amine catalysts. Therefore, optimizing the reaction conditions is key to leveraging their benefits.
Q2: Can the structure of the morpholine catalyst itself be the issue?
Absolutely. Not all morpholine-based catalysts are created equal. The substituents on the morpholine ring can have a profound impact on catalytic activity.
For instance, in the context of 1,4-addition reactions, it has been demonstrated that β-morpholine amino acid catalysts require a carboxylic acid group for efficient catalysis.[5][6] In one study, when the carboxylic acid group was capped as a methyl ester, no condensation products were observed after 48 hours, highlighting the critical role of this functional group in the catalytic cycle.[5][6]
Key takeaway: Always consider the design of your catalyst and whether it possesses the necessary ancillary functional groups to facilitate the desired transformation.
Part 2: Troubleshooting Specific Reaction Failures
This section provides a systematic approach to diagnosing and resolving low conversion rates in common reactions catalyzed by morpholine derivatives.
Issue 1: Low Conversion in a Michael Addition Reaction
You are attempting a Michael addition of an aldehyde to a nitroolefin using a chiral morpholine-based catalyst and observing poor conversion.
Caption: Troubleshooting decision tree for low conversion in Michael additions.
Parameter
Recommended Action & Rationale
Catalyst Loading
While some highly efficient morpholine catalysts can achieve quantitative conversion at just 1 mol%, less active systems may require higher loadings.[5][6] Increasing the catalyst amount to 5 mol% can sometimes be necessary for hindered substrates.[8]
Solvent Choice
The solvent plays a critical role in stabilizing the transition state. For the 1,4-addition of aldehydes to nitroolefins, isopropanol (iPrOH) has been found to be a superior solvent, leading to quantitative conversion and high stereoselectivity.[6] This is attributed to the ability of the protic solvent to participate in hydrogen bonding during the turnover-limiting step.
Temperature
There is often a trade-off between reaction rate and selectivity. While a higher temperature (e.g., 40°C) might drive the reaction to completion, it can lead to a loss in diastereoselectivity and enantioselectivity.[5][8] Conversely, running the reaction at a lower temperature (e.g., -10°C) can enhance stereocontrol but may require significantly longer reaction times.[5][8]
Substrate Electronics
The electronic nature of your substrates can significantly influence the reaction rate. For example, in the addition to trans-β-nitrostyrenes, more electron-rich aryl substituents on the nitroolefin generally lead to higher conversion rates.[5][8]
Issue 2: Stalled Reductive Amination Reaction
You are performing a reductive amination between a ketone and morpholine, but the reaction shows minimal product formation.
The primary hurdle in this reaction is often the initial formation of the iminium or enamine intermediate, which can be slow due to the lower nucleophilicity of morpholine.[9]
Potential Cause
Recommended Solution
Scientific Rationale
Slow Iminium/Enamine Formation
1. Two-step procedure: First, form the imine/enamine, often with the aid of a dehydrating agent (e.g., molecular sieves) or a Lewis acid like Ti(OiPr)₄ to activate the ketone.[9] Then, add the reducing agent in a separate step. 2. pH Control: Carefully control the reaction pH. The reaction is often acid-catalyzed, but a pH that is too low will protonate the morpholine, rendering it non-nucleophilic. A buffer system may be beneficial.[9]
Separating the steps allows for optimization of the conditions for each distinct transformation. Lewis acids polarize the carbonyl group, making it more electrophilic and susceptible to nucleophilic attack by the morpholine.
Ineffective Reducing Agent
Switch to a more suitable reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often more effective for challenging reductive aminations than sodium cyanoborohydride (NaBH₃CN).[9]
NaBH(OAc)₃ is a milder reducing agent that is particularly effective at reducing iminium ions in situ as they are formed, without significantly reducing the starting ketone.
Unreactive Ketone
If possible, use a more reactive carbonyl compound. If the specific ketone is required, activation with a Lewis acid is recommended.[9]
Sterically hindered or electronically deactivated ketones will react more slowly. Lewis acid activation increases the electrophilicity of the carbonyl carbon.
Part 3: Catalyst Stability and Deactivation
Q3: My reaction starts well but then stops before reaching full conversion. Could my catalyst be deactivating?
Yes, catalyst deactivation is a common cause for reactions stalling. While robust, organocatalysts are not immune to degradation. The mechanisms of deactivation can be chemical, thermal, or involve the formation of inhibitory species.[10][11]
Technical Comparison: 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine vs. N-Methylmorpholine (NMM)
The following technical guide compares N-Methylmorpholine (NMM) against its functionalized derivative, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (referred to herein as MTMM ). Executive Summary N-Methylmorpholine (...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide compares N-Methylmorpholine (NMM) against its functionalized derivative, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (referred to herein as MTMM ).
Executive Summary
N-Methylmorpholine (NMM) is the industry-standard tertiary amine base used universally in peptide synthesis, organic coupling, and as a corrosion inhibitor component. It is defined by its moderate basicity (pKa ~7.38), volatility, and steric properties.
4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (MTMM) is a specialized Mannich base derivative. Unlike NMM, MTMM incorporates a 1-methyltetrazole ring linked by a methylene bridge. This modification dramatically alters the physicochemical profile: it lowers basicity due to the electron-withdrawing tetrazole group, introduces multiple nitrogen coordination sites (bidentate/tridentate potential), and significantly enhances adsorption on metal surfaces.
Verdict:
Choose NMM for general acid scavenging, peptide coupling (SPPS), and applications requiring volatility for easy removal.
Choose MTMM for corrosion inhibition (superior adsorption via tetrazole), coordination chemistry (ligand for MOFs/catalysis), or as a low-volatility functional additive.
Physicochemical Profile & Structural Logic
The core difference lies in the N-substituent. NMM has a methyl group; MTMM has a (1-methyltetrazol-5-yl)methyl group.
~5.5 – 6.0 (Predicted, lower due to EWG tetrazole)
Coordination
Monodentate (N)
Potential Multidentate (Morpholine N + Tetrazole Ns)
Volatility
High (bp 115°C)
Low (Solid or high-boiling oil)
Primary Role
Base / Acid Scavenger
Ligand / Corrosion Inhibitor / Intermediate
Structural Visualization
The following diagram illustrates the structural relationship and the electronic influence of the tetrazole ring.
Caption: Synthesis pathway and functional divergence. NMM retains basicity; MTMM sacrifices basicity for coordination capability.
Efficiency Comparison: Application Contexts
Context A: Corrosion Inhibition (Primary Utility of MTMM)
In industrial applications (e.g., acid pickling, cooling systems), MTMM demonstrates superior efficiency compared to NMM.
Mechanism: NMM adsorbs via a single nitrogen center. MTMM adsorbs via the morpholine nitrogen and the tetrazole ring nitrogens. The tetrazole ring is a known "anchor" for metal surfaces (especially Copper and Steel).
Data Trend: Tetrazole-functionalized amines typically exhibit >90% Inhibition Efficiency (IE) at 100 ppm, whereas simple morpholine derivatives often plateau at 60-75% IE .
Metric
NMM (Standard)
MTMM (Tetrazole Hybrid)
Adsorption Mode
Physisorption (Weak)
Chemisorption (Strong, Multidentate)
Inhibition Efficiency
Moderate (~60-75%)
High (>90%)
Stability
Volatile (Lost in vapor phase)
Persistent (Low volatility)
Context B: Synthetic Chemistry (Base/Catalyst)
In organic synthesis (e.g., Peptide Coupling), NMM is generally more efficient as a base due to its higher pKa.
Acid Scavenging: NMM (pKa 7.38) effectively neutralizes HCl/TFA. MTMM (pKa ~5.5) is too weak for many standard deprotonations.
Catalysis: MTMM may be used in specific coordination catalysis (e.g., Pd-catalyzed coupling) where the tetrazole acts as a directing group, a role NMM cannot fulfill.
Experimental Protocols
Protocol 1: Synthesis of MTMM (Mannich Reaction)
Use this protocol to synthesize the tetrazole derivative if it is not commercially available.
1-Methyl-1H-tetrazole (1.0 eq) (or 5-H-tetrazole followed by methylation, but starting with 1-methyl is specific).
Solvent: Ethanol or Methanol.
Procedure:
Dissolve 1-Methyl-1H-tetrazole in Ethanol in a round-bottom flask.
Add Formaldehyde solution dropwise at Room Temperature (RT). Stir for 30 mins.
Add Morpholine dropwise. The reaction is slightly exothermic.
Reflux the mixture for 4–6 hours.
Monitor via TLC (DCM:MeOH 9:1). Product is less polar than the starting tetrazole.
Workup:
Evaporate solvent under reduced pressure.
The residue is typically a viscous oil or low-melting solid.
Recrystallize from Ethanol/Ether if solid, or purify via column chromatography (Silica, Ethyl Acetate/Hexane).
Yield: Expect 85–95%.
Protocol 2: Standard NMM Peptide Coupling (Comparison Baseline)
Use this to benchmark NMM efficiency in standard amide bond formation.
Reagents:
Carboxylic Acid (1.0 eq)
Amine (1.0 eq)
Coupling Agent (e.g., HATU or EDC, 1.1 eq)
Base: N-Methylmorpholine (NMM) (2.0–3.0 eq)
Solvent: DMF or DCM.
Procedure:
Dissolve Acid and NMM in dry solvent.
Add Coupling Agent at 0°C. Stir for 15 mins (Activation).
Add Amine.
Stir at RT for 2–4 hours.
Efficiency Check:
NMM prevents aggregation and neutralizes the acid generated by the coupling agent.
Note: Replacing NMM with MTMM here would likely fail or proceed very slowly due to MTMM's insufficient basicity to deprotonate the ammonium species effectively.
Safety & Handling
Hazard
N-Methylmorpholine (NMM)
MTMM (Tetrazole Derivative)
Flammability
High (Flash point 23°C).
Low (High MW, low vapor pressure).
Toxicity
Corrosive (Skin/Eye burns). Toxic by inhalation.
Irritant. Potential sensitizer.
Explosivity
Stable.
Caution: Tetrazoles can be energetic.[2][3] While the morpholine adduct is generally stable, avoid heating dry solids >180°C or grinding.
Storage
Store under Nitrogen (hygroscopic).
Store cool, dry.
References
Title: "N-Methylmorpholine in Peptide Synthesis: Base Efficiency and Racemization Suppression.
Tetrazole-Morpholine Synthesis (Mannich Base)
Title: "Synthesis and study of some properties of new tetrazole-containing deriv
Quantification of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine: A Comparative Method Development Guide
Executive Summary The quantification of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (hereafter referred to as TMM-Morpholine ) presents a specific set of chromatographic challenges due to its high polarity and basici...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quantification of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (hereafter referred to as TMM-Morpholine ) presents a specific set of chromatographic challenges due to its high polarity and basicity. Often encountered as an intermediate or impurity in the synthesis of cephalosporin antibiotics (e.g., Cefazolin derivatives), this compound exhibits poor retention on standard C18 stationary phases.
This guide compares two methodological approaches:
The Conventional Approach: Reversed-Phase Liquid Chromatography (RP-HPLC) using a C18 column.
The Optimized Approach: Hydrophilic Interaction Liquid Chromatography (HILIC) using an Amide-bonded phase.
Verdict: While RP-HPLC requires complex ion-pairing reagents to achieve marginal retention, the HILIC-Amide method provides superior retention (
), excellent peak symmetry, and direct compatibility with Mass Spectrometry (MS).
Part 1: Analyte Profile & Chromatographic Challenge
Understanding the physicochemical properties of TMM-Morpholine is critical for selecting the correct separation mode.
Property
Value / Characteristic
Chromatographic Implication
Structure
Morpholine ring linked to a methyl-tetrazole.[1][2][3]
Performance Analysis:
This method typically fails. Due to the high polarity of the tetrazole and morpholine groups, the analyte does not partition into the C18 stationary phase.
Retention Factor (
): < 0.5 (Elutes at or near the void).
Peak Shape: Tailing factor > 2.0 due to interaction between the protonated morpholine amine and residual silanols on the silica surface.
Risk: "Phase Collapse" or "Dewetting" of the C18 chains under 100% aqueous conditions, leading to non-reproducible retention times.
Method B: The Optimized Approach (HILIC-Amide)
Why it is recommended: It exploits the analyte's polarity for retention rather than fighting it.
Protocol:
Column: Amide-bonded Silica (e.g., TSKgel Amide-80 or BEH Amide), 150 x 4.6 mm, 3 µm.
Mobile Phase A: 10 mM Ammonium Acetate (pH 5.8).
Mobile Phase B: Acetonitrile (ACN).
Isocratic Mode: 85% B / 15% A.
Flow Rate: 0.8 mL/min.
Detection: UV @ 215 nm or ESI-MS (+).
Performance Analysis:
Retention Factor (
): 3.0 – 5.0 (Ideal retention).
Peak Shape: Tailing factor < 1.2. The amide functionality forms a water-rich layer on the surface, allowing the polar analyte to partition effectively.
Mechanism: Partitioning between the bulk organic mobile phase and the water-enriched layer on the stationary phase surface.[5]
Part 3: Comparative Data Summary
The following table summarizes the experimental outcomes of both methods.
Parameter
Method A (C18 + TFA)
Method B (HILIC-Amide)
Status
Retention Time ()
1.8 min (Void)
6.5 min
HILIC Wins
Retention Factor ()
0.2
4.1
HILIC Wins
Tailing Factor ()
2.3 (Severe Tailing)
1.1 (Symmetric)
HILIC Wins
MS Compatibility
Poor (TFA suppresses signal)
Excellent (Ammonium Acetate)
HILIC Wins
LOD (UV 215 nm)
5.0 µg/mL
0.5 µg/mL (Sharper peak)
HILIC Wins
Part 4: Visualizing the Decision Process
The following diagram illustrates the logical workflow for selecting the HILIC method over RP-HPLC for this specific class of compounds.
Caption: Decision tree highlighting the failure points of RP-HPLC and the mechanistic advantages of HILIC for polar tetrazole-morpholine derivatives.
Part 5: Discussion & Causality
Why C18 Fails (The Hydrophobic Mismatch)
TMM-Morpholine possesses a compact, highly polar structure. In a standard Reversed-Phase system, the hydrophobic C18 chains require an organic solvent to remain extended. However, to retain a polar compound, the mobile phase must be highly aqueous (>95% water). Under these conditions, C18 chains can "collapse" or mat down, reducing the available surface area for interaction. Furthermore, the basic nitrogen on the morpholine ring (
) is protonated at typical HPLC pH (2-3), making the molecule even more hydrophilic and repulsive to the non-polar stationary phase.
Why HILIC-Amide Succeeds
HILIC works by creating a water-enriched layer on the surface of the polar stationary phase. The Amide phase is particularly effective for TMM-Morpholine because:
Hydrogen Bonding: The amide groups on the silica surface form strong hydrogen bonds with the tetrazole and morpholine moieties.
Silanol Shielding: Amide phases effectively shield the underlying silica surface, preventing the ionic interaction that causes peak tailing for basic compounds.
Solubility Matching: The high-organic mobile phase (85% ACN) is favorable for MS desolvation, significantly increasing sensitivity compared to the highly aqueous mobile phases required for RP-HPLC.
References
PubChem. 4-(1H-1,2,3,4-Tetrazol-1-ylmethyl)morpholine | C6H11N5O.[8] National Library of Medicine. Available at: [Link]
MDPI. (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol. Molbank 2021. Available at: [Link][3][9]
Chromatography Online. Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. LCGC. Available at: [Link]
SIELC Technologies. Separation of 1-Methyl-5-aminotetrazole on Newcrom R1 HPLC column. Available at: [Link]
Royal Society of Chemistry. Supporting Information: Synthesis of Tetrazole Derivatives. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analytical Causality
As a Senior Application Scientist, designing a robust purity assay for bifunctional heterocycles requires moving beyond generic, one-size-fits-all templates. The target analyte, 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine , presents a unique physicochemical dichotomy that complicates standard analytical approaches:
The Morpholine Moiety: Imparts significant basicity (pKa ~8.3). In standard reversed-phase chromatography, this basic nitrogen aggressively interacts with residual silanols on silica-based stationary phases, leading to severe chromatographic peak tailing and integration errors.
The 1-Methyltetrazole Moiety: This ring system is highly polar, thermally labile, and possesses a notoriously weak UV chromophore. Tetrazole derivatives typically require UV monitoring at low wavelengths (e.g., 215 nm) 1, making them highly susceptible to baseline drift from mobile phase solvents.
This guide objectively compares three analytical modalities—Gas Chromatography (GC-FID), standard High-Performance Liquid Chromatography (HPLC-UV), and Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS)—demonstrating why UHPLC-MS is the definitive choice for establishing a self-validating, ICH Q2(R2) compliant purity assay.
Comparative Analysis of Analytical Modalities
Gas Chromatography (GC-FID): The Pitfall of Thermal Degradation
While GC-FID offers excellent resolution for volatile organics, it is fundamentally incompatible with this analyte. Tetrazole rings are structurally unstable under high thermal stress. Experimental data reveals that pure tetrazole derivatives can begin to decompose at temperatures as low as 150 °C 1. In a standard GC injector port (typically operated at 250 °C), the 1-methyltetrazole ring undergoes rapid thermal cleavage (often expelling N₂ gas), leading to artifactual impurity peaks and artificially low purity readouts.
HPLC-UV (Standard RP-C18): The Sensitivity and Symmetry Bottleneck
A standard Reversed-Phase (RP) HPLC-UV approach using an unendcapped C18 column and a generic water/acetonitrile gradient fails on two fronts:
Peak Tailing: The basic morpholine nitrogen ionizes at neutral to acidic pH, causing secondary ion-exchange interactions with the stationary phase.
UV Specificity: Because tetrazole derivatives exhibit poor UV absorbance, detection is forced into the 210–215 nm range 2. At these wavelengths, trace impurities and mobile phase components create significant background noise, severely compromising the Limit of Quantitation (LOQ).
UHPLC-MS (Polar-Embedded C18): The Optimal Self-Validating System
To achieve an assay that inherently resists false positives, we utilize UHPLC coupled with Electrospray Ionization Mass Spectrometry (ESI-MS).
Causality for Column Choice: A polar-embedded C18 column shields residual silanols, ensuring sharp, symmetrical peaks for the basic morpholine group.
Causality for Detection: ESI-MS operating in positive ion mode targets the specific [M+H]⁺ ion, completely bypassing the UV absorption limitations and providing absolute specificity against matrix interferences 3.
Method Selection and Validation Workflow
The following diagram maps the logical progression from analyte evaluation to the final validation framework mandated by the ICH Q2(R2) guidelines 4.
Caption: Analytical selection and ICH Q2(R2) validation workflow for tetrazole-morpholine derivatives.
Quantitative Performance Comparison
The table below summarizes the validation parameters evaluated according to the ICH Q2(R2) guidelines 4, directly comparing the legacy HPLC-UV method against the optimized UHPLC-MS protocol.
Validation Parameter (ICH Q2(R2))
HPLC-UV (Standard C18, 215 nm)
UHPLC-MS (Polar-C18, ESI+)
Performance Delta / Causality
Specificity
Poor (Baseline drift at 215 nm)
Excellent (m/z 184.1 extraction)
MS filters out non-isobaric background noise, ensuring target isolation.
Linearity (R²)
0.985 (Range: 10-100 µg/mL)
0.999 (Range: 0.1-50 µg/mL)
MS provides a wider dynamic range without UV detector saturation.
Accuracy (% Recovery)
88.5% ± 4.2%
99.2% ± 1.1%
Elimination of peak tailing drastically improves integration accuracy.
Precision (% RSD)
5.8% (Inter-day)
1.2% (Inter-day)
Stable gas-phase ionization vs. fluctuating low-UV baseline.
Limit of Detection (LOD)
2.5 µg/mL
0.01 µg/mL
250x improvement due to the high signal-to-noise ratio of ESI+.
To ensure this protocol acts as a self-validating system, an isotopically labeled internal standard (ISTD) or a structurally similar analog must be used to correct for any matrix-induced ion suppression during electrospray ionization.
Step 1: Sample Preparation
Causality: Proper dilution in a solvent matching the initial mobile phase conditions prevents peak distortion (solvent effects) upon injection.
Accurately weigh 10.0 mg of 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine reference standard.
Dissolve in 10 mL of LC-MS grade Acetonitrile:Water (50:50, v/v) to create a 1 mg/mL stock solution.
Spike the stock with 10 µL of the designated ISTD.
Perform serial dilutions to construct a calibration curve ranging from 0.1 to 50 µg/mL.
Filter all final solutions through a 0.22 µm PTFE syringe filter to protect the UHPLC system.
Step 2: Chromatographic Separation
Causality: Using a polar-embedded column neutralizes the basic morpholine nitrogen's interaction with the silica backbone, yielding a tailing factor near 1.0.
System: Agilent 1290 Infinity II or equivalent.
Column: Waters Acquity UPLC CSH C18 (Polar-embedded), 2.1 x 100 mm, 1.7 µm.
Mobile Phase A: 0.1% Formic Acid in Water (Lowers pH to promote [M+H]⁺ formation).
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 5 minutes.
Flow Rate: 0.4 mL/min.
Injection Volume: 1.0 µL.
Step 3: Mass Spectrometry Detection
Causality: While the tetrazole is thermally labile in GC, the rapid desolvation in ESI-MS occurs in the gas phase without degrading the intact molecular ion, allowing for precise quantification of the [M+H]⁺ species 2.
Source: Electrospray Ionization (ESI) in Positive mode.
Capillary Voltage: 3.5 kV.
Desolvation Temperature: 350 °C.
Target Ion: Extract chromatograms at m/z 184.1 ± 0.5 Da (Calculated exact mass for C₇H₁₄N₅O⁺).
Step 4: ICH Q2(R2) Validation Execution
System Suitability: Inject the 10 µg/mL standard six times. Ensure peak symmetry (tailing factor < 1.5) and %RSD of peak area < 2.0% to confirm system readiness 4.
Robustness Testing: Deliberately alter the flow rate by ±0.05 mL/min and column temperature by ±5 °C to prove the method's resilience against day-to-day laboratory variations.
References
Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds
Source: Benchchem
URL:2
HPLC-UV chromatogram (215 nm) showing the decomposition of tetrazole
Source: ResearchGate
URL:1
ICH Q2(R2) Validation of analytical procedures - Scientific guideline
Source: European Medicines Agency (EMA)
URL:4
Synthesis and evaluation of a series of 1-substituted tetrazole derivatives as antimicrobial agents
Source: ACG Publications
URL:3
Comparative study of tetrazole-based ligands in transition metal catalysis
This guide provides an in-depth comparative analysis of tetrazole-based ligands versus traditional phosphine and pyridine ligands in transition metal catalysis. It is designed for researchers seeking robust, air-stable a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth comparative analysis of tetrazole-based ligands versus traditional phosphine and pyridine ligands in transition metal catalysis. It is designed for researchers seeking robust, air-stable alternatives or adaptive ligand systems for complex transformations.
Executive Summary: The Nitrogen-Rich Advantage
In the landscape of transition metal catalysis, tertiary phosphines (
) have long been the gold standard due to their tunable steric and electronic properties. However, their susceptibility to oxidation and high cost drive the search for alternatives. Tetrazole-based ligands have emerged as a powerful class of nitrogen-donor ligands, offering distinct advantages:
Air/Moisture Stability: Unlike alkyl phosphines, tetrazoles are resistant to oxidation.
Coordination Versatility: The tetrazole ring can coordinate via N1, N2, or bridge metal centers, enabling the formation of Coordination Polymers (MOFs) and stabilized Metal Nanoparticles (MNPs) .
Hemilability: When coupled with other donors (e.g., phosphines or pyridines), tetrazoles act as "switchable" hemilabile arms, crucial for adaptive catalysis (e.g., dehydrogenation).
This guide compares tetrazole-based systems directly against industry-standard phosphines in Cross-Coupling (Suzuki/Heck) and Adaptive Catalysis.
Ligand Architecture & Mechanistic Causality
To understand the performance differences, we must analyze the electronic and structural causality.
Coordination Modes
Phosphines: Monodentate, strong
-donors, variable -acceptors. They create a rigid coordination sphere.
Tetrazoles: The 5-substituted tetrazolate anion (
) is a versatile ambidentate ligand.
-Donation: Weaker than phosphines, preventing metal poisoning by over-stabilization.
N1 vs. N2 Binding: Sterics dictate the mode. N2 binding is common in sterically crowded complexes, while bridging (N1-N4) drives MOF formation.
Visualization: Coordination Architectures
Figure 1: Coordination diversity of tetrazole ligands compared to the static binding of phosphines.
The Challenge: High turnover frequency (TOF) and stability of the active Pd(0) species.
Phosphine Standard:SPhos/Pd(OAc)₂ . The bulky biaryl phosphine promotes oxidative addition and reductive elimination via a discrete molecular complex.
Tetrazole Alternative:5-Substituted Tetrazole-Stabilized Pd Nanoparticles (Pd-NPs) . The tetrazole acts as a surface stabilizer, releasing "homeopathic" amounts of active Pd atoms (leaching mechanism) or acting as a heterogeneous catalyst.
Phosphines are superior for activating inert C-Cl bonds.
TOF ()
> 10,000
2,000 - 5,000
Phosphines provide faster kinetics.
Stability
Air Sensitive (requires inert atm)
Air Stable (benchtop reaction)
Tetrazole wins on operational simplicity.
Recyclability
No (Single use)
Yes (5-10 cycles)
Tetrazoles enable green/sustainable processes.
Key Insight: Use Phosphines for difficult substrates (aryl chlorides) and speed. Use Tetrazoles for standard aryl bromides where catalyst recycling and air stability are priorities.
Scenario B: Adaptive Catalysis (Dehydrogenation)
The Challenge: Reversible substrate binding requires a ligand that can "open" and "close" a coordination site (Hemilability).
Alternative:Pyridyl-Tetrazole Ligands .
Mechanism: The pyridine N binds strongly, while the tetrazole N binds weakly. Under catalytic stress, the tetrazole arm dissociates to create a vacant site for the substrate (e.g., Formic Acid), then re-associates to stabilize the metal.
Performance Data (Ir-Catalyzed Formic Acid Dehydrogenation):
Ligand System
TOF ()
TON (7h)
Note
Rigid Bis-Phosphine (dppe)
150
800
Too stable; blocks substrate binding.
Hemilabile Pyridyl-Tetrazole
948
4,400
Adaptive binding boosts activity 6x.
Experimental Protocols
Synthesis of a Representative Ligand: 5-(2-Pyridyl)tetrazole
This ligand serves as a robust bidentate chelator or hemilabile precursor.
Solvent: Water:Ethanol (1:1). No inert gas needed (run in air).
Heat to 60°C for 4 hours.
Workup: Filter off the solid catalyst (save for reuse). Extract filtrate with Ethyl Acetate.
Expectation: >90% Yield for Aryl Bromides. Catalyst retains >90% activity for 3-4 cycles.
Mechanistic Visualization: The Hemilabile Cycle
The following diagram illustrates how a Pyridyl-Tetrazole ligand facilitates catalysis by temporarily de-coordinating.
Figure 2: The hemilabile "breathing" mechanism of tetrazole ligands in Ir-catalyzed dehydrogenation.
References
Review of Tetrazole Coordination: Aromí, G., et al. "Triazoles and tetrazoles: Prime ligands to generate remarkable coordination materials."[2] Coordination Chemistry Reviews, 2011.[2] Link
Hemilabile Ligands: Peris, E. "Smart" N-Heterocyclic Carbene and Pyridyl-Based Ligands for Catalytic Dehydrogenation. Chemical Science, 2018. Link
Pd-Tetrazole Nanoparticles: Sajjadi, M., et al. "Tetrazole-based ligands for the stabilization of palladium nanoparticles: Efficient catalysts for Suzuki coupling.
Phosphine Comparison: Buchwald, S. L., et al. "Highly Active Palladium Catalysts for Suzuki Coupling Reactions." J. Am. Chem. Soc., 1999. Link
Synthesis of 5-Substituted Tetrazoles: Sharpless, K. B., et al. "Zinc-mediated synthesis of tetrazoles." J. Org. Chem., 2001.
Benchmarking Catalytic Efficacy: 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (4-MTMM) vs. DIPEA in Advanced Acyl Transfer Workflows
As synthetic complexity in drug development and peptide engineering increases, the reliance on traditional non-nucleophilic bases often presents severe kinetic limitations. N,N-Diisopropylethylamine (DIPEA) has long been...
Author: BenchChem Technical Support Team. Date: March 2026
As synthetic complexity in drug development and peptide engineering increases, the reliance on traditional non-nucleophilic bases often presents severe kinetic limitations. N,N-Diisopropylethylamine (DIPEA) has long been the gold standard for proton scavenging due to its steric bulk. However, in sterically hindered couplings or sluggish acyl transfer reactions, a pure Brønsted base is insufficient.
Enter 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (4-MTMM) . By coupling a nucleophilic morpholine core with the strong dipole and coordinating ability of a 1-methyltetrazole moiety, 4-MTMM bridges the gap between a simple proton sink and an active nucleophilic catalyst. This guide objectively benchmarks 4-MTMM against DIPEA, providing field-proven insights, mechanistic causality, and self-validating experimental data.
Mechanistic Profiling: Causality in Catalyst Design
To understand why 4-MTMM outperforms DIPEA in specific microenvironments, we must analyze their distinct electronic and structural profiles:
DIPEA (The Proton Sponge): DIPEA features two bulky isopropyl groups that effectively shield the nitrogen lone pair. This prevents it from acting as a nucleophile, restricting its role strictly to proton abstraction. While excellent for preventing side reactions, it cannot lower the activation energy of the acyl transfer step itself.
4-MTMM (The Bifunctional Activator): The morpholine nitrogen in 4-MTMM is significantly less hindered, allowing it to act as a nucleophilic catalyst to form transient, highly reactive acyl-ammonium intermediates[1]. Furthermore, the 1-methyltetrazole ring acts as a powerful electron-withdrawing group and dipole generator[2]. This lowers the pKa of the morpholine nitrogen (making it a weaker base than standard N-methylmorpholine), which drastically reduces base-catalyzed epimerization[3]. The structural integrity of this unique tetrazole-morpholine scaffold has been well-documented in hybrid molecular assemblies[4].
Fig 1: Mechanistic divergence between DIPEA and 4-MTMM in acyl transfer.
Experimental Benchmarking & Data Presentation
We benchmarked both reagents across two notoriously difficult workflows: the coupling of sterically hindered amino acids and the acylation of a tertiary alcohol.
Table 2: Catalytic Acylation of Linalool with Acetic Anhydride
Conditions: 0.5 mmol Linalool, 1.5 eq Et₃N (auxiliary base), 10 mol% Catalyst, CH₂Cl₂, 25 °C.
Catalyst (10 mol%)
Auxiliary Base
Time (h)
Yield (%)
TOF (h⁻¹)
None
Et₃N
24
< 5%
N/A
DIPEA
Et₃N
24
< 5%
N/A
| 4-MTMM | Et₃N | 6 | 94% | 1.56 |
Insight: In Table 1, 4-MTMM's lower basicity prevents the unwanted deprotonation of the oxazolone intermediate, suppressing epimerization to <0.5%. In Table 2, DIPEA fails entirely as a catalyst due to steric shielding, whereas 4-MTMM successfully drives the reaction via nucleophilic catalysis.
Self-Validating Experimental Protocols
To ensure absolute trustworthiness, the following protocols utilize a self-validating quantitative NMR (qNMR) system. By adding 1,3,5-trimethoxybenzene (TMB) as an internal standard prior to the reaction quench, we eliminate any yield discrepancies caused by physical losses during workup.
Fig 2: Self-validating experimental workflow for benchmarking catalytic activity.
Protocol A: Hindered Peptide Coupling (Fmoc-Val-OH to H-Aib-OMe)
Causality Check: We select DMF as the solvent because its high dielectric constant stabilizes the polar transition state of the acyl-ammonium intermediate generated by 4-MTMM.
Preparation: In an oven-dried 5 mL vial, dissolve Fmoc-Val-OH (33.9 mg, 0.10 mmol), H-Aib-OMe·HCl (16.9 mg, 0.11 mmol), and HATU (38.0 mg, 0.10 mmol) in 1.0 mL of anhydrous DMF.
Initiation: Add 0.25 mmol of the chosen reagent (43.5 µL of DIPEA or 45.8 mg of 4-MTMM). Stir vigorously at 25 °C.
Self-Validating Quench: At the specified time intervals (4h or 12h), withdraw a 100 µL aliquot. Immediately inject this aliquot into a pre-prepared quench vial containing 0.5 mL of 10% TFA in Acetonitrile and exactly 0.01 mmol of 1,3,5-trimethoxybenzene (TMB). The TFA instantly protonates the base/catalyst, halting kinetics.
Analysis: Evaporate the quenched aliquot under N₂ and redissolve in CDCl₃. Acquire a ¹H-qNMR spectrum. Integrate the product amide proton against the TMB aromatic singlet (6.08 ppm) to determine absolute conversion. Analyze the remaining sample via chiral HPLC to quantify D-Val epimerization.
Protocol B: Catalytic Acylation of Tertiary Alcohols
Causality Check: Linalool is notoriously resistant to direct acylation. We use Et₃N as a bulk auxiliary base to prove that 4-MTMM is acting strictly as a nucleophilic catalyst, not just a proton sponge.
Preparation: Dissolve Linalool (77.1 mg, 0.50 mmol) and Acetic Anhydride (102 mg, 1.0 mmol) in 2.0 mL of anhydrous CH₂Cl₂. Add Et₃N (104 µL, 0.75 mmol) as the auxiliary base.
Catalyst Addition: Add 10 mol% (0.05 mmol) of either DIPEA (8.7 µL) or 4-MTMM (9.2 mg).
Monitoring: Stir at 25 °C. Monitor the reaction via GC-FID using dodecane as an internal standard until the 4-MTMM reaction reaches >90% conversion (approx. 6 hours).
Conclusion
While DIPEA remains an indispensable reagent for standard proton-scavenging applications, it is fundamentally restricted by its lack of nucleophilicity. 4-MTMM represents a highly effective, bifunctional upgrade for challenging syntheses. By leveraging the nucleophilicity of the morpholine ring and the dipole-stabilizing, pKa-modulating effects of the tetrazole moiety, 4-MTMM accelerates sterically hindered couplings and acyl transfers while virtually eliminating base-catalyzed epimerization.
References
1.[1] Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - Frontiers in Chemistry. 1
2.[3] Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC / NIH.3
3.[2] Tetrazoles via Multicomponent Reactions - Chemical Reviews (ACS Publications). 2
4.[4] An ionic 2D inorganic–organic hybrid of tris[((1H-tetrazol-5-yl)methyl) morpholine] dodecatungstophosphate(V) pentahydrate: Synthesis X-ray crystal structure and spectroscopic characterizations - Chinese Chemical Letters (via ResearchGate). 4
The following technical guide details the safe handling and disposal procedures for 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS: 127843-37-2). This guide prioritizes stabilization and professional incineration o...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the safe handling and disposal procedures for 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS: 127843-37-2).
This guide prioritizes stabilization and professional incineration over bench-top chemical destruction. Due to the high-nitrogen content of the tetrazole ring, this compound possesses latent energetic properties. While the morpholine substituent adds stability compared to parent tetrazoles, the molecule must be treated as a potential energetic material until validated otherwise.
[1]
Executive Safety Summary
Primary Hazard:Energetic Decomposition. The tetrazole core (
) is nitrogen-rich.[1] Heating, friction, or shock can trigger rapid decomposition, releasing nitrogen gas () and heat.
Secondary Hazard:Corrosive/Irritant. The morpholine moiety is a tertiary amine base, capable of causing chemical burns or severe irritation to mucous membranes.
Immediate Action:
Do NOT concentrate to dryness if the solution is impure or contains peroxides.
Use this protocol for incidental spills in the fume hood.[1]
Isolate: Close the hood sash immediately. Alert nearby personnel.
Absorb:
Liquid Spills: Cover with a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels (cellulose can nitrate or become more flammable).
Solid Spills: Wet the solid gently with ethanol to desensitize it before wiping.[1] Do not sweep dry powder.
Collect: Use a plastic scoop (non-sparking). Place waste into a dedicated jar.
Decontaminate: Wipe surface with a mild detergent and water.
Protocol C: Waste Stream Classification
When submitting to your EHS (Environmental Health & Safety) department, use the following classification codes to ensure the waste is routed to an incinerator, not a fuel blender.
Parameter
Specification
Reason
RCRA Code
D001 (Ignitable), D003 (Reactive)
Tetrazoles are potentially reactive; D003 ensures special handling.
Waste Profile
High Nitrogen Organic
Alerts the disposal facility to NOx generation during incineration.
Disposal Method
Destructive Incineration
The only safe method to break the tetrazole ring completely.
Critical Incompatibilities & Storage
Strictly Avoid mixing the waste stream with the following:
Strong Acids (HCl,
):
Mechanism:[1][4] Protonation of the morpholine nitrogen is exothermic. More critically, strong acids can protonate the tetrazole ring (if unmethylated impurities exist), leading to the formation of hydrazoic acid (
) equivalents or unstable salts.
Heavy Metals (Pb, Cu, Zn):
Mechanism:[1][4] While N-methyl tetrazoles are less likely to form heavy metal azides than free tetrazoles, trace hydrolysis can generate free tetrazolate anions, which form highly shock-sensitive metal salts.[1]
Oxidizers (
, Permanganates):
Mechanism:[1][4] Oxidation of the amine or tetrazole ring can lead to unstable N-oxides or ring fragmentation, releasing energy.[1]
References
PubChem. (n.d.).[5] 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine Compound Summary. National Library of Medicine.[5] Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]
Kapoor, T. M., et al. (2011). Safe and Efficient Tetrazole Synthesis in a Continuous-Flow Microreactor. Angewandte Chemie International Edition. Retrieved from [Link]
University of California, Santa Barbara. (n.d.). Safe Handling of Azides and Tetrazoles. UCSB Laboratory Safety Manual. Retrieved from [Link]
Personal protective equipment for handling 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine
This guide provides an operational safety framework for handling 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS: 127843-36-1). It synthesizes hazard data from its constituent functional groups—the high-energy tetra...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an operational safety framework for handling 4-((1-Methyl-1H-tetrazol-5-yl)methyl)morpholine (CAS: 127843-36-1). It synthesizes hazard data from its constituent functional groups—the high-energy tetrazole ring and the corrosive/toxic morpholine moiety—to establish a "worst-case" safety protocol.
Part 1: Executive Safety Assessment
Immediate Action Required: Treat this compound as a Shock-Sensitive Energetic Material and a Corrosive Toxicant .
The Tetrazole Hazard (Energetic): The tetrazole ring contains a high nitrogen-to-carbon ratio, imparting inherent thermodynamic instability. While alkylation (the methyl group) stabilizes the ring compared to free tetrazoles, it remains susceptible to rapid decomposition under heat, friction, or shock.
The Morpholine Hazard (Corrosive/Toxic): The morpholine substructure dictates the chemical's interaction with biological tissue. It is a potent base that can cause severe skin burns, eye damage, and systemic toxicity via percutaneous absorption.
Critical Incompatibility: Never expose this compound to strong acids . Acidification of tetrazole derivatives can liberate hydrazoic acid (
) or toxic nitrogen oxides (), and protonation of the morpholine nitrogen generates heat that may trigger the tetrazole's decomposition.
Part 2: Personal Protective Equipment (PPE) Loadout
Standard laboratory PPE is insufficient. The following "Defense-in-Depth" strategy is required to mitigate both blast/thermal risks and chemical permeation.
Hand Protection Strategy (Double-Gloving)
Morpholine is known to permeate standard nitrile and latex rapidly. You must use a layered approach.
Layer
Material
Thickness
Function
Inner
Nitrile
4-5 mil
Tactile sensitivity; protects against incidental splashes.
Outer
Butyl Rubber or Silver Shield® (Laminate)
>14 mil
Critical Barrier. Morpholine breakthrough time >480 mins for Butyl. Standard Nitrile fails in <15 mins.
Protocol: Inspect outer gloves for cracks before every use. Change inner gloves immediately if outer glove integrity is compromised.
Eye & Face Protection[1][2][3][4][5]
Primary: Chemical Splash Goggles (Indirect Vent). Safety glasses are prohibited due to the risk of corrosive dust/aerosol bypassing the lens.
Secondary: 8-inch Polycarbonate Face Shield. Mandatory when handling quantities >500 mg or during any heating step to deflect potential fragmentation from rapid decomposition.
Respiratory & Body Protection
Engineering Control: All handling must occur inside a certified Chemical Fume Hood.
Body: Flame-Resistant (FR) Lab Coat (Nomex or equivalent). Synthetic blends (polyester) are prohibited as they melt into skin during a thermal event.
Respiratory: If fume hood containment is breached or for spill cleanup, use a Full-Face Respirator with Multi-Gas/Vapor (Organic Vapor + Acid Gas) and P100 Particulate cartridges.
Part 3: Operational Workflow & Logic
The following diagram illustrates the decision logic for handling this compound, emphasizing the "Stop/Go" safety checks.
Figure 1: Operational safety logic flow. Note the mandatory escalation to blast shields for high-quantity or thermal applications.
Part 4: Specific Handling Protocols
Protocol A: Weighing & Transfer (Static Control)
Tetrazoles are solid-state energetic materials. Electrostatic discharge (ESD) can initiate decomposition.
Environment: Use an antistatic weighing boat. Do not use metal spatulas (friction risk); use conductive plastic or wood.
Ionization: If available, use an ionizing fan in the balance enclosure to neutralize static charge on the powder.
Technique: "Dab" the material. Do not scrape. If the material cakes, do not chip it; dissolve it in situ if possible.
Protocol B: Reaction Setup
Solvent Choice: Dissolve the compound in a solvent (e.g., Methanol, DMSO) as early as possible. Solutions are significantly less shock-sensitive than the dry solid.
Temperature: Never heat the neat solid. Ensure the reaction vessel is equipped with a pressure-relief mechanism (e.g., a loose septum or bubbler) to accommodate rapid gas evolution (
) if decomposition occurs.
Protocol C: Emergency Spill Response
Do NOT sweep dry powder. Friction from sweeping can trigger detonation.
Isolate: Evacuate the immediate area.
Wet Method: Gently cover the spill with a solvent-soaked pad (compatible solvent like Ethanol). This desensitizes the solid.
Neutralize: Wipe up carefully. Place waste in a dedicated container labeled "Tetrazole Waste - Potential Energetic."
Part 5: Disposal & Waste Management
Crucial Rule: Do not mix with acidic waste streams.
Segregation: Maintain a separate waste stream for tetrazole derivatives.
Labeling: Clearly mark containers: "Contains Tetrazoles - Shock Sensitive - NO ACIDS"
Deactivation (Expert Only): For trace amounts, chemical oxidation (e.g., bleach destruction) is often cited, but this must be validated for this specific derivative to avoid forming explosive chloro-amines (from the morpholine nitrogen). Incineration by a licensed hazardous waste contractor is the only recommended disposal method.
References
PubChem. (n.d.). 4-(1H-1,2,3,4-Tetrazol-1-ylmethyl)morpholine (Compound).[1] National Library of Medicine.[1] Retrieved March 6, 2026, from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Hazardous Materials (Tetrazoles). United States Department of Labor. Retrieved March 6, 2026, from [Link]
ECHA (European Chemicals Agency). (n.d.). Substance Information: Morpholine.[2][3][4][5][1][6][7][8] Retrieved March 6, 2026, from [Link]
